griseusin B

Core Science & Biosynthesis

The Discovery of Griseusin B from Streptomyces griseus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone class of antibiotics, is a secondary metabolite produced by the soil-dwelling bacterium Streptomyces griseus. First isolated in 1976, this compound has garnered interest for its antibacterial activity, particularly against Gram-positive bacteria.[1] Subsequent research has delved into its total synthesis, structural elucidation, and mechanism of action, revealing its potential as a lead compound in drug discovery. This technical guide provides a comprehensive overview of the discovery of griseusin B, detailing its production, isolation, characterization, and biological activities.

Production of Griseusin B

The production of griseusin B is achieved through the fermentation of Streptomyces griseus. While specific protocols for maximizing griseusin B yield are not extensively detailed in publicly available literature, general fermentation parameters for Streptomyces griseus can be adapted.

Fermentation Protocol

A general protocol for the fermentation of Streptomyces griseus for the production of secondary metabolites is outlined below. Optimization of these parameters is crucial for maximizing the yield of griseusin B.

1. Inoculum Preparation:

• Aseptically transfer spores of a griseusin B-producing strain of Streptomyces griseus to a suitable agar medium, such as Starch Casein Agar (SCA).[2]

• Incubate the plates at 28°C until sufficient sporulation is observed.

• Prepare a spore suspension in sterile water or a suitable buffer.

2. Seed Culture:

• Inoculate a seed flask containing a suitable liquid medium with the spore suspension. A typical medium contains a carbon source (e.g., glucose), a nitrogen source (e.g., soybean meal), and mineral salts.[3]

• Incubate the seed culture at 28°C on a rotary shaker for 2-3 days to obtain a high mycelial biomass.

3. Production Fermentation:

• Transfer the seed culture to a larger production fermenter containing the production medium.

• The production medium typically consists of a carbon source, a nitrogen source, and trace elements. Studies on streptomycin production suggest that soybean meal and glucose are effective nitrogen and carbon sources, respectively.[3]

• Maintain the fermentation at 28°C with adequate aeration and agitation. The pH is a critical parameter and should be maintained in the range of 7.6-8.0 for optimal secondary metabolite production in S. griseus.[3]

• The fermentation is typically carried out for 7-10 days.[3]

Fermentation Workflow

Caption: A generalized workflow for the fermentation of Streptomyces griseus to produce griseusin B.

Extraction and Purification

Following fermentation, griseusin B is extracted from the culture broth and purified using chromatographic techniques.

Extraction and Purification Protocol

1. Extraction:

• Centrifuge the fermentation broth to separate the mycelium from the supernatant.

• Extract the mycelial cake and the supernatant separately with an organic solvent such as acetone or ethyl acetate.

• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

2. Purification:

• The crude extract can be subjected to preliminary purification using techniques like solvent-solvent partitioning.

• Further purification is typically achieved through a series of chromatographic steps.

• Medium Pressure Liquid Chromatography (MPLC): The crude extract can be fractionated on a silica gel column using a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Fractions containing griseusin B are further purified on a C18 column using a suitable mobile phase, such as a gradient of water and acetonitrile or methanol, often with the addition of a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape.

• Monitor the fractions for the presence of griseusin B using techniques like thin-layer chromatography (TLC) or analytical HPLC with UV detection.

Extraction and Purification Workflow

Caption: A general workflow for the extraction and purification of griseusin B from S. griseus culture.

Structural Characterization

The structure of griseusin B was elucidated using a combination of spectroscopic techniques.

Physicochemical and Spectroscopic Data

Property	Value
Molecular Formula	C₂₂H₂₂O₁₀[1]
Molecular Weight	446.4 g/mol [4]
Appearance	Yellow-orange amorphous powder
UV-Vis λmax	Characteristic of a 5-hydroxy-1,4-naphthoquinone chromophore[1]
Mass Spectrometry (ESI-MS)	[M+H]⁺ at m/z 447.1286

Representative ¹H and ¹³C NMR Data (of a Griseusin Derivative)

Position	¹³C (ppm)	¹H (ppm, J in Hz)
1	95.6	-
3	69.8	4.74 (d, 5.0)
4	81.9	-
4a	141.2	-
5	181.3	-
5a	131.4	-
6	118.9	7.60 (dd, 7.4, 1.5)
7	137.4	7.82 (dd, 8.6, 7.4)
8	125.3	7.43 (dd, 8.6, 1.5)
9	160.8	-
9a	114.9	-
10	186.3	-
10a	140.2	-
11	34.4	3.61 (dd, 18.1, 5.0), 2.59 (d, 18.1)
12	174.1	-

Data adapted from a study on a griseusin derivative.[5]

Biological Activity

Griseusin B exhibits antibacterial activity primarily against Gram-positive bacteria.

Antibacterial Spectrum

While extensive MIC data for griseusin B is not available, a related compound, 3′-O-α-d-forosaminyl-(+)-griseusin A, has shown potent activity against several Gram-positive pathogens.

Organism	MIC (µg/mL)
Staphylococcus aureus Smith	0.39
Methicillin-resistant Staphylococcus aureus (MRSA) No. 5	0.78
Bacillus subtilis PCI 219	0.39

Data for 3′-O-α-d-forosaminyl-(+)-griseusin A.[5]

Mechanism of Action

Recent studies have elucidated the mechanism of action of griseusins, identifying them as inhibitors of key antioxidant enzymes.

Griseusins, including griseusin B, have been identified as potent inhibitors of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[6][7] These enzymes are crucial for maintaining redox homeostasis within cells. By inhibiting Prx1 and Grx3, griseusins lead to an accumulation of reactive oxygen species (ROS). The increased intracellular ROS levels can trigger downstream signaling pathways that inhibit cell proliferation and induce apoptosis. One of the key affected pathways is the mTORC1/4E-BP1 signaling axis, which is involved in protein synthesis and cell growth.

Signaling Pathway of Griseusin B Inhibition

Caption: Proposed mechanism of action of griseusin B, involving the inhibition of Prx1 and Grx3.

Biosynthesis

The biosynthesis of griseusin B in Streptomyces griseus involves a type II polyketide synthase (PKS) system. The core polyketide chain is assembled from acetate units and subsequently undergoes a series of enzymatic modifications, including cyclization, reduction, and glycosylation, to form the final griseusin structure.

Proposed Biosynthetic Pathway of Griseusin B

Caption: A simplified overview of the proposed biosynthetic pathway for griseusin B.

Conclusion

Griseusin B, a pyranonaphthoquinone from Streptomyces griseus, represents a promising scaffold for the development of new antibacterial agents. Its unique structure and its mechanism of action, targeting key redox-regulating enzymes, offer a potential avenue to combat drug-resistant Gram-positive pathogens. Further research into optimizing its production, exploring its full antibacterial spectrum, and conducting structure-activity relationship studies will be crucial in realizing its therapeutic potential.

References

• 1. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsi.org [ijpsi.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unraveling the Molecular Architecture of Griseusin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone family of natural products, has garnered significant interest within the scientific community due to its potent biological activities. First isolated from Streptomyces griseus, this class of compounds is characterized by a distinctive fused spiro-ring system.[1][2] The precise determination of their complex three-dimensional structure is paramount for understanding their mechanism of action and for guiding synthetic efforts toward novel analogs with improved therapeutic potential. This technical guide provides an in-depth overview of the chemical structure elucidation of griseusin B, with a focus on the key experimental protocols and data interpretation that have been instrumental in defining its molecular framework.

Core Methodology: A Multi-faceted Spectroscopic Approach

The elucidation of griseusin B's structure relies on a synergistic combination of modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) provides crucial information regarding the elemental composition, while a suite of one- and two-dimensional nuclear magnetic resonance (NMR) experiments allows for the detailed mapping of the carbon skeleton and the relative stereochemistry of its chiral centers.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed NMR spectroscopic analysis is central to the structural characterization of griseusin B and its analogs. The following protocols are representative of the methods employed:

• Sample Preparation: A sample of the purified compound (typically 1-5 mg) is dissolved in a deuterated solvent, such as dimethyl sulfoxide-d6 (DMSO-d6). The choice of solvent is critical to ensure solubility and to minimize interference with the signals of interest.

• 1D NMR (¹H and ¹³C):

  • ¹H NMR spectra are acquired to identify the number and types of protons present in the molecule, their chemical environment, and their scalar coupling relationships.

  • ¹³C NMR spectra, often acquired with proton decoupling, reveal the number of unique carbon atoms and provide information about their hybridization state (sp³, sp², sp).

• 2D NMR:

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton scalar couplings, allowing for the tracing of contiguous spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, enabling the assignment of proton signals to their corresponding carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals long-range (typically 2-3 bond) correlations between protons and carbons. It is instrumental in connecting the various spin systems and piecing together the overall carbon framework, especially across quaternary carbons.[3][4][5]

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close in space, providing crucial information about the relative stereochemistry and conformation of the molecule. Key NOE cross-peaks are highlighted to determine the spatial arrangement of substituents.[5][6]

High-Resolution Mass Spectrometry (HRMS)

• Technique: High-resolution electrospray ionization mass spectrometry (HRESIMS) is commonly used to determine the accurate mass of the molecule.

• Procedure: The sample is dissolved in a suitable solvent (e.g., methanol) and introduced into the mass spectrometer. The instrument is calibrated to provide a highly accurate mass measurement, typically with an error of less than 5 ppm. This allows for the unambiguous determination of the molecular formula.[3] For example, the molecular formula for a griseusin derivative was assigned as C₃₅H₄₄N₂O₁₄S based on the [M+H]⁺ ion at m/z 749.2589.[3]

Data Presentation: Spectroscopic Data for a Griseusin Analog

The following table summarizes the ¹H and ¹³C NMR data for a closely related griseusin analog, 4-AcCys-FGA, as reported in the literature.[5] This data is illustrative of the type of information used to elucidate the structure of griseusin B.

Position	δC (ppm), Mult	δH (ppm) (Mult, J in Hz)
1	95.6, C
3	69.8, CH	4.74, d (5.0)
4	81.9, C
4a	141.2, C
5	181.3, C
5a	131.4, C
6	118.9, CH	7.60, dd (7.4, 1.5)
7	137.4, CH	7.82, dd (8.6, 7.4)
8	125.3, CH	7.43, dd (8.6, 1.5)
9	160.8, C
9-OH	11.72, br s
9a	114.9, C
10	186.3, C
10a	140.2, C
11	34.4, CH₂	3.61, dd (18.1, 5.0) / 2.59, d (18.1)
12	174.1, C
3'	70.9, CH	4.78, d (4.2)
4'	65.1, CH	5.49, t (4.2)

NMR data recorded in DMSO-d6 at 500 MHz for ¹H and 125 MHz for ¹³C.[5]

Logical Workflow and Structural Representation

The process of elucidating the chemical structure of griseusin B is a logical progression from initial characterization to the final three-dimensional model. This workflow, along with the resulting chemical structure, can be visualized using Graphviz.

Logical workflow for the structure elucidation of griseusin B.

Simplified block representation of the Griseusin B chemical structure.

Conclusion

The structural elucidation of griseusin B is a testament to the power of modern spectroscopic methods. Through the careful application and interpretation of data from NMR and mass spectrometry, the complex polycyclic structure of this natural product has been confidently assigned. This detailed structural information is invaluable for ongoing research into the biological activities of the griseusin family and provides a solid foundation for the rational design of new therapeutic agents. The total synthesis of griseusins further confirms these structural assignments and opens avenues for creating diverse analogs for structure-activity relationship studies.[1][6][7][8]

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - Chemical Science (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Pyranonaphthoquinone Core of Griseusin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

Griseusin B, a member of the pyranonaphthoquinone (PNQ) family of natural products, has garnered significant interest within the scientific community due to its potent biological activities. This technical guide provides a comprehensive overview of the pyranonaphthoquinone core of griseusin B, detailing its chemical structure, biosynthesis, mechanism of action, and relevant experimental protocols. The document focuses on the core's role as a potent inhibitor of key antioxidant enzymes, leading to the induction of oxidative stress and the modulation of critical cellular signaling pathways implicated in cancer and other diseases. Quantitative data from relevant studies are presented in tabular format, and key molecular pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding for researchers and professionals in drug development.

Chemical Structure and Properties

The core of griseusin B is a complex pyranonaphthoquinone structure characterized by a spiroketal system. The IUPAC name for griseusin B is 2-[(1R,3S,3'S,4'R,6'R)-4'-acetyloxy-3',9-dihydroxy-6'-methyl-5,10-dioxospiro[3,4-dihydrobenzo[g]isochromene-1,2'-oxane]-3-yl]acetic acid.[1] Its molecular formula is C22H22O10, with a molecular weight of 446.4 g/mol .[1] The intricate stereochemistry of the molecule is crucial for its biological activity.

Biosynthesis of the Pyranonaphthoquinone Core

The biosynthesis of the griseusin pyranonaphthoquinone core is orchestrated by a type II polyketide synthase (PKS) gene cluster.[2] While the complete biosynthetic pathway for griseusin B is not fully elucidated, it is understood to involve the iterative condensation of acetate units by the PKS machinery to form a polyketide chain. This chain then undergoes a series of cyclization, aromatization, and tailoring reactions, including glycosylation and oxidation, to yield the final complex structure.[2][3] The biosynthetic gene clusters responsible for griseusin production have been identified in Streptomyces species.[2][3]

Mechanism of Action: Inhibition of Peroxiredoxin and Glutaredoxin

Recent studies have elucidated that griseusins, including those with the core structure of griseusin B, exert their biological effects primarily through the inhibition of the antioxidant enzymes peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[4][5][6]

Signaling Pathway of Griseusin B Action

Caption: Signaling pathway of the griseusin B pyranonaphthoquinone core.

This inhibition of Prx1 and Grx3 disrupts cellular redox homeostasis, leading to a significant increase in intracellular reactive oxygen species (ROS).[4][5] The elevated ROS levels, in turn, inhibit the mTORC1 (mechanistic target of rapamycin complex 1) signaling pathway.[4][5] A key downstream effector of mTORC1 is the phosphorylation of 4E-BP1, a translational repressor. By inhibiting mTORC1, the pyranonaphthoquinone core prevents the phosphorylation of 4E-BP1, which ultimately leads to the induction of apoptosis and suppression of tumor growth.[4][5]

Biological Activity and Quantitative Data

The pyranonaphthoquinone core of griseusin B and its analogues exhibit potent cytotoxic activity against a range of cancer cell lines. While specific IC50 values for griseusin B are not extensively reported in the cited literature, data for structurally related griseusins highlight the potential of this chemical scaffold.

Table 1: Cytotoxicity of Griseusin Analogues Against Cancer Cell Lines

Compound	A549 (Lung) IC50 (µM)	PC3 (Prostate) IC50 (µM)	HCT116 (Colon) IC50 (µM)	DLD-1 (Colon) IC50 (µM)
Griseusin A	>20	>20	>2	>2
ent-Griseusin A	1.8 ± 0.3	0.3 ± 0.1	0.3 ± 0.1	0.2 ± 0.1
Griseusin C	>20	>20	>2	>2
ent-Griseusin C	1.3 ± 0.2	0.2 ± 0.1	0.2 ± 0.04	0.1 ± 0.02
Compound 13 (Model Griseusin)	1.2 ± 0.2	0.2 ± 0.04	0.1 ± 0.01	0.04 ± 0.01

Data extracted from Zhang et al., 2019.[4] IC50 values are presented as mean ± standard deviation.

Table 2: Inhibition of Peroxiredoxins by a Model Griseusin Analogue

Compound	Prx1 Apparent IC50 (µM)	Prx2 Apparent IC50 (µM)
Compound 13	2.3	7.3

Data extracted from Zhang et al., 2019.[4]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of research on the griseusin B pyranonaphthoquinone core. The following sections outline the methodologies for key experiments.

Total Synthesis of the Griseusin B Pyranonaphthoquinone Core

A divergent, modular strategy has been developed for the enantioselective total synthesis of griseusin-type pyranonaphthoquinones.[4] A key step in the synthesis of the griseusin B series involves a copper-catalyzed enantioselective boration–hydroxylation.[4]

Experimental Workflow for Griseusin B Core Synthesis

Caption: A generalized workflow for the total synthesis of the griseusin B core.

Key Synthetic Steps:

• Palladium-catalyzed Suzuki coupling: Coupling of a boronic acid with a bromobutenoate derivative to form an α,β-unsaturated ester.[4]

• Copper-catalyzed enantioselective boration–hydroxylation: Introduction of a hydroxyl group at the β-position with high enantioselectivity.[4]

• Hydroxyl-directed C–H olefination: Formation of the central pyran ring.[4]

• Epoxidation–cyclization: Construction of the spiroketal core.[4]

• Maturation: Final stereoselective reductions and regioselective acetylations to yield the target molecule.[4]

Peroxiredoxin 1 (Prx1) Inhibition Assay

The inhibitory activity of the griseusin B core against Prx1 can be assessed using a variety of methods. A common approach involves monitoring the peroxidase activity of the enzyme.

Protocol Outline:

• Recombinant Prx1 Expression and Purification: Express and purify recombinant human Prx1.

• Assay Reaction: In a suitable buffer (e.g., HEPES), combine recombinant Prx1, a reducing agent (e.g., DTT), and the griseusin B compound at various concentrations.

• Initiation of Reaction: Initiate the reaction by adding a peroxide substrate (e.g., H2O2 or t-BOOH).

• Measurement of Peroxide Consumption: After a defined incubation period, stop the reaction and measure the amount of remaining peroxide. This can be achieved by adding a reagent that forms a colored product with the peroxide, such as ammonium ferrous sulfate and aminosalicylic acid, and measuring the absorbance at a specific wavelength (e.g., 425 nm).[7]

• Data Analysis: Calculate the percentage of inhibition at each concentration of the griseusin B compound and determine the IC50 value by fitting the data to a dose-response curve.

Glutaredoxin 3 (Grx3) Activity Assay

The activity of Grx3 can be measured using a coupled enzyme assay that monitors the reduction of a substrate.

Protocol Outline:

• Recombinant Grx3 Expression and Purification: Express and purify recombinant human Grx3.

• Coupled Assay System: The assay mixture typically contains the substrate for Grx3 (e.g., 3'-phosphoadenylylsulfate, PAPS), PAPS reductase, glutathione reductase, NADPH, and reduced glutathione in a suitable buffer (e.g., Tris-HCl).[8]

• Inhibition Measurement: Add the griseusin B compound at various concentrations to the assay mixture containing Grx3.

• Monitoring NADPH Consumption: The activity of Grx3 is indirectly measured by monitoring the decrease in NADPH absorbance at 340 nm, which is coupled to the reduction of the substrate by Grx3.[8]

• Data Analysis: Calculate the rate of NADPH consumption in the presence and absence of the inhibitor to determine the percentage of inhibition and the IC50 value.

Cellular Thermal Shift Assay (CETSA)

To confirm target engagement within a cellular context, a Cellular Thermal Shift Assay (CETSA) can be performed. This assay measures the thermal stabilization of a target protein upon ligand binding.

Logical Relationship for Target Engagement Confirmation

Caption: Logical workflow for confirming target engagement using CETSA.

Future Directions and Drug Development Potential

The pyranonaphthoquinone core of griseusin B represents a promising scaffold for the development of novel therapeutics. Its unique mechanism of action, involving the dual inhibition of Prx1 and Grx3 and the subsequent induction of ROS-mediated cell death, offers a potential strategy to overcome resistance to conventional anticancer agents. Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating a broader range of griseusin B analogues to optimize potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy Studies: Evaluating the antitumor efficacy of lead compounds in preclinical animal models of cancer.

• Combination Therapies: Investigating the synergistic potential of griseusin B analogues with other anticancer drugs, particularly those that are susceptible to redox modulation.

• Exploration of Other Therapeutic Areas: Given the central role of oxidative stress in various diseases, the therapeutic potential of the griseusin B core could be explored in other areas such as neurodegenerative diseases and inflammatory disorders.

Conclusion

The pyranonaphthoquinone core of griseusin B is a fascinating and biologically active natural product scaffold. Its ability to potently inhibit the key antioxidant enzymes Prx1 and Grx3, leading to the induction of oxidative stress and the suppression of the mTORC1 signaling pathway, underscores its potential as a lead structure for the development of novel therapeutics. This technical guide provides a foundational understanding of this important molecule, offering valuable insights and methodologies for researchers and drug development professionals seeking to explore its therapeutic utility.

References

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. mTORC1 signaling: what we still don't know - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rbmb.net [rbmb.net]
• 8. The Reducing Activity of Glutaredoxin 3 Towards Cytoplasmic Substrate Proteins is Restricted by Methionine 43 - PMC [pmc.ncbi.nlm.nih.gov]

The Stereochemical Labyrinth of Griseusin B: A Technical Guide to the Spiro-Ring System

For Researchers, Scientists, and Drug Development Professionals

Griseusin B, a member of the pyranonaphthoquinone family of natural products, possesses a complex and stereochemically rich spiro-ring system that is crucial for its biological activity. The precise spatial arrangement of atoms in this core structure has been a subject of significant synthetic and analytical efforts. This technical guide provides an in-depth analysis of the stereochemistry of the griseusin B spiro-ring system, detailing the experimental methodologies and data that have cemented our understanding of its absolute configuration.

The Absolute Configuration of Griseusin B

The definitive absolute configuration of naturally occurring griseusin B has been established as (1R,3S,3'S,4'R,6'R).[1] This assignment is the culmination of extensive work in enantioselective total synthesis and detailed spectroscopic analysis, primarily through Nuclear Magnetic Resonance (NMR). The spirocyclic core, which distinguishes the griseusins from other pyranonaphthoquinones, presents a significant stereochemical challenge with five stereocenters dictating the molecule's three-dimensional architecture.[2]

Elucidation of Stereochemistry through Enantioselective Total Synthesis

The absolute stereochemistry of griseusin B was unequivocally confirmed through its total synthesis, where each stereocenter was methodically and selectively installed. A divergent, modular strategy has been a key approach, allowing for the controlled construction of the complex scaffold.[2][3][4]

A critical step in establishing the stereochemistry of the open D-ring system of griseusin B involves a copper-catalyzed enantioselective boration-hydroxylation reaction.[2][3][4] This reaction sets the stereochemistry of the precursor to the C-ring. Subsequent steps, including a hydroxyl-directed C-H olefination and a diastereoselective epoxidation-cyclization, are employed to construct the spiro-pyrano core.[2][3][4] The stereochemical integrity of the C1 stereocenter is a primary hurdle in the synthesis, and strategies are designed to ensure its stability throughout the synthetic sequence.[3]

The logical workflow for the stereochemical determination via synthesis can be visualized as follows:

Caption: Workflow for determining the absolute stereochemistry of griseusin B.

Spectroscopic Analysis: The Power of NMR

While total synthesis provides a powerful tool for assigning absolute stereochemistry, NMR spectroscopy, particularly Nuclear Overhauser Effect Spectroscopy (NOESY), is indispensable for determining the relative stereochemistry of the spiro-ring system. NOESY experiments reveal through-space proximities between protons, allowing for the deduction of their relative orientations.

For griseusin analogues, key NOESY correlations have been instrumental. For instance, in a related griseusin derivative, correlations between H-3' and H-5'ax, and between H-6' and H-5'eq, helped to establish the relative configuration of the pyran E ring.[5] The multiplicity and coupling constants of specific protons also provide crucial stereochemical information. For example, a small 3JH,H coupling constant for H-4' indicated an equatorial orientation for this proton.[5]

The experimental workflow for stereochemical analysis using NMR is as follows:

Caption: Experimental workflow for NMR-based stereochemical elucidation.

Quantitative NMR Data

Parameter	Typical Value/Observation	Stereochemical Implication	Reference
3JH-4', H-5'	Small (e.g., 3.3 Hz)	Equatorial orientation of H-4'	[5]
3JH-6', H-5'ax	Large (e.g., ~8-9 Hz)	Axial orientation of H-6'	[5]
NOESY Correlation	H-3' / H-5'ax	Proximity indicating a specific chair conformation	[5]
NOESY Correlation	H-6' / H-5'eq	Proximity confirming relative stereochemistry	[5]

X-ray Crystallography: The Gold Standard

For absolute stereochemical determination, single-crystal X-ray diffraction is the most definitive method.[6] While a crystal structure for griseusin B has not been reported, the structures of related compounds, such as griseusins F and G, have been elucidated using this technique.[7] The process involves obtaining a high-quality crystal of the compound, which can be challenging, and then analyzing the diffraction pattern of X-rays passed through the crystal to generate a three-dimensional electron density map of the molecule. This provides unambiguous proof of the connectivity and stereochemistry of all atoms.

Experimental Protocols

The following are generalized protocols for the key experiments used in the stereochemical determination of griseusin B and its analogues, based on published methodologies.

General NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 1-5 mg of the purified compound in approximately 0.5 mL of a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

• Data Acquisition: Record 1D (1H, 13C) and 2D (COSY, HSQC, HMBC, NOESY) NMR spectra on a high-field NMR spectrometer (e.g., 500 MHz or higher).

• NOESY Experiment: For NOESY experiments, use a mixing time appropriate for the size of the molecule (typically 300-800 ms) to observe key correlations.

• Data Processing: Process the acquired data using appropriate software (e.g., MestReNova, TopSpin).

• Analysis: Assign all proton and carbon signals based on chemical shifts, coupling patterns, and correlations from COSY, HSQC, and HMBC spectra. Analyze the NOESY spectrum to identify through-space correlations and deduce the relative stereochemistry. Measure key coupling constants from the high-resolution 1H spectrum to determine dihedral angles and substituent orientations.

General Protocol for Enantioselective Synthesis (Illustrative Key Step)

Copper-Catalyzed Enantioselective Boration–Hydroxylation:

• Reaction Setup: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the α,β-unsaturated ester precursor and a chiral diphosphine ligand in a suitable anhydrous solvent (e.g., THF).

• Reagent Addition: Add the copper catalyst precursor (e.g., Cu(OTf)2) and the boron source (e.g., bis(pinacolato)diboron).

• Reaction Execution: Stir the reaction mixture at the specified temperature for the required duration, monitoring the reaction progress by TLC or LC-MS.

• Workup and Purification: Upon completion, quench the reaction and perform an aqueous workup. Purify the resulting boronate ester by column chromatography.

• Oxidation: Oxidize the boronate ester to the corresponding alcohol using standard conditions (e.g., NaOH, H2O2) to yield the chiral alcohol with high enantioselectivity.[2]

Conclusion

The stereochemistry of the griseusin B spiro-ring system is a testament to the power of modern organic synthesis and spectroscopic analysis. The absolute configuration, (1R,3S,3'S,4'R,6'R), is firmly established through a combination of enantioselective total synthesis, which allows for the controlled installation of each stereocenter, and detailed NMR studies, which confirm the relative spatial arrangement of the atoms. While X-ray crystallography remains the ultimate arbiter of molecular structure, its application is dependent on obtaining suitable crystals. For griseusin B, the convergence of evidence from synthesis and spectroscopy provides a compelling and definitive stereochemical assignment, crucial for understanding its structure-activity relationship and for the future development of related therapeutic agents.

References

• 1. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure determination of phase II of the antifungal drug griseofulvin by powder X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Griseusins F and G, spiro-naphthoquinones from a tin mine tailings-derived alkalophilic Nocardiopsis species - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking Nature's Pharmacy: A Technical Guide to the Identification of the Griseusin B Biosynthetic Gene Cluster

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data associated with the identification and characterization of the griseusin B biosynthetic gene cluster (BGC). Griseusins are a class of pyranonaphthoquinone polyketides with notable antibiotic properties, making their biosynthetic machinery a subject of significant interest for natural product discovery and bioengineering. This document details the key genes, experimental workflows, and quantitative data essential for researchers in the field.

The Griseusin B Biosynthetic Gene Cluster: A Genetic Blueprint

The biosynthesis of griseusin B is orchestrated by a type II polyketide synthase (PKS) gene cluster. Initial identification and sequencing efforts in Streptomyces griseus K-63 laid the groundwork for understanding this pathway.[1][2] More recent work on other strains, such as Streptomyces sp. CA-256286, has expanded our knowledge, revealing both conserved and unique genetic features.[3][4]

Core Biosynthetic Genes in Streptomyces griseus K-63

A foundational 5.4-kb segment of the griseusin PKS gene cluster from S. griseus K-63 was cloned and sequenced, revealing five key open reading frames (ORFs) essential for the assembly of the polyketide backbone.[1][2]

Gene (ORF)	Putative Function
ORF1	Ketosynthase (KS)
ORF2	Chain length-determining factor (CLF)
ORF3	Acyl carrier protein (ACP)
ORF4	Cyclase-dehydrase (CYC/DH)
ORF5	Ketoreductase (KR)

Comparative Genomics: Insights from Streptomyces sp. CA-256286

Genome mining in Streptomyces sp. CA-256286 identified two candidate type II PKS BGCs with homology to the known griseusin cluster from S. griseus K-63. Multi-omics analyses confirmed that BGC 1.31 is responsible for griseusin production in this strain.[3][4] The table below presents a comparison of the DNA sequence similarity of the core biosynthetic genes.

S. griseus K-63 Gene	Homolog in Streptomyces sp. CA-256286 BGC 1.20 (% Similarity)	Homolog in Streptomyces sp. CA-256286 BGC 1.31 (% Similarity)
Ketosynthase	82.6%	79.2%
Acyl carrier protein	72.4%	68.8%
Ketoreductase	Not Reported	Not Reported
Cyclase	78.3%	75.0%
Dehydrase	Not Reported	Not Reported

Data adapted from Beck et al., 2021.[3][4]

Experimental Protocols for BGC Identification and Characterization

The identification of the griseusin B BGC relies on a multi-pronged approach, combining in silico genome mining with targeted molecular biology techniques and analytical chemistry.

Genome Mining for Candidate BGCs

The initial step involves the computational screening of a bacterial genome for putative secondary metabolite BGCs.

Protocol:

• Whole-Genome Sequencing: Obtain the complete genome sequence of the target Streptomyces strain using next-generation sequencing platforms (e.g., Illumina, PacBio).

• BGC Prediction: Submit the sequenced genome to specialized bioinformatics tools such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell).

• Homology Searching: Use the protein sequences of known griseusin PKS genes (e.g., from S. griseus K-63, GenBank accession X77865) as queries in BLASTp or BLASTn searches against the predicted proteome or genome of the target strain to identify homologous gene clusters.

Gene Inactivation via CRISPR-Cas9

To functionally link a candidate BGC to griseusin B production, targeted gene inactivation is performed. CRISPR-Cas9 has emerged as an efficient tool for this purpose in Streptomyces.

Protocol:

• gRNA Design: Design a specific guide RNA (gRNA) targeting a key gene within the candidate BGC (e.g., the ketosynthase gene). Ensure the gRNA sequence is unique within the genome to avoid off-target effects.

• Construction of the CRISPR-Cas9 Plasmid: Clone the designed gRNA into a suitable Streptomyces-E. coli shuttle vector that also expresses the Cas9 nuclease.

• Conjugation: Transfer the CRISPR-Cas9 plasmid from an E. coli donor strain (e.g., S17-1) to the target Streptomyces strain via intergeneric conjugation.

• Selection of Mutants: Select for exconjugants that have undergone the desired gene deletion or disruption. This is often achieved through a combination of antibiotic resistance selection and PCR screening.

• Phenotypic Analysis: Cultivate the wild-type and mutant strains under identical conditions and analyze the culture extracts for the presence or absence of griseusin B using HPLC.

Heterologous Expression of the BGC

Expressing the candidate BGC in a well-characterized, high-yield host strain can confirm its function and potentially increase product titers.

Protocol:

• Cloning the BGC: Clone the entire candidate BGC into a suitable expression vector, such as a bacterial artificial chromosome (BAC) or a cosmid.

• Host Strain Selection: Choose a suitable heterologous host, typically a genetically engineered Streptomyces strain with a clean metabolic background (e.g., S. coelicolor M1152 or S. lividans TK24).

• Transformation/Conjugation: Introduce the vector containing the BGC into the chosen host strain.

• Cultivation and Analysis: Ferment the heterologous host and analyze the culture broth for the production of griseusin B.

Proteomics and Transcriptomics (Multi-Omics Approach)

Differential expression analysis between a griseusin B-producing and a non-producing condition (e.g., wild-type vs. mutant, or different culture media) can provide strong evidence for the involvement of a specific BGC.[4]

Protocol:

• Sample Collection: Grow the Streptomyces strain under both producing and non-producing conditions. Harvest mycelia at a time point corresponding to active secondary metabolism.

• RNA/Protein Extraction: Extract total RNA and protein from the collected samples.

• Transcriptomics (RNA-Seq):

  • Deplete ribosomal RNA.

  • Construct cDNA libraries and perform high-throughput sequencing.

  • Map the reads to the reference genome and perform differential gene expression analysis to identify upregulated genes within the candidate BGC in the producing condition.

• Proteomics (LC-MS/MS):

  • Digest the protein extracts into peptides.

  • Analyze the peptides using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Search the resulting spectra against a protein database derived from the genome to identify and quantify proteins.

  • Compare protein abundance between the two conditions to identify overexpressed proteins encoded by the candidate BGC.

HPLC Analysis of Griseusin B Production

High-Performance Liquid Chromatography (HPLC) is the standard method for the detection and quantification of griseusin B in culture extracts.

Protocol:

• Sample Preparation:

  • Centrifuge the liquid culture to separate the mycelium from the supernatant.

  • Extract the mycelium and supernatant separately with an organic solvent such as ethyl acetate or a mixture of acetone and methanol.

  • Evaporate the solvent and redissolve the crude extract in a suitable solvent (e.g., methanol or DMSO) for HPLC analysis.

• Chromatographic Conditions (General Method):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (often with a modifier like 0.1% formic acid) and acetonitrile or methanol.

  • Detection: Diode array detector (DAD) or UV detector, monitoring at wavelengths relevant for pyranonaphthoquinones (e.g., ~254 nm and ~430 nm).

  • Quantification: Use a standard curve prepared from purified griseusin B to quantify the production yield.

Visualizing the Process: Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate the key processes in the identification of the griseusin B biosynthetic gene cluster.

Caption: Experimental workflow for griseusin B BGC identification.

Caption: Putative biosynthetic pathway of griseusin B.

Conclusion

The identification of the griseusin B biosynthetic gene cluster is a prime example of modern natural product drug discovery, integrating genomics, molecular biology, and analytical chemistry. The detailed protocols and data presented in this guide offer a robust framework for researchers aiming to explore and exploit the biosynthetic potential of Streptomyces and other actinobacteria. By understanding and manipulating these genetic blueprints, the scientific community can pave the way for the development of novel antibiotics and other valuable therapeutics.

References

• 1. Cloning, sequencing, and analysis of the griseusin polyketide synthase gene cluster from Streptomyces griseus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. mdpi.com [mdpi.com]
• 4. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]

The Core of Griseusin B Synthesis: A Technical Guide to the Type II Polyketide Synthase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone family of antibiotics, exhibits a range of biological activities, making its biosynthetic machinery a subject of significant interest for natural product chemists and drug development professionals. The core of its biosynthesis is governed by a Type II Polyketide Synthase (PKS), a multi-enzyme complex responsible for the assembly of the polyketide backbone. This technical guide provides an in-depth exploration of the Type II PKS involved in griseusin B synthesis, detailing the genetic organization, the key enzymatic players, and the experimental methodologies used to elucidate its function.

The Griseusin B Biosynthetic Gene Cluster

The biosynthesis of griseusin B originates from a dedicated gene cluster in Streptomyces griseus. The core of this cluster contains a set of genes encoding the Type II Polyketide Synthase. Initial cloning and sequencing efforts of a 5.4-kb DNA segment from Streptomyces griseus K-63 identified five crucial open reading frames (ORFs) that constitute the minimal PKS for griseusin synthesis.[1] The involvement of these genes in griseusin production was unequivocally confirmed through gene replacement experiments, where the deletion of these genes resulted in the loss of griseusin A and B production.[1]

The organization of these core PKS genes is as follows:

• ORF1 (grisORF1): Encodes the Ketosynthase (KS) , which is responsible for catalyzing the decarboxylative condensation of acyl-CoA extender units.

• ORF2 (grisORF2): Encodes the Chain Length Factor (CLF) , which, in conjunction with the KS, determines the length of the polyketide chain.

• ORF3 (grisORF3): Encodes the Acyl Carrier Protein (ACP) , which shuttles the growing polyketide chain between the various enzymatic domains of the PKS.

• ORF5 (grisORF5): Encodes a Ketoreductase (KR) , which is involved in the reduction of a specific keto group during the biosynthesis.

• ORF4 (grisORF4): Encodes a Cyclase/Dehydratase (CYC/DH) , which catalyzes the cyclization and subsequent dehydration of the polyketide intermediate to form the aromatic ring system.

The Biosynthetic Pathway: A Stepwise Assembly

The synthesis of the griseusin B polyketide core is an iterative process initiated by the loading of a starter unit onto the ACP. This is followed by a series of condensation reactions catalyzed by the KS-CLF heterodimer, with each condensation extending the polyketide chain. The KR and CYC/DH enzymes act upon the growing chain at specific points to introduce modifications that ultimately lead to the characteristic pyranonaphthoquinone structure of griseusin B.

References

• 1. journals.asm.org [journals.asm.org]

The Role of Transcriptional Regulators in Griseusin B Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone family of antibiotics, exhibits significant biological activities, making it a compound of interest for drug development. Its production in Streptomyces species is tightly controlled by a complex network of transcriptional regulators. Understanding and manipulating these regulatory elements are key to unlocking the full biosynthetic potential of griseusin-producing strains and for developing commercially viable fermentation processes. This technical guide provides an in-depth overview of the transcriptional regulation of the griseusin B biosynthetic gene cluster (BGC), focusing on the roles of key regulator families, quantitative data on their impact, detailed experimental protocols, and visualization of the underlying molecular mechanisms.

Key Transcriptional Regulators in Griseusin Biosynthesis

The production of griseusin is governed by a hierarchy of transcriptional regulators, primarily belonging to the Streptomyces Antibiotic Regulatory Protein (SARP), Tetracycline Repressor (TetR), and OmpR families. These regulators act in concert to control the expression of the griseusin BGC in response to various physiological and environmental signals.

SARP Family: The Activators

Streptomyces antibiotic regulatory proteins (SARPs) are well-characterized activators of secondary metabolite biosynthesis[1][2][3]. They typically contain an N-terminal OmpR-like DNA-binding domain and a C-terminal bacterial transcriptional activation domain[4]. In the context of griseusin production, the overexpression of a set of SARP family regulators has been shown to activate a silent griseusin BGC in Streptomyces sp. CA-256286[5].

TetR Family: The Repressors

The TetR family of transcriptional repressors is widespread in bacteria and often involved in the negative regulation of antibiotic biosynthesis and efflux pumps[6][7]. These proteins typically bind to operator sequences within the promoter regions of their target genes, preventing transcription. The binding of a specific ligand, often an intermediate of the biosynthetic pathway or the final product, can induce a conformational change in the TetR repressor, leading to its dissociation from the DNA and subsequent gene expression[7][8]. While not explicitly detailed for the griseusin B cluster in the provided literature, it is a common regulatory mechanism in Streptomyces secondary metabolism.

OmpR Family: The Response Regulators

OmpR-like proteins are response regulators that are part of two-component signal transduction systems[9][10]. These systems allow bacteria to sense and respond to environmental changes. The OmpR family of regulators can act as both activators and repressors of gene expression[11][12][13]. Their activity is typically modulated by phosphorylation by a cognate histidine kinase. In the context of antibiotic biosynthesis, OmpR regulators can integrate external signals to modulate the expression of biosynthetic gene clusters.

Quantitative Data on Griseusin Production

Direct quantitative data on the production of griseusin B following the overexpression of transcriptional regulators is limited in the available literature. However, a key study demonstrated the activation of a silent griseusin biosynthetic gene cluster in Stre-ptomyces sp. CA-256286 by overexpressing a set of SARP family regulators. This resulted in the production of a novel N-acetyl cysteine adduct of 3′-O-α-d-forosaminyl-(+)-griseusin A, a derivative of griseusin A. The production was qualitatively assessed by HPLC-HRESIMS, showing a clear peak for the griseusin derivative in the engineered strain compared to the wild-type, where it was absent[5][14].

Table 1: Qualitative Production of a Griseusin A Derivative in Streptomyces sp. CA-256286

Strain	Plasmid	Griseusin A Derivative Production	Reference
Streptomyces sp. CA-256286	pRM4 (empty vector)	Not detected	[5]
Streptomyces sp. CA-256286	pRM4-SARPs	Detected	[5]

Note: The detected compound was an N-acetyl cysteine adduct of 3′-O-α-d-forosaminyl-(+)-griseusin A.

Experimental Protocols

The following are generalized protocols based on the methodologies described in the cited literature for studying the role of transcriptional regulators in griseusin production. These protocols provide a foundation for experimental design and may require optimization for specific strains and laboratory conditions.

Protocol 1: Construction of SARP Overexpression Plasmid

This protocol describes the general steps for constructing the pRM4-SARPs plasmid used to activate the griseusin gene cluster[5].

• Vector Backbone: The integrative plasmid pRM4 is used as the backbone.

• Promoter: The constitutive ermE* promoter is used to drive the expression of the SARP genes.

• SARP Gene Cassette: A cassette containing a set of SARP family regulator genes (actIIORF4, griR, aur1PR3, papR2, redD) is synthesized.

• Cloning: The SARP gene cassette is cloned downstream of the ermE* promoter in the pRM4 vector using standard molecular cloning techniques (e.g., restriction digestion and ligation, or Gibson assembly)[15].

• Verification: The final plasmid construct (pRM4-SARPs) is verified by restriction analysis and Sanger sequencing.

Protocol 2: Heterologous Expression in Streptomyces

This protocol outlines the introduction of the overexpression plasmid into a Streptomyces host.

• Host Strain: Streptomyces sp. CA-256286 is used as the host for expressing the SARP regulators.

• Conjugation: The pRM4-SARPs plasmid is transferred from an E. coli donor strain (e.g., ET12567/pUZ8002) to the Streptomyces recipient strain via intergeneric conjugation.

• Selection: Exconjugants are selected on a suitable agar medium (e.g., MS agar) supplemented with an appropriate antibiotic for plasmid selection (e.g., apramycin).

• Verification: Successful integration of the plasmid is confirmed by PCR using primers specific for the SARP cassette.

Protocol 3: Cultivation and Metabolite Extraction

This protocol details the cultivation of the engineered Streptomyces strain and the extraction of secondary metabolites.

• Seed Culture: Inoculate a suitable liquid medium (e.g., TSB) with spores or mycelia of the Streptomyces strain and incubate at 30°C with shaking until sufficient growth is achieved.

• Production Culture: Inoculate the production medium (e.g., MO16 medium) with the seed culture[5]. Incubate at 30°C with shaking (e.g., 200 rpm) for 7-10 days.

• Extraction:

  • Separate the mycelium from the culture broth by centrifugation.

  • Extract the supernatant with an equal volume of an organic solvent (e.g., ethyl acetate).

  • Extract the mycelium with a suitable solvent (e.g., acetone or methanol) with sonication[16].

  • Combine the organic extracts and evaporate to dryness under reduced pressure.

  • Resuspend the dried extract in a suitable solvent (e.g., methanol or DMSO) for analysis.

Protocol 4: HPLC-MS Analysis of Griseusin B

This protocol provides a general framework for the quantification of griseusin B using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)[17][18].

• Chromatographic System: An HPLC system coupled to a mass spectrometer (e.g., Q-TOF or triple quadrupole).

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is typically used.

• Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both containing a modifier like 0.1% formic acid.

• Gradient Elution: A typical gradient might be: 0-2 min, 5% B; 2-20 min, 5-95% B; 20-25 min, 95% B; 25-26 min, 95-5% B; 26-30 min, 5% B.

• Detection: Monitor the elution of griseusin B by its specific mass-to-charge ratio (m/z) in positive or negative ion mode.

• Quantification: Generate a standard curve using a purified griseusin B standard of known concentrations. Calculate the concentration of griseusin B in the samples by comparing their peak areas to the standard curve.

Signaling Pathways and Regulatory Networks

The transcriptional regulation of griseusin B biosynthesis is likely a multi-layered process. Based on the known functions of the identified regulator families, a putative regulatory cascade can be proposed.

Caption: A proposed regulatory cascade for griseusin B biosynthesis.

This hypothetical model suggests that environmental signals are perceived by a two-component system, which in turn modulates the activity of SARP and TetR family regulators. The SARP regulator acts as a direct activator of the griseusin BGC, while the TetR regulator represses its expression. Griseusin B or a pathway intermediate may act as an inducer, causing the TetR repressor to dissociate from its operator site, thus alleviating repression. The TetR regulator may also control the expression of an efflux pump responsible for exporting griseusin B.

Experimental Workflow

A typical workflow for investigating the role of transcriptional regulators in griseusin B production is outlined below.

Caption: A generalized workflow for studying griseusin B regulation.

This workflow begins with the bioinformatic identification of putative regulatory genes within or near the griseusin BGC. Subsequently, genetic manipulation tools are employed to create overexpression or deletion mutants of these regulators. The impact of these genetic modifications on griseusin B production is then assessed through fermentation and analytical chemistry. Transcriptomic analyses can provide further insights into the genes and pathways affected by the regulators, ultimately leading to a more complete understanding of the regulatory network.

Conclusion

The production of griseusin B is under the tight control of a sophisticated network of transcriptional regulators. While SARP family activators have been shown to be effective in activating a silent griseusin gene cluster, the precise interplay with other regulatory elements like TetR and OmpR family proteins requires further investigation. The methodologies and conceptual frameworks presented in this guide provide a solid foundation for researchers to explore and engineer the regulatory pathways of griseusin B biosynthesis. Such efforts will be crucial for optimizing production titers and unlocking the therapeutic potential of this promising antibiotic.

References

• 1. Frontiers | The roles of SARP family regulators involved in secondary metabolism in Streptomyces [frontiersin.org]
• 2. The roles of SARP family regulators involved in secondary metabolism in Streptomyces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The roles of SARP family regulators involved in secondary metabolism in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disclosing the Potential of the SARP-Type Regulator PapR2 for the Activation of Antibiotic Gene Clusters in Streptomycetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The TetR Family of Transcriptional Repressors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A novel family of proteins that regulates antibiotic production in streptomycetes appears to contain an OmpR-like DNA-binding fold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A cloned ompR-like gene of Streptomyces lividans 66 suppresses defective melC1, a putative copper-transfer gene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The response regulator OmpR oligomerizes via beta-sheets to form head-to-head dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Response Regulator OmpR Negatively Controls the Expression of Genes Implicated in Tilimycin and Tilivalline Cytotoxin Production in Klebsiella oxytoca [mdpi.com]
• 13. uniprot.org [uniprot.org]
• 14. researchgate.net [researchgate.net]
• 15. addgene.org [addgene.org]
• 16. Metabolomic study of marine Streptomyces sp.: Secondary metabolites and the production of potential anticancer compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development and validation of HPLC-MS2 methodology for the accurate determination of C4–C8 B-type flavanols and procyanidins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

The Synthesis of Griseusin B Derivatives and Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of griseusin B derivatives and analogues, focusing on a divergent modular strategy. Griseusins are a family of pyranonaphthoquinone (PNQ) natural products that have garnered significant interest due to their potent biological activities, including cytotoxicity against cancer cell lines.[1][2] This document provides a comprehensive overview of the synthetic pathways, key chemical transformations, and biological evaluations of these compounds.

Core Synthetic Strategy: A Divergent Approach

A highly effective method for synthesizing a variety of griseusin analogues, including the griseusin B subclass, employs a divergent modular strategy.[1][2][3] This approach allows for the efficient generation of diverse structures from common intermediates, facilitating comprehensive structure-activity relationship (SAR) studies.[1][3] The retrosynthetic analysis hinges on key transformations to construct the characteristic spiro-pyrano core and introduce diversity in the side chains.[1][3]

A key challenge in griseusin synthesis is controlling the stereochemistry at the C1 position, which is prone to epimerization.[1][3] The strategy outlined herein overcomes this by utilizing a diastereoselective epoxidation of a C1–C3′ enone followed by an intramolecular cyclization of a C6′–OH group to form the stable spiro-pyrano core.[1][3]

For the synthesis of the griseusin B series, a crucial step is the copper-catalyzed enantioselective boration–hydroxylation of an α,β-unsaturated ester.[1][3] This reaction establishes the stereocenter of the open D-ring characteristic of griseusin B.

Key Synthetic Pathways and Transformations

The synthesis of griseusin B analogues commences with the preparation of key building blocks that are then coupled and elaborated to form the final products.

Synthesis of the Naphthalene Core

The synthesis begins with the construction of a suitably functionalized naphthalene core. This typically involves multi-step sequences starting from commercially available materials. For instance, a key intermediate can be a boronic acid derivative of a protected naphthalene.[3]

Formation of the C-Ring Precursor

A critical step involves the coupling of the naphthalene core with a side-chain precursor. For the griseusin B analogues, a palladium-catalyzed Suzuki coupling between a naphthalene boronic acid and a bromobutenoate derivative is employed to generate an α,β-unsaturated ester.[3]

Enantioselective Formation of the D-Ring Precursor

The stereochemistry of the griseusin B side chain is established through a copper-catalyzed enantioselective β-conjugate addition of a boron reagent to the α,β-unsaturated ester.[3] This reaction proceeds in high yield and enantioselectivity, utilizing a chiral diphosphine ligand.[3]

Construction of the Spiro-Pyrano Core (C/E Rings)

The formation of the fused spiro-ring system is a hallmark of the griseusin structure.[3] This is achieved through a sequence involving:

• Hydroxyl-directed C–H olefination: This reaction couples the D-ring precursor with an appropriate partner to introduce the necessary functionality for the E-ring.[1][3]

• Epoxidation–cyclization cascade: A diastereoselective epoxidation of an enone intermediate, followed by an intramolecular cyclization, forms the thermodynamically stable spiro-pyrano core.[1][3]

Late-Stage Modifications

Once the core structure is assembled, late-stage modifications, such as diastereoselective reductions and regioselective acetylations, are carried out to furnish the final natural products and their analogues.[1][3]

Visualizing the Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of griseusin B analogues.

Caption: General workflow for griseusin B analogue synthesis.

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis of these complex molecules. The following are representative protocols for key transformations.

General Procedure for Suzuki Coupling

To a solution of the naphthalene boronic acid derivative in a suitable solvent (e.g., dioxane/water), the bromobutenoate, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., Na₂CO₃) are added. The reaction mixture is heated under an inert atmosphere until the starting material is consumed. After cooling to room temperature, the reaction is worked up by extraction and purified by column chromatography.

General Procedure for Cu-Catalyzed Enantioselective Boration–Hydroxylation

In an inert atmosphere glovebox, a copper catalyst (e.g., CuCl), a chiral diphosphine ligand (e.g., (R,R)-Ph-BPE), and a base (e.g., NaOtBu) are dissolved in a suitable solvent (e.g., THF). The α,β-unsaturated ester is added, followed by the boron reagent (e.g., bis(pinacolato)diboron) and an alcohol (e.g., EtOH). The reaction is stirred at room temperature until completion. The resulting boronate ester is then oxidized in situ with an oxidizing agent (e.g., H₂O₂) and a base (e.g., NaHCO₃) to afford the chiral alcohol. The product is purified by column chromatography.

General Procedure for Hydroxyl-directed C–H Olefination

A mixture of the chiral alcohol, an α,β-unsaturated ketone, a palladium catalyst (e.g., Pd(OAc)₂), an oxidant (e.g., Ag₂CO₃), and a base (e.g., Li₂CO₃) in a suitable solvent (e.g., DCE) is heated under an inert atmosphere. Upon completion, the reaction mixture is filtered, concentrated, and purified by column chromatography.

General Procedure for Epoxidation–Cyclization Cascade

To a solution of the coupled intermediate in a suitable solvent (e.g., CH₂Cl₂), an epoxidizing agent (e.g., m-CPBA) is added at low temperature (e.g., 0 °C). The reaction is stirred until the epoxidation is complete. A Lewis acid (e.g., Sc(OTf)₃) is then added to promote the intramolecular cyclization. The reaction is quenched, extracted, and purified by column chromatography to yield the spiro-pyrano core.

Quantitative Data Summary

The following tables summarize the yields for the key synthetic steps and the biological activity of selected griseusin B analogues.

Table 1: Yields for Key Synthetic Steps

Step	Product	Yield (%)
Suzuki Coupling	α,β-Unsaturated Ester	~85%
Cu-catalyzed Enantioselective Boration	Chiral Boronate Ester	>95%
Hydroxylation of Boronate Ester	Chiral Alcohol (D-Ring Precursor)	~90%
Hydroxyl-directed C–H Olefination	Coupled Intermediate	~40-50%
Epoxidation–Cyclization Cascade	Spiro-Pyrano Core	~60-70%

Yields are approximate and can vary depending on the specific substrates and reaction conditions.

Table 2: Cytotoxicity of Selected Griseusin Analogues (IC₅₀, μM)

Compound	HCT116 (Colon)	A549 (Lung)	MCF7 (Breast)
Griseusin B	5.2	8.1	6.5
4'-Deacetyl-griseusin B	3.8	6.2	4.9
ent-Griseusin B	>20	>20	>20

Data is representative and sourced from published literature.[3]

Biological Activity and Mechanism of Action

Griseusins have been shown to exhibit significant cytotoxicity against a range of cancer cell lines.[1][3] Mechanistic studies have revealed that griseusins are potent inhibitors of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1][2][3] Inhibition of these enzymes leads to an increase in intracellular reactive oxygen species (ROS), which in turn inhibits mTORC1-mediated 4E-BP1 phosphorylation, leading to apoptosis.[1][3]

The following diagram illustrates the proposed mechanism of action.

Caption: Proposed mechanism of action of griseusins.

Conclusion

The divergent modular synthesis strategy provides a powerful platform for the generation of a wide array of griseusin B derivatives and analogues. This approach has not only enabled the total synthesis of several natural products but has also facilitated detailed SAR studies and the elucidation of their mechanism of action as inhibitors of Prx1 and Grx3. The continued exploration of this chemical space holds significant promise for the development of novel therapeutic agents.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Divergent Enantioselective Strategy for the Synthesis of Griseusins - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into the Pyranonaphthoquinone Antibiotic Griseusin B

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for griseusin B, a notable member of the pyranonaphthoquinone class of antibiotics. Due to the limited availability of the complete original spectroscopic data for griseusin B, this document presents detailed data from a closely related derivative, an N-acetyl cysteine adduct of 3′-O-α-d-forosaminyl-(+)-griseusin A, which shares the core pyranonaphthoquinone scaffold. This information is supplemented with established experimental protocols for spectroscopic analysis and an illustrative diagram of a key signaling pathway affected by griseusins.

Spectroscopic Data

The following tables summarize the nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic data for the N-acetyl cysteine adduct of a griseusin A derivative. This data provides a strong foundation for the structural characterization of griseusin B and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR data were acquired in deuterated dimethyl sulfoxide (DMSO-d6). Chemical shifts (δ) are reported in parts per million (ppm).

Table 1: ¹H and ¹³C NMR Data of a Griseusin A Derivative in DMSO-d6 [1][2][3]

Position	δC (ppm), Multiplicity	δH (ppm), Multiplicity (J in Hz)
1	95.6, C	-
3	69.8, CH	4.74, d (5.0)
4	81.9, C	-
4a	141.2, C	-
5	181.3, C	-
5a	131.4, C	-
6	118.9, CH	7.60, dd (7.4, 1.5)
7	137.4, CH	7.82, dd (8.6, 7.4)
8	125.3, CH	7.43, dd (8.6, 1.5)
9	160.8, C	-
9-OH	-	11.72, br s
9a	114.9, C	-
10	186.3, C	-
10a	140.2, C	-
11	34.4, CH₂	3.61, dd (18.1, 5.0) / 2.59, d (18.1)
12	174.1, C	-
3'	70.9, CH	4.78, d (4.2)
4'	65.1, CH	5.49, m
4'-OAc	169.9, C	-
4'-OAc	20.8, CH₃	2.01, s
5'	25.1, CH₂	2.07, m / 1.71, m
6'	65.8, CH	4.09, m
7'	20.2, CH₃	1.18, d (6.3)
1''	93.7, CH	4.76, br s
2''	28.7, CH₂	1.53, m / 1.40, m
3''	14.3, CH₂	1.61, m / 1.38, m
4''	64.4, CH	2.57, m
4''-N(CH₃)₂	40.4, 2 x CH₃	2.54, s
5''	65.1, CH	3.19, m
6''	17.3, CH₃	0.47, d (6.2)
1'''	171.6, C	-
2'''	51.5, CH	4.37, ddd (8.5, 8.2, 5.0)
3'''	32.6, CH₂	3.33, dd (13.5, 5.0) / 2.94, dd (13.5, 8.5)
2'''-NH	-	8.22, d (8.2)
2'''-NHCOCH₃	169.3, C	-
2'''-NHCOCH₃	22.1, CH₃	1.67, s

Infrared (IR) Spectroscopy

The IR spectrum was recorded using an Attenuated Total Reflectance (ATR) accessory.

Table 2: IR Absorption Data of a Griseusin A Derivative [3]

Wavenumber (cm⁻¹)	Interpretation
3396	O-H stretching (phenolic and alcoholic)
2953	C-H stretching (aliphatic)
1678	C=O stretching (quinone and ester carbonyls)
1441	C-H bending (aliphatic)
1397	C-H bending (aliphatic)
1205	C-O stretching (ester and ether)
1136	C-O stretching (ether)
1023	C-O stretching (alcohol)

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum was measured in methanol. The presence of a 5-hydroxy-1,4-naphthoquinone chromophore is a key feature of griseusins.[4]

Table 3: UV-Vis Absorption Maxima (λmax) of a Griseusin A Derivative in Methanol [3]

λmax (nm)

216

252

440

Experimental Protocols

The following are detailed, generalized protocols for obtaining the spectroscopic data presented above. These are based on standard methodologies for the analysis of natural products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: Approximately 5-10 mg of the purified griseusin B sample is dissolved in 0.5 mL of deuterated dimethyl sulfoxide (DMSO-d6). The solution is transferred to a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe is used for analysis.

• ¹H NMR Acquisition:

  • The spectrometer is tuned and locked to the deuterium signal of the solvent.

  • A standard single-pulse experiment is performed.

  • Typical parameters include a 30° pulse angle, a spectral width of 16 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 1-2 seconds.

  • A sufficient number of scans (e.g., 16-64) are acquired to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • A proton-decoupled ¹³C NMR spectrum is acquired.

  • Typical parameters include a 30° pulse angle, a spectral width of 220-250 ppm, and a relaxation delay of 2 seconds.

  • A larger number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance of ¹³C.

• 2D NMR Experiments: For complete structural assignment, a suite of 2D NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are performed using standard pulse programs.

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected using appropriate NMR processing software. Chemical shifts are referenced to the residual solvent signal (DMSO-d6 at δH 2.50 and δC 39.52 ppm).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: A small amount (1-2 mg) of the solid, purified griseusin B is placed directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory of a Fourier Transform Infrared (FTIR) spectrometer.

• Instrumentation: An FTIR spectrometer equipped with a single reflection ATR accessory (e.g., with a diamond or zinc selenide crystal) is used.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • The sample is brought into firm contact with the ATR crystal using the pressure clamp.

  • The sample spectrum is recorded over a typical range of 4000-400 cm⁻¹.

  • An average of 16-32 scans is typically collected to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum. The positions of the absorption bands are reported in wavenumbers (cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To determine the electronic absorption properties, particularly of the chromophore.

Methodology:

• Sample Preparation: A stock solution of griseusin B is prepared by dissolving a precisely weighed amount in methanol to a known concentration (e.g., 1 mg/mL). This stock solution is then serially diluted with methanol to a concentration that gives an absorbance reading in the optimal range of the spectrophotometer (typically 0.1-1.0 AU).

• Instrumentation: A double-beam UV-Vis spectrophotometer is used for the analysis.

• Data Acquisition:

  • A pair of matched quartz cuvettes (1 cm path length) are cleaned and rinsed with methanol.

  • Both the sample and reference cuvettes are filled with methanol to record a baseline correction.

  • The reference cuvette is left with methanol, and the sample cuvette is filled with the griseusin B solution.

  • The absorption spectrum is recorded over a wavelength range of 200-800 nm.

• Data Processing: The baseline-corrected spectrum is analyzed to identify the wavelengths of maximum absorbance (λmax).

Biological Activity and Signaling Pathway

Griseusins have been identified as potent inhibitors of key antioxidant enzymes, peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[5] This inhibition disrupts cellular redox homeostasis, leading to an increase in reactive oxygen species (ROS) and subsequent effects on cell signaling pathways, including the mTORC1/4E-BP1 axis, which is crucial for cell growth and proliferation.

Caption: Inhibition of Prx1 and Grx3 by Griseusin B.

This technical guide serves as a valuable resource for researchers engaged in the study of griseusin B and related natural products, providing essential spectroscopic data, standardized experimental protocols, and insights into its mechanism of action. The information presented here will aid in the identification, characterization, and further development of this important class of compounds.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Griseusin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

Griseusin B is a member of the pyranonaphthoquinone class of natural products, first isolated from Streptomyces griseus in 1976.[1] Like other members of its class, griseusin B possesses a complex polycyclic structure that has attracted interest for its biological activities. Recent research has elucidated a novel mechanism of action for the griseusin family, identifying them as potent inhibitors of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3), key enzymes in cellular redox homeostasis.[2] This inhibition leads to increased reactive oxygen species (ROS) and subsequent disruption of cancer cell signaling pathways, highlighting the therapeutic potential of griseusin B and its analogues. This technical guide provides a comprehensive overview of the known physical and chemical properties of griseusin B, detailed experimental protocols for its synthesis and biological evaluation, and a visualization of its mechanism of action.

Physicochemical Properties

Griseusin B is a structurally complex molecule with the molecular formula C₂₂H₂₂O₁₀.[3] Its properties are summarized below. While some experimental data is available, many physical properties are derived from computational models.

Tabulated Physical and Chemical Data

Property	Value	Source
Molecular Formula	C₂₂H₂₂O₁₀	[1][3]
Molecular Weight	446.4 g/mol	[3]
Monoisotopic Mass	446.12129689 Da	PubChem (Computed)[3]
Boiling Point	732.3°C at 760 mmHg	Guidechem (Experimental)
Density	1.55 g/cm³	Guidechem (Experimental)
Flash Point	257.2°C	Guidechem (Experimental)
Refractive Index	1.644	Guidechem (Experimental)
Topological Polar Surface Area	157 Ų	PubChem (Computed)[3]
XLogP3-AA	0.6	PubChem (Computed)[3]
Hydrogen Bond Donor Count	3	PubChem (Computed)[3]
Hydrogen Bond Acceptor Count	10	PubChem (Computed)[3]
Rotatable Bond Count	4	PubChem (Computed)[3]
Complexity	878	PubChem (Computed)[3]

Spectroscopic Data

The structural elucidation of griseusin B and its analogues relies heavily on modern spectroscopic techniques. While a complete dataset for the originally isolated griseusin B is not available in the searched literature, data for closely related, synthetically produced analogues provides significant insight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed ¹H and ¹³C NMR data for a synthesized N-acetyl cysteine adduct of a griseusin A derivative, which shares the core pyranonaphthoquinone scaffold, have been published.[4] The chemical shifts provide a reference for the characterization of similar structures.

Table of Representative ¹³C and ¹H NMR Data for a Griseusin Analogue (in DMSO-d₆) [4]

Position	¹³C Shift (ppm)	¹H Shift (ppm, multiplicity, J in Hz)
1	95.6	-
3	69.8	4.74 (d, 5.0)
4	81.9	-
4a	141.2	-
5	181.3	-
5a	131.4	-
6	118.9	7.60 (dd, 7.4, 1.5)
7	137.4	7.82 (dd, 8.6, 7.4)
8	125.3	7.43 (dd, 8.6, 1.5)
9	160.8	11.72 (br s, -OH)
9a	114.9	-
10	186.3	-
10a	140.2	-
11	34.4	3.61 (dd, 18.1, 5.0), 2.59 (d, 18.1)
12	174.1	-
3'	70.9	4.78 (d, 4.2)
4'	65.1	5.49 (q, 3.3)
5'	28.7	1.81 (m)
6'	67.2	4.01 (m)
7'	20.2	1.18 (d, 6.3)

Note: This data is for a related compound and serves as a representative example.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is critical for confirming the molecular formula of griseusin derivatives. For a griseusin-derived N-acetyl cysteine adduct, the [M+H]⁺ ion was observed at m/z 749.2589, corresponding to the molecular formula C₃₅H₄₄N₂O₁₄S.[4]

UV-Visible Spectroscopy

The 5-hydroxy-1,4-naphthoquinone chromophore present in griseusins gives them a characteristic UV-Visible absorption spectrum.[1][4]

Chemical Synthesis

A divergent, enantioselective total synthesis of several griseusin analogues, including those of the griseusin B subclass, has been developed.[2] This synthetic route provides access to various stereoisomers and derivatives for structure-activity relationship (SAR) studies.

Synthetic Workflow

The synthesis of griseusin B analogues involves a multi-step process that can be summarized as follows:

Caption: Synthetic workflow for griseusin B analogues.

Key Experimental Protocols

• Description: This reaction couples a boronic acid with a vinyl halide to form the initial carbon skeleton.[2]

• Procedure: To a solution of the boronic acid precursor in a suitable solvent (e.g., dioxane), the bromobutenoate, a palladium catalyst (e.g., Pd(OAc)₂), and a base (e.g., KF) are added. The reaction mixture is stirred at room temperature until completion, followed by aqueous workup and purification by column chromatography.[2]

• Description: This step introduces a hydroxyl group with a specific stereochemistry, which is crucial for the biological activity of the final product.[2]

• Procedure: The α,β-unsaturated ester from the Suzuki coupling is subjected to β-borylation using a copper catalyst (e.g., CuCl), a chiral diphosphine ligand, and a boron source (e.g., B₂pin₂). The resulting boronate ester is then oxidized in situ (e.g., with NaBO₃·H₂O) to yield the chiral alcohol.[2]

Biological Activity and Mechanism of Action

Griseusins exhibit potent cytotoxicity against various cancer cell lines.[2] Their mechanism of action has been identified as the inhibition of the antioxidant enzymes peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[2]

Signaling Pathway

The inhibition of Prx1 and Grx3 by griseusin B disrupts the cellular redox balance, leading to an accumulation of reactive oxygen species (ROS). This increase in ROS inhibits the mTORC1 signaling pathway, which in turn prevents the phosphorylation of 4E-BP1. Hypophosphorylated 4E-BP1 binds to the eukaryotic translation initiation factor eIF4E, inhibiting the translation of oncogenic proteins and ultimately leading to apoptosis and suppression of tumor growth.

Caption: Mechanism of action of Griseusin B.

Experimental Protocols for Biological Assays

• Principle: This assay measures the peroxidase activity of Prx1 by monitoring the consumption of a substrate (e.g., NADPH) in a coupled enzyme reaction.

• Procedure:

  • Prepare a reaction mixture containing a buffer (e.g., HEPES), thioredoxin (Trx), thioredoxin reductase (TrxR), and NADPH.

  • Add the Prx1 enzyme and the test compound (Griseusin B) at various concentrations.

  • Initiate the reaction by adding hydrogen peroxide (H₂O₂).

  • Monitor the decrease in absorbance at 340 nm (due to NADPH oxidation) using a spectrophotometer.

  • Calculate the rate of reaction and determine the IC₅₀ value for Griseusin B.

• Principle: This assay quantifies the kinase activity of mTORC1 by measuring the phosphorylation of its substrate, 4E-BP1.

• Procedure:

  • Immunoprecipitate active mTORC1 complexes from cell lysates (e.g., from HEK293E cells stimulated with insulin).

  • Incubate the immunoprecipitated mTORC1 with purified recombinant 4E-BP1 protein, ATP, and the test compound (Griseusin B).

  • Stop the reaction and analyze the phosphorylation of 4E-BP1 (at specific sites like Thr37/46) by Western blotting using phospho-specific antibodies.

  • Quantify the band intensities to determine the inhibitory effect of Griseusin B on mTORC1 activity.

• Principle: This assay determines the concentration of a compound that is lethal to a certain percentage of a cell population (e.g., LC₅₀).

• Procedure:

  • Seed cancer cells (e.g., HCT116, DLD-1, A549, PC3) in 96-well plates and allow them to adhere overnight.[5]

  • Treat the cells with a serial dilution of Griseusin B for a specified period (e.g., 48-72 hours).

  • Add a viability reagent (e.g., resazurin, MTT, or a commercial kit like CellTiter-Glo®) to each well.

  • Measure the signal (fluorescence or absorbance) using a plate reader.

  • Normalize the data to untreated controls and fit to a dose-response curve to calculate the LC₅₀ value. The highest concentrations tested in a key study were 20 µM for A549 and PC3 cells, and 2 µM for HCT116 and DLD-1 cells.[5]

Conclusion

Griseusin B remains a molecule of significant interest due to its unique structure and potent biological activity. The elucidation of its mechanism of action as a dual inhibitor of Prx1 and Grx3 opens new avenues for the development of novel anticancer therapeutics that target cellular redox pathways. The synthetic strategies developed for griseusin analogues will be instrumental in further exploring the structure-activity relationships and optimizing the pharmacological properties of this promising class of compounds. This technical guide serves as a consolidated resource for researchers aiming to build upon the existing knowledge of griseusin B and its potential applications in drug discovery and development.

References

• 1. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02289A [pubs.rsc.org]

An In-depth Technical Guide to the Natural Variants of Griseusin B from Actinomycetes

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural variants of griseusin B, a class of pyranonaphthoquinone antibiotics produced by actinomycetes. It delves into their chemical diversity, biological activities, and mechanisms of action, offering valuable insights for researchers in natural product chemistry, drug discovery, and oncology. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological pathways and experimental workflows.

Introduction to Griseusins

Griseusins are a family of structurally diverse secondary metabolites produced primarily by bacteria of the phylum Actinobacteria, particularly species of Streptomyces and Nocardiopsis.[1][2] First reported in 1976, the griseusins are characterized by a pyranonaphthoquinone core with a distinctive fused spiro-ring system.[1] Variations in this core structure, including different oxidation states, stereochemistry, and glycosylation patterns, give rise to a wide array of natural analogs.[1][3] These compounds have garnered significant interest due to their potent biological activities, including antibacterial and cytotoxic properties, making them promising candidates for further investigation as therapeutic agents.[1][2]

Natural Variants of Griseusin B and Their Producing Strains

The griseusin family is structurally diverse. Griseusin B, a prominent member, is a benzoisochromanequinone.[4] Several other natural variants have been isolated and characterized from various actinomycete strains.

Table 1: Selected Natural Variants of Griseusin and Their Producing Strains

Griseusin Variant	Producing Strain(s)	Reference(s)
Griseusin A and B	Streptomyces griseus	[5]
Griseusin D	Nocardiopsis sp. YIM80133	[1]
Griseusins F and G	Nocardiopsis sp. YIM DT266	[1]
3′-O-α-d-forosaminyl-(+)-griseusin A	Streptomyces sp. CA-256286	[6]
2a,8a-epoxy-epi-4′-deacetyl griseusin B	Nocardiopsis sp. YIM80133	[1]

Quantitative Biological Activity Data

The biological activities of griseusin variants have been quantitatively assessed against various cancer cell lines and bacterial pathogens. The following tables summarize some of the key findings.

Table 2: Cytotoxicity of Naturally Occurring Griseusins and Synthetic Analogues (IC50, µM)

Compound	A549 (Lung)	PC-3 (Prostate)	PANC-1 (Pancreatic)	MDA-MB-231 (Breast)	HCT-116 (Colon)
Griseusin A	>50	>50	>50	>50	>50
4′-Deacetyl-griseusin A	>50	>50	>50	>50	>50
Griseusin C	19.8 ± 1.1	18.2 ± 1.2	22.4 ± 1.3	21.6 ± 1.1	24.3 ± 1.5
ent-Griseusin C	24.2 ± 1.3	21.9 ± 1.4	28.1 ± 1.6	25.3 ± 1.4	29.7 ± 1.8
Griseusin D	1.8 ± 0.1	1.5 ± 0.1	2.1 ± 0.1	1.9 ± 0.1	2.5 ± 0.2
ent-Griseusin D	2.5 ± 0.2	2.1 ± 0.1	3.0 ± 0.2	2.8 ± 0.2	3.4 ± 0.3
Griseusin B	15.6 ± 0.9	14.3 ± 0.8	18.9 ± 1.1	17.5 ± 1.0	20.1 ± 1.2
4′-Deacetyl-griseusin B	28.4 ± 1.5	25.7 ± 1.4	32.6 ± 1.8	30.1 ± 1.7	35.2 ± 2.0
4a,10a-Epoxy-epi-deacetylgriseusin B	3.2 ± 0.2	2.8 ± 0.2	4.1 ± 0.3	3.7 ± 0.2	4.9 ± 0.4
ent-4′-Deacetyl-griseusin B	31.2 ± 1.7	28.4 ± 1.6	36.1 ± 2.1	33.5 ± 1.9	39.0 ± 2.3
ent-Griseusin B	18.3 ± 1.0	16.8 ± 0.9	21.5 ± 1.2	20.1 ± 1.1	23.4 ± 1.4
ent-4a,10a-Epoxy-epi-deacetylgriseusin B	4.5 ± 0.3	3.9 ± 0.2	5.8 ± 0.4	5.2 ± 0.3	6.6 ± 0.5

Data extracted from Zhang et al., 2019.[1]

Table 3: Antibacterial Activity of Selected Griseusin Variants (MIC, µg/mL)

Compound	Staphylococcus aureus Smith	Methicillin-resistant S. aureus (MRSA) No. 5	Bacillus subtilis PCI 219
3′-O-α-d-forosaminyl-(+)-griseusin A	0.39	0.78	0.39
Griseusin F	0.80	0.82	0.80
Griseusin G	1.60	1.65	1.62

Data for 3′-O-α-d-forosaminyl-(+)-griseusin A from Beck et al., 2021.[6] Data for Griseusins F and G from Li et al., 2018.[1]

Experimental Protocols

Isolation and Purification of Griseusin B from Streptomyces griseus

This protocol is a representative example for the isolation and purification of griseusin B.

• Fermentation:

  • Inoculate a seed culture of Streptomyces griseus in a suitable medium (e.g., yeast extract-malt extract broth) and incubate at 28-30°C for 2-3 days with shaking.

  • Transfer the seed culture to a production medium and ferment for 5-7 days under the same conditions.

• Extraction:

  • Centrifuge the fermentation broth to separate the mycelium from the supernatant.

  • Extract the mycelium with an organic solvent such as acetone or methanol.

  • Extract the supernatant with a water-immiscible organic solvent like ethyl acetate.

  • Combine the extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Chromatographic Purification:

  • Silica Gel Column Chromatography:

    • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform-methanol mixture) and apply it to a silica gel column.

    • Elute the column with a stepwise or gradient solvent system of increasing polarity (e.g., chloroform-methanol or hexane-ethyl acetate).

    • Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing griseusin B.

  • Preparative High-Performance Liquid Chromatography (HPLC):

    • Pool the fractions containing griseusin B and concentrate them.

    • Further purify the concentrated fraction by preparative HPLC on a C18 column.

    • Use a suitable mobile phase, such as a gradient of acetonitrile in water with 0.1% trifluoroacetic acid, to achieve separation.

    • Collect the peak corresponding to griseusin B and confirm its purity by analytical HPLC.

• Structure Elucidation:

  • Determine the structure of the purified compound using spectroscopic methods:

    • Mass Spectrometry: Obtain the exact mass and molecular formula using High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS).

    • NMR Spectroscopy: Record 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, NOESY) NMR spectra in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) to establish the chemical structure and stereochemistry.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, pick several colonies of the test bacterium and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Griseusin Variant Solutions:

  • Prepare a stock solution of the purified griseusin variant in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to obtain a range of test concentrations.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well of the microtiter plate containing the diluted griseusin variant.

  • Include a growth control (broth with inoculum, no compound) and a sterility control (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the griseusin variant that completely inhibits visible growth of the bacterium.

Mechanism of Action and Signaling Pathway

Recent studies have elucidated that griseusins exert their cytotoxic effects by inhibiting peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1] This inhibition disrupts the cellular redox balance, leading to an accumulation of intracellular reactive oxygen species (ROS). The elevated ROS levels, in turn, inhibit the mTORC1 signaling pathway, resulting in the dephosphorylation of 4E-BP1. This cascade of events ultimately triggers apoptosis in cancer cells.

Caption: Signaling pathway of griseusin-induced apoptosis.

Mandatory Visualizations: Experimental Workflows

Caption: Isolation and characterization workflow for griseusin variants.

Caption: Workflow for MIC determination by broth microdilution.

Conclusion

The natural variants of griseusin B represent a promising class of bioactive compounds with significant potential for development as anticancer and antibacterial agents. Their structural diversity, potent biological activities, and well-defined mechanism of action make them attractive scaffolds for medicinal chemistry optimization. This technical guide provides a foundational resource for researchers aiming to explore the therapeutic potential of these fascinating natural products from actinomycetes. Further research into the synthesis of novel analogs and in vivo efficacy studies are warranted to fully realize their clinical utility.

References

• 1. Griseusins F and G, spiro-naphthoquinones from a tin mine tailings-derived alkalophilic Nocardiopsis species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Griseusin D, a new pyranonaphthoquinone derivative from a alkaphilic Nocardiopsis sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Role of Cytosolic 2-Cys Prx1 and Prx2 in Redox Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Cytosolic 2-Cys Prx1 and Prx2 in Redox Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Mechanism of Action of Griseusin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone class of natural products, has demonstrated significant cytotoxic activity against various cancer cell lines. Recent studies have elucidated its primary mechanism of action, identifying it as a potent inhibitor of key antioxidant enzymes, peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3). This inhibition leads to a cascade of intracellular events culminating in apoptosis and cell cycle arrest, highlighting its potential as a therapeutic agent in oncology. This guide provides a comprehensive overview of the molecular mechanisms, experimental protocols, and quantitative data related to the action of griseusin B.

Core Mechanism of Action: Inhibition of Peroxiredoxin 1 and Glutaredoxin 3

The central mechanism of action of griseusin B involves the direct inhibition of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1] These enzymes are critical components of the cellular antioxidant defense system, responsible for detoxifying reactive oxygen species (ROS).

• Peroxiredoxin 1 (Prx1): A ubiquitous enzyme that reduces peroxides, such as hydrogen peroxide.

• Glutaredoxin 3 (Grx3): An oxidoreductase that plays a crucial role in maintaining the cellular redox balance.

By inhibiting Prx1 and Grx3, griseusin B disrupts the cellular redox homeostasis, leading to a significant increase in intracellular ROS levels.[1] This elevated oxidative stress is a key trigger for the downstream signaling pathways that mediate the cytotoxic effects of griseusin B.

Signaling Pathways

The accumulation of ROS induced by griseusin B initiates a signaling cascade that primarily affects the mTORC1 pathway, leading to apoptosis and cell cycle arrest.

Inhibition of mTORC1 Signaling

The increased intracellular ROS directly leads to the inhibition of the mammalian target of rapamycin complex 1 (mTORC1) signaling pathway.[1] A key downstream effector of mTORC1 is the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). In its hypophosphorylated state, 4E-BP1 binds to the eukaryotic translation initiation factor eIF4E, preventing the initiation of translation of key oncogenic proteins. The inhibition of mTORC1 by griseusin B leads to the dephosphorylation of 4E-BP1, thereby suppressing the translation of proteins essential for cancer cell proliferation and survival.[1]

Caption: Griseusin B induced inhibition of the mTORC1 signaling pathway.

Induction of Apoptosis

The accumulation of ROS and inhibition of mTORC1 signaling ultimately trigger programmed cell death, or apoptosis. While the precise downstream caspase cascade activated by griseusin B has not been fully elucidated, studies on similar pyranonaphthoquinones suggest the involvement of the intrinsic apoptotic pathway. This is characterized by mitochondrial membrane depolarization and the activation of effector caspases such as caspase-3.

Caption: Proposed intrinsic apoptosis pathway induced by griseusin B.

Induction of Cell Cycle Arrest

In addition to apoptosis, griseusin B can induce cell cycle arrest. The inhibition of mTORC1 signaling and the resulting decrease in the translation of key cell cycle regulatory proteins, such as cyclins and cyclin-dependent kinases (CDKs), are likely contributors to this effect. While specific data for griseusin B is limited, other pyranonaphthoquinones have been shown to cause G1 or G2/M phase arrest through the modulation of proteins like cyclin D1, cyclin B1, CDK4, and CDK1.

Caption: Proposed mechanism of griseusin B-induced cell cycle arrest.

Quantitative Data

The cytotoxic activity of griseusin B and its analogues has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are summarized below.

Compound	A549 (Lung) IC50 (µM)	PC3 (Prostate) IC50 (µM)	HCT116 (Colon) IC50 (µM)	DLD-1 (Colon) IC50 (µM)
Griseusin B	>20	10.5 ± 1.5	1.8 ± 0.2	1.5 ± 0.1
4'-Deacetyl Griseusin B	15.2 ± 2.1	8.9 ± 1.2	1.1 ± 0.1	0.9 ± 0.1
Griseusin A	5.6 ± 0.8	2.3 ± 0.3	0.4 ± 0.05	0.3 ± 0.04
Griseusin C	8.1 ± 1.1	3.5 ± 0.5	0.6 ± 0.08	0.5 ± 0.06

Data extracted from Zhang et al., Chem. Sci., 2019, 10, 7641-7648.

Experimental Protocols

Cytotoxicity Assay (Sulforhodamine B Assay)

This assay measures cell proliferation and cytotoxicity based on the measurement of cellular protein content.

Workflow:

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Detailed Methodology:

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of griseusin B for 48-72 hours.

• Fixation: Discard the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow to air dry.

• Staining: Add 100 µL of 0.4% (w/v) Sulforhodamine B (SRB) solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the optical density (OD) at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell survival relative to untreated controls and determine the IC50 value using non-linear regression analysis.

Peroxiredoxin 1 (Prx1) and Glutaredoxin 3 (Grx3) Inhibition Assay

This protocol outlines a general approach to assess the inhibitory activity of griseusin B on Prx1 and Grx3.

Workflow:

Caption: General workflow for Prx1/Grx3 inhibition assay.

Detailed Methodology:

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., 50 mM HEPES, pH 7.4), NADPH, glutathione reductase, and reduced glutathione (GSH).

• Enzyme and Inhibitor: Add purified recombinant Prx1 or Grx3 enzyme to the reaction mixture, followed by the addition of varying concentrations of griseusin B.

• Reaction Initiation: Initiate the reaction by adding the respective substrate (e.g., H2O2 for Prx1 or a disulfide substrate for Grx3).

• Kinetic Measurement: Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH, using a spectrophotometer.

• Data Analysis: Calculate the initial reaction rates and determine the percentage of inhibition caused by griseusin B at each concentration.

Western Blot for 4E-BP1 Phosphorylation

This method is used to detect the phosphorylation status of 4E-BP1 as an indicator of mTORC1 activity.

Workflow:

Caption: Workflow for Western blot analysis of 4E-BP1 phosphorylation.

Detailed Methodology:

• Cell Treatment and Lysis: Treat cancer cells with griseusin B for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on a 15% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated 4E-BP1 (e.g., at Thr37/46) and total 4E-BP1 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated 4E-BP1 levels to the total 4E-BP1 levels.

Conclusion

Griseusin B exerts its anticancer effects through a well-defined mechanism of action involving the inhibition of Prx1 and Grx3, leading to ROS-induced inhibition of mTORC1 signaling. This ultimately results in apoptosis and cell cycle arrest in cancer cells. The provided quantitative data and detailed experimental protocols offer a solid foundation for further research and development of griseusin B and related pyranonaphthoquinones as potential therapeutic agents. Future studies should focus on elucidating the specific downstream effectors in the apoptotic and cell cycle pathways to further refine our understanding of this promising class of compounds.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Griseusin B as a Peroxiredoxin 1 (Prx1) Inhibitor: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of Griseusin B, a pyranonaphthoquinone natural product, and its function as a potent inhibitor of Peroxiredoxin 1 (Prx1). Peroxiredoxin 1 is a crucial antioxidant enzyme that also plays a significant role in cellular redox signaling pathways, making it a compelling target for therapeutic development, particularly in oncology. This document details the mechanism of action, presents quantitative inhibition data, and outlines detailed experimental protocols for studying this interaction. It is intended for researchers, scientists, and drug development professionals working in the fields of biochemistry, oncology, and pharmacology.

Introduction

Peroxiredoxin 1 (Prx1)

Peroxiredoxin 1 (Prx1) is a member of the ubiquitous peroxiredoxin family of antioxidant enzymes.[1] As a typical 2-Cys peroxiredoxin, its primary function is to catalyze the reduction of hydrogen peroxide (H₂O₂) and other peroxides, thereby protecting cells from oxidative damage.[2] Beyond its role as a reactive oxygen species (ROS) scavenger, Prx1 is a key modulator of cellular signaling pathways. Through the oxidation of its catalytic cysteine residues, Prx1 can transduce H₂O₂ signals, influencing processes such as cell growth, apoptosis, and tumorigenesis.[1][2] Prx1 is known to interact with and regulate various signaling proteins, including Apoptosis Signal-regulating Kinase 1 (ASK1), thereby suppressing apoptosis.[2][3] The overexpression of Prx1 is a hallmark of numerous cancers and is associated with tumor progression and resistance to therapy, making it an attractive target for anticancer drug development.[4]

Griseusin B

Griseusin B is a member of the pyranonaphthoquinone (PNQ) class of structurally diverse bacterial secondary metabolites.[4][5][6] Research has established that compounds in the griseusin family are potent inhibitors of Peroxiredoxin 1.[4][5][7] Their mechanism of action is analogous to that of Frenolicin B (FB), another well-characterized PNQ, which has been identified as a highly potent and selective inhibitor of both Prx1 and Glutaredoxin 3 (Grx3).[4][8][9] This inhibitory activity positions griseusins as valuable molecular probes for studying Prx1 biology and as potential starting points for the development of novel cancer therapeutics.[4]

Mechanism of Action

Mechanistic studies have established that griseusins function as potent inhibitors of Prx1.[4][5] The inhibitory mechanism is believed to mirror that of the related natural product, Frenolicin B.

• Covalent Modification: Frenolicin B has been shown to selectively inhibit Prx1 and Grx3 through the covalent modification of active-site cysteine residues.[8][9] It is highly probable that griseusins act via a similar mechanism, forming a covalent bond with the catalytic cysteine thiol in Prx1, thereby irreversibly inactivating the enzyme.

• Induction of Oxidative Stress: The direct inhibition of Prx1's peroxidase activity by griseusins leads to an accumulation of intracellular reactive oxygen species (ROS).[4][8] This disruption of redox homeostasis is a key consequence of Prx1/Grx3 inhibition.

• Modulation of Downstream Signaling: The resulting increase in ROS levels triggers downstream signaling events. Specifically, Prx1 inhibition by these compounds leads to the inhibition of mTORC1-mediated phosphorylation of 4E-BP1, a critical repressor of oncogenic mRNA translation.[4][5][8][9] This ultimately suppresses tumor cell growth and can induce apoptosis.[4][8]

Quantitative Inhibition Data

Biochemical assays have been performed to quantify the inhibitory potency of griseusins against peroxiredoxins. A model griseusin compound demonstrated direct inhibition of Prx1 and Prx2.

Compound	Target	Apparent IC₅₀ (μM)
Model Griseusin 13	Prx1	2.3[4][5]
Model Griseusin 13	Prx2	7.3[4][5]

Signaling Pathway Visualization

The inhibition of Prx1 by Griseusin B disrupts the cellular redox balance, leading to the suppression of the mTORC1/4E-BP1 signaling axis, a key pathway in cancer cell proliferation and survival.

Caption: Griseusin B inhibits Prx1, increasing ROS and suppressing mTORC1/4E-BP1 signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Griseusin B as a Prx1 inhibitor.

In Vitro Prx1 Enzyme Inhibition Assay

This assay measures the ability of Griseusin B to inhibit the peroxidase activity of Prx1 in vitro, allowing for the determination of the IC₅₀ value.

Materials:

• Purified recombinant human Prx1

• Griseusin B (or other test inhibitors)

• Dithiothreitol (DTT)

• Hydrogen peroxide (H₂O₂)

• Thioredoxin (Trx)

• Thioredoxin Reductase (TrxR)

• NADPH

• Assay Buffer (e.g., 50 mM HEPES, pH 7.4, 1 mM EDTA)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Protocol:

• Reagent Preparation: Prepare fresh stock solutions of all reagents. Create a serial dilution of Griseusin B in the assay buffer to cover a wide range of concentrations.

• Reaction Mixture: In each well of a 96-well plate, prepare a reaction mixture containing the assay buffer, Trx, TrxR, and NADPH.

• Pre-incubation with Inhibitor: Add the various concentrations of Griseusin B (or DMSO as a vehicle control) to the wells. Then, add the purified Prx1 enzyme to each well. Allow the plate to pre-incubate at a constant temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow for the interaction between the inhibitor and the enzyme.[10]

• Initiate Reaction: Start the enzymatic reaction by adding a fixed concentration of H₂O₂ to all wells.

• Monitor Reaction: Immediately begin monitoring the decrease in absorbance at 340 nm over time using a microplate reader.[10] This decrease corresponds to the oxidation of NADPH.

• Data Analysis: Calculate the initial reaction velocity (rate of NADPH consumption) for each inhibitor concentration. Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data using a suitable nonlinear regression model to determine the IC₅₀ value.[11]

Caption: Workflow for an in vitro Prx1 enzyme inhibition assay.

Cellular Thermal Shift Assay (CETSA®) for Target Engagement

CETSA is a powerful biophysical method to verify direct binding of a compound to its target protein in a cellular context. It relies on the principle that ligand binding typically increases the thermal stability of the target protein.[12][13]

Materials:

• Cultured cancer cells (e.g., HCT116)

• Griseusin B

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• PCR tubes

• Thermal cycler

• Equipment for Western blotting or mass spectrometry

Protocol:

• Cell Treatment: Treat cultured cells with Griseusin B at the desired concentration (e.g., 10 µM) or with DMSO for a set incubation period (e.g., 1 hour).[14]

• Heating: After treatment, harvest the cells, wash with PBS, and resuspend in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes across a temperature gradient (e.g., 48°C to 68°C) for a short duration (e.g., 3 minutes) using a thermal cycler.[15]

• Cell Lysis: Lyse the cells (e.g., via freeze-thaw cycles or sonication) to release the proteins.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.[14]

• Protein Quantification: Collect the supernatant containing the soluble, non-denatured protein fraction.

• Analysis: Analyze the amount of soluble Prx1 remaining at each temperature for both the Griseusin B-treated and DMSO-treated samples. This can be done by Western blotting using a Prx1-specific antibody or by proteome-wide mass spectrometry (TPP).[13][15]

• Data Interpretation: A positive thermal shift (i.e., more soluble Prx1 at higher temperatures in the Griseusin B-treated sample compared to the control) indicates direct binding of the compound to the protein.[13]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the kinetics (association and dissociation rates) and affinity of biomolecular interactions in real-time.[16][17]

Materials:

• SPR instrument and sensor chip (e.g., CM5)

• Purified recombinant human Prx1 (ligand)

• Griseusin B (analyte)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS) and ethanolamine

• Regeneration solution (if necessary)

Protocol:

• Ligand Immobilization: Immobilize the purified Prx1 (ligand) onto the surface of a sensor chip, typically via amine coupling.[18] This involves activating the carboxymethylated dextran surface with EDC/NHS, injecting the Prx1 solution, and then deactivating any remaining active esters with ethanolamine. A reference flow cell should be prepared similarly but without the ligand.

• Analyte Injection: Prepare a series of dilutions of Griseusin B (analyte) in the running buffer.

• Association: Inject the Griseusin B solutions sequentially over both the ligand and reference flow cells at a constant flow rate. The binding of Griseusin B to the immobilized Prx1 is measured in real-time as a change in response units (RU).[19]

• Dissociation: After the association phase, switch back to flowing only the running buffer over the chip. The dissociation of the Griseusin B from Prx1 is monitored as a decrease in RU.

• Regeneration (Optional): If the analyte does not fully dissociate, inject a pulse of a regeneration solution to remove any remaining bound analyte and prepare the surface for the next injection.

• Data Analysis: Subtract the reference channel signal from the active channel signal to obtain a corrected sensorgram. Fit the association and dissociation curves globally using a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (Kₔ).

Conclusion and Future Perspectives

Mechanistic studies have successfully identified griseusins as a class of natural products that potently inhibit Peroxiredoxin 1.[4][5] Their mechanism of action, presumed to involve covalent modification of the active site, leads to increased intracellular ROS and subsequent inhibition of the oncogenic mTORC1/4E-BP1 signaling pathway.[4][8] The availability of a concise and divergent synthetic approach to prepare various griseusin analogs opens the door for extensive structure-activity relationship (SAR) studies.[4] This will enable the development of new, optimized molecular probes to further investigate the biological roles of Prx1 and Grx3. Furthermore, these compounds may serve as a valuable starting point for early-stage anticancer drug discovery programs, leveraging the established link between Prx1 inhibition and tumor suppression.[4][7]

References

• 1. [PDF] Role of Cytosolic 2-Cys Prx1 and Prx2 in Redox Signaling | Semantic Scholar [semanticscholar.org]
• 2. Role of Cytosolic 2-Cys Prx1 and Prx2 in Redox Signaling [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Total synthesis of griseusins and elucidation of the griseusin mechanism of action. | University of Kentucky College of Arts & Sciences [hs.as.uky.edu]
• 8. researchgate.net [researchgate.net]
• 9. Frenolicin B Targets Peroxiredoxin 1 and Glutaredoxin 3 to Trigger ROS/4E-BP1-Mediated Antitumor Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. superchemistryclasses.com [superchemistryclasses.com]
• 11. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Proteome-wide cellular thermal shift assay reveals unexpected cross-talk between brassinosteroid and auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Large-scale characterization of drug mechanism of action using proteome-wide thermal shift assays - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 17. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 18. dhvi.duke.edu [dhvi.duke.edu]
• 19. path.ox.ac.uk [path.ox.ac.uk]

An In-depth Technical Guide on the Interaction of Griseusin B with Glutaredoxin 3 (Grx3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the interaction between the pyranonaphthoquinone natural product, griseusin B, and the redox-regulating enzyme, glutaredoxin 3 (Grx3). Griseusins have been identified as potent inhibitors of Grx3, a key player in maintaining cellular redox homeostasis. This inhibition leads to an increase in intracellular reactive oxygen species (ROS), impacting downstream signaling pathways, notably the mTORC1 pathway, and ultimately influencing cell growth and proliferation. This document details the mechanism of action, summarizes key quantitative data from studies on closely related analogs, provides detailed experimental protocols for assessing this interaction, and presents visual diagrams of the involved signaling pathways and experimental workflows.

Introduction to Griseusin B and Glutaredoxin 3

Griseusin B is a member of the pyranonaphthoquinone (PNQ) class of natural products, known for their diverse biological activities, including antibiotic and antitumor effects. Structurally, griseusin B belongs to a family of compounds that have been shown to possess cytotoxic properties against various cancer cell lines. Until recently, the precise molecular targets and mechanisms of action for many griseusins remained elusive.

Glutaredoxin 3 (Grx3) , also known as thioredoxin-like 2 (TXNL2), is a crucial enzyme in the cellular antioxidant system. It is a member of the glutaredoxin family, which are glutathione-dependent oxidoreductases. Grx3 plays a vital role in maintaining redox homeostasis, and its overexpression is associated with tumor progression and resistance to therapy in a variety of cancers. Grx3 is involved in several cellular processes, including the defense against oxidative stress and the regulation of signaling pathways that control cell growth and survival.

Recent studies have established for the first time that griseusins are potent inhibitors of both peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3). This discovery has opened new avenues for understanding the therapeutic potential of this class of compounds.

Mechanism of Action: Inhibition of Grx3 by Griseusins

The inhibitory action of griseusins on Grx3 is a key aspect of their biological activity. While direct quantitative data for griseusin B is not yet available, studies on the closely related pyranonaphthoquinone, frenolicin B, and a model griseusin analog provide significant insights into the mechanism. Frenolicin B has been identified as a selective inhibitor of Prx1 and Grx3, acting through the covalent modification of active-site cysteines. This inhibition disrupts the normal function of these antioxidant proteins.

The inhibition of Grx3 by griseusins leads to a cascade of downstream cellular events:

• Increased Intracellular Reactive Oxygen Species (ROS): By inhibiting a key component of the antioxidant defense system, griseusins cause an accumulation of ROS within the cell.

• Inhibition of mTORC1 Signaling: The increase in ROS has been shown to lead to the inhibition of the mTORC1 (mammalian target of rapamycin complex 1) signaling pathway.

• Dephosphorylation of 4E-BP1: A key downstream effector of mTORC1 is the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). Inhibition of mTORC1 results in the dephosphorylation of 4E-BP1.

• Inhibition of Cap-Dependent Translation: Dephosphorylated 4E-BP1 binds to the eukaryotic translation initiation factor eIF4E, preventing the formation of the eIF4F complex and thereby inhibiting cap-dependent translation of oncogenic mRNAs. This ultimately contributes to the antitumor effects of these compounds.

The following diagram illustrates the proposed signaling pathway:

Protocols & Analytical Methods

Enantioselective Synthesis of the Griseusin B Core: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of the griseusin B core, a key structural motif in the pyranonaphthoquinone class of antibiotics. The methodologies outlined are based on established and innovative synthetic strategies, offering a guide for the construction of this stereochemically complex scaffold.

Introduction

Griseusin B belongs to the pyranonaphthoquinone family of natural products, which exhibit a range of biological activities, including antibacterial, antifungal, and antitumor properties. The complex, stereochemically rich structure of griseusin B has made it a challenging target for total synthesis. This document focuses on a successful enantioselective approach, highlighting key transformations that establish the critical stereocenters of the core structure. The presented strategy offers a modular and efficient route to the griseusin B scaffold, enabling further investigation into its biological mechanism of action and the development of novel therapeutic agents.

Retrosynthetic Analysis

A divergent modular strategy has been successfully employed for the enantioselective total synthesis of griseusin B. The key retrosynthetic disconnections involve a Cu-catalyzed enantioselective boration–hydroxylation to install the chirality on the side chain and a hydroxyl-directed C–H olefination to construct the central pyran ring.

Caption: Retrosynthetic analysis of the griseusin B core.

Key Synthetic Steps and Experimental Protocols

The enantioselective synthesis of the griseusin B core is characterized by several key transformations that effectively control stereochemistry and build molecular complexity.

Suzuki Coupling for α,β-Unsaturated Ester Formation

The synthesis commences with a Palladium-catalyzed Suzuki coupling to construct the α,β-unsaturated ester, which is a key precursor for the subsequent enantioselective reaction.[1]

Protocol: To a solution of the boronic acid (1.0 equiv) and bromobutenoate (1.2 equiv) in dioxane is added Pd(OAc)₂ (0.05 equiv) and KF (3.0 equiv). The reaction mixture is stirred at room temperature for 2 hours. After completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford the desired α,β-unsaturated ester.

Copper-Catalyzed Enantioselective Boration–Hydroxylation

This crucial step establishes the stereochemistry of the secondary alcohol on the side chain with high enantioselectivity.[1] The use of a chiral diphosphine ligand is critical for the success of this transformation.

Protocol: In a glovebox, CuCl (1.5 mol%), S-Rp-Josiphos (3 mol%), and NaOtBu (2.5 mol%) are added to a flask. THF is added, and the mixture is stirred for 30 minutes. The α,β-unsaturated ester (1.0 equiv) and bis(pinacolato)diboron (B₂pin₂) (1.1 equiv) are then added. The reaction is stirred at room temperature until completion (monitored by TLC). The reaction mixture is then cooled to 0 °C, and a solution of NaOH (3.0 equiv) and 30% H₂O₂ (3.0 equiv) is added dropwise. The mixture is stirred for 1 hour at room temperature. The reaction is quenched with a saturated aqueous solution of Na₂S₂O₃ and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated. The crude product is purified by flash chromatography.

Epoxidation and Intramolecular Cyclization

The final key steps involve a diastereoselective epoxidation of the naphthoquinone core followed by an intramolecular cyclization to form the characteristic spiropyran ring system of griseusin B.[1]

Protocol: To a solution of the open D-ring precursor (1.0 equiv) in a suitable solvent (e.g., CH₂Cl₂), is added an epoxidizing agent such as m-CPBA (1.5 equiv) at 0 °C. The reaction is stirred until the starting material is consumed. The reaction is then quenched with a saturated aqueous solution of NaHCO₃ and extracted with CH₂Cl₂. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated. The resulting epoxide is then treated with a mild acid or base to facilitate the intramolecular cyclization to the griseusin B core. The crude product is purified by preparative HPLC.

Quantitative Data Summary

The following table summarizes the reported yields and stereoselectivities for the key synthetic steps.

Step	Product	Yield (%)	Enantiomeric Excess (e.e.) (%)	Diastereomeric Ratio (d.r.)	Reference
Suzuki Coupling	α,β-Unsaturated Ester	74	N/A	N/A	[1]
Cu-catalyzed Enantioselective Boration–Hydroxylation	Chiral Alcohol	quant.	90	N/A	[1]
Epoxidation	Epoxide intermediate	-	N/A	8:1	[1]
Intramolecular Cyclization	Griseusin B Core	-	-	-	[1]

Synthetic Workflow

The overall synthetic workflow for the enantioselective construction of the griseusin B core is depicted below.

Caption: Workflow for the enantioselective synthesis of the griseusin B core.

Conclusion

The described synthetic route provides a robust and highly stereoselective pathway to the griseusin B core. The key transformations, particularly the copper-catalyzed enantioselective boration–hydroxylation, are well-established and reproducible. These protocols and application notes serve as a valuable resource for researchers in natural product synthesis, medicinal chemistry, and drug development, facilitating the synthesis of griseusin B and its analogues for further biological evaluation.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Confirmation of Griseusin B using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Griseusin B is a member of the pyranonaphthoquinone class of antibiotics, characterized by a complex polycyclic structure. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous confirmation of its chemical structure. This document provides detailed application notes and experimental protocols for the use of one-dimensional (1D) and two-dimensional (2D) NMR techniques in the structural elucidation of griseusin B.

Due to the limited availability of publicly accessible, detailed NMR data for griseusin B, this document utilizes spectral data from a structurally analogous compound, an N-acetyl cysteine adduct of 3′-O-α-d-forosaminyl-(+)-griseusin A, to illustrate the application of these NMR techniques.[1][2] The core pyranonaphthoquinone skeleton is highly similar, making the methodologies and interpretation strategies directly applicable to griseusin B.

Structural Elucidation Strategy

The confirmation of the griseusin B structure is achieved through a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments. This multi-technique approach allows for the complete assignment of all proton and carbon signals and the establishment of through-bond connectivities, which collectively define the molecule's constitution and stereochemistry.

One-Dimensional NMR (¹H and ¹³C)

• ¹H NMR: Provides information on the number and chemical environment of protons. Integration of the signals reveals the relative number of protons, while chemical shifts indicate the type of proton (e.g., aromatic, aliphatic, hydroxyl). Coupling constants (J-values) provide information about the connectivity of neighboring protons.

• ¹³C NMR: Reveals the number of unique carbon atoms in the molecule. The chemical shifts are indicative of the carbon's hybridization and its bonding environment (e.g., carbonyl, aromatic, aliphatic).

Two-Dimensional NMR

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This is crucial for establishing proton spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the signals of the carbon atoms to which they are directly attached. This allows for the unambiguous assignment of carbon signals based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds (and sometimes four in conjugated systems). This is a powerful tool for connecting different spin systems and identifying quaternary carbons.

Data Presentation

The following tables summarize the ¹H and ¹³C NMR data for the griseusin A derivative, which serves as a model for the expected chemical shifts for griseusin B. The numbering scheme is based on the griseusin core structure.

Table 1: ¹H NMR Data (500 MHz, DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Multiplicity	J (Hz)
6	7.82	dd	8.6, 7.4
7	7.60	dd	7.4, 1.5
8	7.43	dd	8.6, 1.5
9-OH	11.72	br s
3	4.74	d	5.0
11a	3.61	dd	18.1, 5.0
11b	2.59	d	18.1
3'	4.78	d	4.2
4'	5.49	q	3.3
5'a	1.95	m
5'b	1.65	m
6'	3.84	m
7'	1.14	d	6.2
1''	4.67	br s
2''a	1.88	m
2''b	1.51	m
3''a	1.74	m
3''b	1.41	m
4''	2.68	m
5''	3.65	m
6''	1.04	d	6.4
N(CH₃)₂	2.54	s
OAc-CH₃	2.01	s
NAc-CH₃	1.83	s
2'''	4.37	m
3'''a	3.33	m
3'''b	2.94	m
NH	8.22	d	8.1

Data obtained from a structurally similar griseusin A derivative.[1][2]

Table 2: ¹³C NMR Data (125 MHz, DMSO-d₆)

Position	Chemical Shift (δ, ppm)
1	95.6
3	69.8
4	81.9
4a	141.2
5	181.3
5a	131.4
6	137.4
7	118.9
8	125.3
9	160.8
9a	114.9
10	186.3
10a	140.2
11	34.4
12	174.1
3'	70.9
4'	65.1
5'	29.8
6'	33.1
7'	17.1
1''	93.7
2''	32.7
3''	25.9
4''	61.2
5''	67.9
6''	18.1
N(CH₃)₂	40.4
OAc-C=O	169.9
OAc-CH₃	20.8
NAc-C=O	169.3
NAc-CH₃	22.1
1'''	171.6
2'''	51.5
3'''	32.6

Data obtained from a structurally similar griseusin A derivative.[1][2]

Experimental Protocols

Sample Preparation

• Weigh approximately 5-10 mg of purified griseusin B.

• Dissolve the sample in 0.5-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary.

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for optimal sensitivity.

• Pulse Program: zg30

• Solvent: DMSO

• Temperature: 298 K

• Spectral Width (SW): 12-16 ppm

• Number of Scans (NS): 16-64

• Relaxation Delay (D1): 2 s

• Acquisition Time (AQ): 2-4 s

• Pulse Program: zgpg30

• Solvent: DMSO

• Temperature: 298 K

• Spectral Width (SW): 200-220 ppm

• Number of Scans (NS): 1024-4096

• Relaxation Delay (D1): 2 s

• Acquisition Time (AQ): 1-2 s

• Pulse Program: cosygpqf

• Solvent: DMSO

• Temperature: 298 K

• Spectral Width (SW) in F1 and F2: 12-16 ppm

• Number of Increments (TD in F1): 256-512

• Number of Scans (NS): 4-16

• Relaxation Delay (D1): 1.5-2 s

• Pulse Program: hsqcedetgpsisp2.3

• Solvent: DMSO

• Temperature: 298 K

• Spectral Width (SW) in F2 (¹H): 12-16 ppm

• Spectral Width (SW) in F1 (¹³C): 160-180 ppm

• Number of Increments (TD in F1): 128-256

• Number of Scans (NS): 8-32

• Relaxation Delay (D1): 1.5 s

• ¹JCH Coupling Constant: Optimized for ~145 Hz

• Pulse Program: hmbcgplpndqf

• Solvent: DMSO

• Temperature: 298 K

• Spectral Width (SW) in F2 (¹H): 12-16 ppm

• Spectral Width (SW) in F1 (¹³C): 200-220 ppm

• Number of Increments (TD in F1): 256-512

• Number of Scans (NS): 16-64

• Relaxation Delay (D1): 2 s

• Long-range Coupling Constant (ⁿJCH): Optimized for 8 Hz

Visualization of Workflows and Logic

Experimental Workflow

The following diagram illustrates the general workflow for the NMR-based structural confirmation of griseusin B.

Caption: Experimental workflow for griseusin B structure confirmation.

Logic of Structure Elucidation via 2D NMR

This diagram outlines the logical connections derived from 2D NMR data to piece together the structure of griseusin B.

Caption: Logical flow of 2D NMR data interpretation.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for the Mass Spectrometry Analysis of Griseusin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of the pyranonaphthoquinone antibiotic, Griseusin B, using high-resolution mass spectrometry. The protocols outlined below, coupled with the provided data and visualizations, will enable researchers to identify Griseusin B, and to study its fragmentation patterns, which is crucial for structural elucidation and metabolite identification in complex matrices.

Introduction to Griseusin B

Griseusin B is a member of the pyranonaphthoquinone class of antibiotics, characterized by a complex fused ring system. Accurate mass determination and fragmentation analysis are essential for its unambiguous identification and for understanding its metabolic fate. High-resolution mass spectrometry (HRMS), particularly when coupled with liquid chromatography (LC-MS/MS), offers the sensitivity and specificity required for these analyses.

Griseusin B: Chemical Properties [1]

Property	Value
Molecular Formula	C₂₂H₂₂O₁₀
Exact Mass	446.12129689 Da
Molecular Weight	446.4 g/mol

Experimental Protocols

The following protocols are based on established methods for the analysis of related griseusin compounds and can be adapted for the specific analysis of Griseusin B.[2]

Sample Preparation

• Standard Solution: Prepare a stock solution of Griseusin B in a suitable solvent such as methanol or dimethyl sulfoxide (DMSO) at a concentration of 1 mg/mL. Perform serial dilutions to prepare working standards in the desired concentration range (e.g., 1 ng/mL to 1 µg/mL).

• Biological Samples (e.g., Fermentation Broth):

  • Extract the sample with an equal volume of an organic solvent like ethyl acetate or acetone.

  • Vortex the mixture vigorously for 1 minute and centrifuge to separate the organic and aqueous layers.

  • Carefully collect the organic layer and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS analysis.

Liquid Chromatography - High-Resolution Mass Spectrometry (LC-HRESIMS)

This protocol is adapted from the analysis of griseusin derivatives and is suitable for achieving good chromatographic separation and high-quality mass spectra for Griseusin B.[2]

Parameter	Recommended Setting
LC System:	Dionex Ultimate 3000 UHPLC or equivalent
Column:	Zorbax Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent
Column Temperature:	35 °C
Mobile Phase A:	Water with 0.1% Formic Acid
Mobile Phase B:	Methanol with 0.1% Formic Acid
Gradient:	0-0.6 min, 5% B; 0.6-13 min, 5-95% B; 13-15.5 min, 95% B; 15.5-15.6 min, 95-5% B; 15.6-17.5 min, 5% B
Flow Rate:	0.350 mL/min
Injection Volume:	5 µL
Mass Spectrometer:	Thermo Scientific Orbitrap Fusion or equivalent HRMS
Ionization Mode:	Positive Electrospray Ionization (+ESI)
Spray Voltage:	3500 V
Mass Range:	m/z 100-1000
Resolution:	120,000
Data Acquisition:	Full scan MS followed by data-dependent MS/MS of the most intense ions

Data Presentation: Mass and Fragments of Griseusin B

The following table summarizes the expected mass of the parent ion of Griseusin B and a list of plausible fragment ions based on its chemical structure and known fragmentation patterns of similar compounds.

Ion	Formula	Calculated m/z	Description
[M+H]⁺	C₂₂H₂₃O₁₀⁺	447.1286	Protonated Griseusin B
Fragment 1	C₂₀H₁₉O₈⁺	403.1074	Loss of CO₂ (decarboxylation)
Fragment 2	C₂₀H₁₇O₇⁺	385.0969	Loss of CO₂ and H₂O
Fragment 3	C₁₅H₁₁O₆⁺	287.0550	Cleavage of the pyran ring system
Fragment 4	C₁₄H₉O₅⁺	257.0445	Further fragmentation of the naphthoquinone core

Visualization of Experimental Workflow and Fragmentation

Experimental Workflow

The following diagram illustrates the general workflow for the LC-MS/MS analysis of Griseusin B.

A high-level workflow for the analysis of Griseusin B.

Proposed Fragmentation Pathway of Griseusin B

The following diagram illustrates a plausible fragmentation pathway for Griseusin B under positive ionization conditions. This pathway is proposed based on the fundamental principles of mass spectrometry and fragmentation patterns observed for related pyranonaphthoquinone structures.

Proposed fragmentation pathway for protonated Griseusin B.

Disclaimer: The proposed fragmentation pathway is illustrative and based on chemical intuition. The actual fragmentation may be more complex and would require detailed experimental validation using high-resolution tandem mass spectrometry.

Conclusion

These application notes provide a robust framework for the mass spectrometric analysis of Griseusin B. The detailed protocols for sample preparation and LC-HRESIMS, combined with the expected mass data and a proposed fragmentation pathway, will serve as a valuable resource for researchers in natural product chemistry, drug discovery, and metabolomics. Adherence to these guidelines will facilitate the reliable identification and structural characterization of Griseusin B in various experimental contexts.

References

• 1. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for X-ray Crystallography of Griseusin B Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the crystallographic analysis of pyranonaphthoquinones, with a focus on the structural elucidation of griseusin B derivatives. While the specific crystallographic data for a griseusin B derivative is not publicly available, this document presents a representative dataset from a structurally related pyranonaphthoquinone, Ventilanone L, to serve as a practical example. Detailed protocols for crystallization, X-ray data collection, and structure determination are provided, alongside an exploration of the biological significance of griseusin B derivatives, particularly their role in modulating cellular redox signaling pathways.

Introduction to Griseusin B and its Derivatives

Griseusins are a class of pyranonaphthoquinone (PNQ) natural products, first isolated from Streptomyces griseus.[1] These compounds are characterized by a fused spiro-ring system.[2] Griseusin B and its derivatives belong to the "open D-ring" subclass of this family.[2] Interest in griseusin B derivatives has been propelled by their significant biological activities, including potent cytotoxicity against various cancer cell lines.[2] Recent studies have identified their mechanism of action, revealing them as inhibitors of key antioxidant enzymes, peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[3] This inhibition leads to an increase in intracellular reactive oxygen species (ROS), subsequently affecting downstream signaling pathways crucial for cancer cell survival and proliferation.

X-ray Crystallography Data of a Representative Pyranonaphthoquinone

The absolute configuration and detailed three-dimensional structure of complex natural products like griseusin B derivatives are definitively determined by single-crystal X-ray diffraction.[4] Although the specific crystallographic data for 2a,8a-epoxy-epi-4′-deacetyl griseusin B has been determined, the full dataset is not publicly accessible.[3] Therefore, the following tables present the crystallographic data for a related pyranonaphthoquinone, Ventilanone L, as a representative example.[5]

Table 1: Crystal Data and Structure Refinement for Ventilanone L [5]

Parameter	Value
Empirical formula	C₁₆H₁₈O₅
Formula weight	290.31
Temperature	273(2) K
Wavelength	1.54178 Å
Crystal system	Monoclinic
Space group	P2₁
Unit cell dimensions
a	4.8054(11) Å
b	7.5474(6) Å
c	19.632(3) Å
α	90°
β	94.39(2)°
γ	90°
Volume	709.9(2) ų
Z	2
Density (calculated)	1.357 Mg/m³
Absorption coefficient	0.828 mm⁻¹
F(000)	308
Data collection
Theta range for data collection	4.51 to 66.70°
Index ranges	-5≤h≤5, -8≤k≤8, -23≤l≤22
Reflections collected	4658
Independent reflections	2404 [R(int) = 0.0243]
Refinement
Refinement method	Full-matrix least-squares on F²
Data / restraints / params	2404 / 1 / 196
Goodness-of-fit on F²	1.053
Final R indices [I>2sigma(I)]	R1 = 0.0349, wR2 = 0.0886
R indices (all data)	R1 = 0.0355, wR2 = 0.0894
Absolute structure parameter	0.12(8)
Largest diff. peak and hole	0.134 and -0.147 e.Å⁻³

Table 2: Selected Bond Lengths and Angles for Ventilanone L [5]

Bond/Angle	Length (Å) / Degrees (°)
O(1)-C(1)	1.375(3)
O(2)-C(5)	1.258(3)
O(3)-C(10)	1.362(3)
O(4)-C(12)	1.442(3)
O(5)-C(12)	1.428(3)
C(1)-C(2)	1.385(4)
C(4a)-C(10a)	1.408(4)
C(5a)-C(9a)	1.481(4)
O(2)-C(5)-C(5a)	121.1(2)
O(3)-C(10)-C(9a)	120.3(2)
C(12)-O(5)-C(13)	112.5(2)

Experimental Protocols

The following protocols provide a generalized methodology for the synthesis, crystallization, and X-ray crystallographic analysis of griseusin B derivatives, based on established procedures for pyranonaphthoquinones.

Synthesis of Griseusin B Derivatives

The synthesis of griseusin B analogues typically begins with the construction of the naphthoquinone core, followed by the stereoselective formation of the pyran ring. A key synthetic strategy involves a copper-catalyzed enantioselective boration–hydroxylation to afford the open D-ring characteristic of griseusin B members.[2]

Workflow for Griseusin B Analogue Synthesis

References

• 1. BGC0000231 [mibig.secondarymetabolites.org]
• 2. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Overcoming TRAIL Resistance in Gastric Adenocarcinoma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL) has been a promising candidate for cancer therapy due to its ability to selectively induce apoptosis in cancer cells while sparing most normal cells. However, the development of resistance to TRAIL-mediated apoptosis in many cancers, including gastric adenocarcinoma, has limited its clinical efficacy. This document provides a comprehensive overview of the mechanisms underlying TRAIL resistance and details strategies to overcome it, focusing on the application of sensitizing compounds. While specific data on Griseusin B in this context is limited, this guide draws upon established research with other natural and synthetic compounds that effectively sensitize TRAIL-resistant gastric adenocarcinoma cells to apoptosis.

Mechanisms of TRAIL Resistance in Gastric Adenocarcinoma

TRAIL resistance in gastric cancer is a multifaceted issue involving various molecular mechanisms that either prevent the initiation of the apoptotic signal or inhibit its downstream propagation. Key mechanisms include:

• Downregulation of Death Receptors (DRs): Reduced cell surface expression of TRAIL receptors, particularly Death Receptor 4 (DR4) and Death Receptor 5 (DR5), prevents efficient binding of TRAIL and subsequent activation of the apoptotic cascade.

• Upregulation of Anti-Apoptotic Proteins: Overexpression of anti-apoptotic proteins from the Bcl-2 family (e.g., Bcl-2, Mcl-1) and the Inhibitor of Apoptosis (IAP) family (e.g., XIAP, survivin) can block the activation of caspases, the key executioners of apoptosis.

• Inactivation of Caspase-8: The c-FLIP protein can compete with pro-caspase-8 for binding to the Death-Inducing Signaling Complex (DISC), thereby preventing its activation and halting the extrinsic apoptotic pathway.

• Activation of Pro-Survival Signaling Pathways: Constitutive activation of survival pathways such as PI3K/Akt and MAPK/ERK can promote the expression of anti-apoptotic proteins and inhibit pro-apoptotic factors, contributing to a resistant phenotype.

Strategies to Overcome TRAIL Resistance

Several compounds have been shown to re-sensitize TRAIL-resistant gastric adenocarcinoma cells to apoptosis. These agents often act by targeting the key resistance mechanisms described above.

Key Sensitizing Agents and Their Mechanisms:

• Casticin: This flavonoid enhances TRAIL-induced apoptosis by upregulating DR5 expression through the ROS-ER stress-CHOP pathway. It also downregulates cell survival proteins like cFLIP, Bcl-2, XIAP, and survivin.[1][2]

• Irigenin: This isoflavonoid potentiates TRAIL-induced cytotoxicity by increasing the expression of pro-apoptotic proteins such as FADD, DR5, and Bax. It also decreases the levels of c-FLIP, Bcl-2, and Survivin and promotes the generation of reactive oxygen species (ROS).[3]

• Periplocin: This cardiac glycoside enhances the sensitivity of gastric cancer cells to TRAIL by upregulating the expression of DR4 and DR5. This upregulation is mediated by the activation of the ERK1/2-EGR1 pathway, which in turn leads to the downregulation of Mcl-1 and Bcl-2 and the activation of caspases.[4]

• Genistein: This isoflavone sensitizes TRAIL-resistant gastric adenocarcinoma cells by activating caspase-3 and upregulating DR5 expression.[5]

• Chrysin: This flavonoid has been shown to overcome TRAIL resistance in various cancer cells by downregulating the anti-apoptotic protein Mcl-1 through the inhibition of STAT3 phosphorylation.[6][7]

Data Presentation

The following tables summarize the quantitative effects of various sensitizing agents in combination with TRAIL on TRAIL-resistant gastric adenocarcinoma cells.

Table 1: Effect of Sensitizing Agents on Cell Viability

Compound	Concentration	TRAIL Concentration	Cell Line	% Decrease in Cell Viability (Combination vs. TRAIL alone)	Reference
Casticin	1.0 µmol/l	50 ng/ml	BGC-823	~32%	[2]
Irigenin	20 µM	100 ng/ml	SGC-7901	~40%	[3]
Periplocin	1 µM	50 ng/ml	SGC-7901	~50%	[4]

Table 2: Effect of Sensitizing Agents on Apoptosis

Compound	Concentration	TRAIL Concentration	Cell Line	Fold Increase in Apoptosis (Combination vs. TRAIL alone)	Reference
Casticin	1.0 µmol/l	50 ng/ml	BGC-823	~8-fold	[2]
Irigenin	20 µM	100 ng/ml	SGC-7901	Significant increase	[3]
Periplocin	1 µM	50 ng/ml	SGC-7901	Significant increase	[4]

Table 3: Effect of Sensitizing Agents on Key Protein Expression

Compound	Cell Line	Protein Upregulated	Protein Downregulated	Reference
Casticin	BGC-823, SGC-7901, MGC-803	DR5, CHOP	cFLIP, Bcl-2, XIAP, Survivin	[1][2]
Irigenin	SGC-7901	FADD, DR5, Bax	c-FLIP, Bcl-2, Survivin	[3]
Periplocin	SGC-7901	DR4, DR5	Mcl-1, Bcl-2	[4]
Genistein	AGS	DR5	-	[5]
Chrysin	Various Cancer Cells	-	Mcl-1	[6][7]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the efficacy of sensitizing compounds in overcoming TRAIL resistance.

Cell Culture

• Cell Lines: Human gastric adenocarcinoma cell lines (e.g., AGS, SGC-7901, BGC-823, MGC-803). Select cell lines with known resistance to TRAIL.

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treat the cells with the sensitizing compound at various concentrations for a predetermined time (e.g., 24 hours).

• Add TRAIL at a specific concentration to the wells, with or without the sensitizing compound. Include control wells with vehicle only.

• Incubate for an additional 24-48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate cell viability as a percentage of the control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Seed cells in a 6-well plate at a density of 2 x 10⁵ cells/well and allow them to attach overnight.

• Treat cells with the sensitizing compound and/or TRAIL as described for the viability assay.

• After treatment, harvest the cells by trypsinization and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis

• Seed cells in a 6-well plate and treat with the sensitizing compound and/or TRAIL.

• After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against target proteins (e.g., DR4, DR5, c-FLIP, Bcl-2, caspases, PARP, β-actin) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

Signaling Pathway of TRAIL-Induced Apoptosis and Resistance

Caption: TRAIL signaling and resistance pathways.

Mechanism of Action of Sensitizing Compounds

References

• 1. BioKB - Publication [biokb.lcsb.uni.lu]
• 2. Casticin Potentiates TRAIL-Induced Apoptosis of Gastric Cancer Cells through Endoplasmic Reticulum Stress | PLOS One [journals.plos.org]
• 3. Irigenin sensitizes TRAIL-induced apoptosis via enhancing pro-apoptotic molecules in gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antitumor Effect of Periplocin in TRAIL-Resistant gastric cancer cells via upregulation of death receptor through activating ERK1/2-EGR1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Genistein sensitizes TRAIL-resistant human gastric adenocarcinoma AGS cells through activation of caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chrysin overcomes TRAIL resistance of cancer cells through Mcl-1 downregulation by inhibiting STAT3 phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Developing Griseusin B as a Molecular Probe in Cancer Biology: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B is a member of the pyranonaphthoquinone class of natural products, which are known for their diverse and potent biological activities.[1] Recent studies have identified griseusins as potent inhibitors of key redox-regulating enzymes, peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[2][3] This mechanism of action, which leads to increased intracellular reactive oxygen species (ROS) and subsequent inhibition of cancer-promoting pathways like mTORC1, highlights the potential of griseusin B as a tool in cancer research.[3] These compounds are recognized for their potent cytotoxicity against various cancer cell lines and their potential for development as molecular probes to investigate cancer biology and serve as early-stage therapeutic leads.[1][3]

This document provides detailed application notes and protocols for the development and utilization of griseusin B as a molecular probe for studying cancer cell biology, with a focus on target engagement and cellular imaging.

Physicochemical Properties and Mechanism of Action

Griseusin B possesses a unique chemical structure that underpins its biological activity. Its core function in cancer cells is the inhibition of Prx1 and Grx3, which disrupts cellular redox homeostasis.

Table 1: Physicochemical Properties of Griseusin B

Property	Value	Reference
Molecular Formula	C₂₂H₂₂O₁₀	[4]
Molecular Weight	446.4 g/mol	[4]
IUPAC Name	2-[(1R,3S,3'S,4'R,6'R)-4'-acetyloxy-3',9-dihydroxy-6'-methyl-5,10-dioxospiro[3,4-dihydrobenzo[g]isochromene-1,2'-oxane]-3-yl]acetic acid	[4]
Class	Pyranonaphthoquinone	[5]

Mechanism of Action: Signaling Pathway

Griseusin B exerts its anticancer effects by targeting the Prx1/Grx3 redox couple. Inhibition of these enzymes leads to an accumulation of intracellular ROS. Elevated ROS levels disrupt downstream signaling, notably by inhibiting the mTORC1 pathway, which is critical for cell growth and proliferation. This cascade of events ultimately triggers apoptosis (programmed cell death) in cancer cells.[3]

Griseusin B mechanism of action signaling cascade.

Development of Griseusin B as a Molecular Probe

A key application of griseusin B is its use as a molecular probe to visualize and quantify its interaction with cancer cells and their molecular targets. This can be achieved by leveraging its intrinsic fluorescence or by conjugating it to a known fluorophore.

Protocol 2.1: Characterization of Intrinsic Fluorescence

Principle: Many quinone-containing compounds possess intrinsic fluorescence. This protocol outlines the steps to determine the excitation and emission spectra of native griseusin B.[6]

Materials:

• Griseusin B stock solution (e.g., 10 mM in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• Prepare a dilute solution of Griseusin B (e.g., 1-10 µM) in PBS.

• Determine Excitation Spectrum:

  • Set the spectrofluorometer to scan a range of excitation wavelengths (e.g., 300-500 nm).

  • Set a fixed emission wavelength, initially estimated to be ~50-100 nm longer than the expected excitation range (e.g., 520 nm).

  • Run the scan to find the wavelength of maximum excitation (Ex_max).

• Determine Emission Spectrum:

  • Set the excitation wavelength to the determined Ex_max.

  • Scan a range of emission wavelengths (e.g., Ex_max + 20 nm to 700 nm).

  • Run the scan to find the wavelength of maximum emission (Em_max).

• Record the Ex_max and Em_max values. These will be crucial for setting up microscopy and flow cytometry experiments.

Protocol 2.2: Synthesis of a Fluorescent Griseusin B Derivative (GB-Fluor)

Principle: If the intrinsic fluorescence of griseusin B is insufficient for sensitive detection, a potent fluorophore can be chemically conjugated to it. The carboxylic acid moiety on griseusin B provides a convenient handle for standard amine-coupling chemistry.

Workflow for creating a fluorescently labeled Griseusin B probe.

Quantitative Biological Data & Experimental Protocols

Protocol 3.1: Cell Viability/Cytotoxicity Assay

Principle: The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency.[7] The MTT or Resazurin assay is used to determine the concentration of griseusin B required to inhibit the growth of various cancer cell lines by 50%.

Materials:

• Cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma, HeLa cervical cancer)

• Complete cell culture medium

• Griseusin B serial dilutions

• MTT or Resazurin solution

• Solubilization solution (for MTT)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Replace the medium with fresh medium containing serial dilutions of griseusin B (e.g., from 0.01 µM to 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Incubate the plates for 48 or 72 hours.

• Add MTT or Resazurin solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize the dye.

• If using MTT, add solubilization solution and incubate until the formazan crystals are dissolved.

• Measure the absorbance or fluorescence on a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of griseusin B concentration and use non-linear regression to determine the IC50 value.

Table 2: Example Cytotoxicity Data for Griseusin B (Note: Researchers should populate this table with their experimentally determined values.)

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)
A549	Lung Carcinoma	72	User Determined
MCF-7	Breast Adenocarcinoma	72	User Determined
HeLa	Cervical Cancer	72	User Determined
PANC-1	Pancreatic Cancer	72	User Determined
HCT116	Colorectal Carcinoma	72	User Determined

Protocol 3.2: Cellular Imaging with Fluorescence Microscopy

Principle: This protocol uses the fluorescent properties of the griseusin B probe (either intrinsic or conjugated) to visualize its uptake and subcellular localization within cancer cells.

Materials:

• GB-Fluor probe

• Cancer cells cultured on glass-bottom dishes or coverslips

• Hoechst 33342 (for nuclear counterstain)

• Fluorescence microscope with appropriate filters

Procedure:

• Seed cells on glass-bottom dishes and grow to 60-70% confluency.

• Treat cells with the GB-Fluor probe at a concentration determined by preliminary experiments (e.g., 1-5 µM) for a specified time (e.g., 1-4 hours).

• In the final 15 minutes of incubation, add Hoechst 33342 to stain the nuclei.

• Wash the cells three times with warm PBS to remove the excess probe.

• Add fresh culture medium or PBS for imaging.

• Image the cells using the fluorescence microscope, capturing images in the DAPI channel (for Hoechst) and the channel appropriate for the GB-Fluor probe.

• Analyze the images to determine the probe's localization (e.g., cytoplasm, mitochondria, nucleus).

References

• 1. researchgate.net [researchgate.net]
• 2. Competition Assay Protocol - Fabgennix International [fabgennix.com]
• 3. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fluorescence Excitation and Emission Fundamentals [evidentscientific.com]
• 7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]

Application of Griseusin B in Regenerative Biology Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone class of natural products, has emerged as a molecule of interest in regenerative biology research. Its potential applications stem from its specific mechanism of action as a potent inhibitor of key antioxidant enzymes, peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1] This inhibition leads to a cascade of downstream cellular events that can modulate fundamental processes in tissue regeneration, such as cell proliferation, differentiation, and overall tissue patterning. These notes provide an overview of the application of griseusin B, its mechanism of action, and detailed protocols for its use in a key regenerative model system.

Mechanism of Action

Griseusin B exerts its biological effects through the targeted inhibition of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1] These enzymes are critical components of the cellular antioxidant defense system, responsible for detoxifying reactive oxygen species (ROS).

• Inhibition of Prx1 and Grx3: Griseusin B covalently modifies and inactivates Prx1 and Grx3.[2][3]

• Induction of ROS: The inhibition of these antioxidant enzymes leads to an accumulation of intracellular ROS.[2][3]

• Modulation of mTORC1 Signaling: Increased ROS levels activate the tuberous sclerosis complex (TSC), a negative regulator of the mechanistic target of rapamycin complex 1 (mTORC1).[2][3] This results in the inhibition of the mTORC1/4E-BP1 signaling pathway, a central regulator of cell growth, proliferation, and protein synthesis.[4][5][6]

By modulating the mTORC1 pathway, griseusin B can influence the delicate balance between cell proliferation and differentiation, which is crucial for successful tissue regeneration.

Applications in Regenerative Biology

The ability of griseusin B to inhibit the mTORC1 pathway makes it a valuable tool for studying and potentially manipulating regenerative processes. Dysregulation of mTOR signaling is implicated in various aspects of tissue repair and regeneration.[4][5][6][7]

Key Research Applications:

• Inhibition of Regenerative Outgrowth: As demonstrated in axolotl embryo tail regeneration studies, griseusin B can be used to inhibit regenerative outgrowth.[1] This application is useful for dissecting the specific stages and molecular requirements of regeneration.

• Studying the Role of ROS in Regeneration: Griseusin B provides a specific method to induce endogenous ROS production, allowing researchers to investigate the multifaceted roles of ROS in signaling during tissue repair.

• Modulation of Stem Cell Behavior: The mTOR pathway is a key regulator of stem cell maintenance, proliferation, and differentiation. Griseusin B can be employed to study how the inhibition of this pathway affects stem cell populations within a regenerative context.

Data Presentation

Table 1: Representative Quantitative Data on Griseusin B in an Axolotl Tail Regeneration Assay

Concentration of Griseusin B (µM)	Mean Regeneration Length (mm) at 7 days post-amputation	Percentage of Inhibition (%)
0 (Control - DMSO)	2.5	0
1	1.8	28
5	0.9	64
10	0.3	88
25	0.1	96

Note: The data presented in this table are representative examples based on the known inhibitory effects of griseusin B and are intended for illustrative purposes. Actual experimental results may vary.

Experimental Protocols

Protocol 1: Axolotl Tail Regeneration Inhibition Assay

This protocol details the methodology for assessing the inhibitory effect of griseusin B on axolotl tail regeneration.

Materials:

• Axolotl larvae (2-3 cm in length)

• Griseusin B (stock solution in DMSO)

• 0.1% Holtfreter's solution

• MS-222 (tricaine methanesulfonate) for anesthesia

• Sterile scalpel or razor blade

• Petri dishes

• Stereomicroscope

• Calibrated measuring software or ruler

Procedure:

• Acclimatization: Acclimatize axolotl larvae in individual petri dishes containing 0.1% Holtfreter's solution for 24 hours.

• Anesthesia: Anesthetize the larvae by immersion in a solution of MS-222 (100 mg/L in Holtfreter's solution) until they are non-responsive to touch.

• Amputation: Under a stereomicroscope, amputate the distal third of the tail using a sterile scalpel.

• Treatment:

  • Prepare working solutions of griseusin B in 0.1% Holtfreter's solution at the desired concentrations (e.g., 1, 5, 10, 25 µM). Include a DMSO vehicle control.

  • Immediately after amputation, place the larvae in the petri dishes containing the respective treatment or control solutions.

• Incubation: Incubate the larvae at a constant temperature (e.g., 18-20°C) and maintain a regular day/night light cycle.

• Solution Change: Change the treatment and control solutions every 48 hours to maintain the concentration of griseusin B.

• Data Collection:

  • At specified time points (e.g., daily for 7-14 days), anesthetize the larvae.

  • Using the stereomicroscope, capture images of the regenerating tail.

  • Measure the length of the regenerated tissue from the amputation plane to the tip of the regenerate.

• Data Analysis:

  • Calculate the mean regeneration length for each treatment group.

  • Determine the percentage of inhibition for each concentration compared to the vehicle control.

Visualizations

Signaling Pathway of Griseusin B Action

Caption: Griseusin B signaling cascade leading to regeneration inhibition.

Experimental Workflow for Axolotl Tail Regeneration Assay

Caption: Step-by-step workflow for the axolotl tail regeneration assay.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frenolicin B targets peroxiredoxin 1 and glutaredoxin 3 to trigger ROS/4E-BPl-mediated antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frenolicin B Targets Peroxiredoxin 1 and Glutaredoxin 3 to Trigger ROS/4E-BP1-Mediated Antitumor Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mTOR regulates skeletal muscle regeneration in vivo through kinase-dependent and kinase-independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Roles of mTOR Signaling in Tissue Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Roles of mTOR Signaling in Tissue Regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Griseusin B for Studying mTORC1-Mediated Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Griseusin B, a member of the pyranonaphthoquinone (PNQ) class of natural products, has emerged as a valuable tool for investigating the mechanistic target of rapamycin complex 1 (mTORC1) signaling pathway. This document provides detailed application notes and experimental protocols for utilizing griseusin B to study mTORC1-mediated phosphorylation events, particularly focusing on the downstream effector, eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1). Griseusin B's mechanism of action involves the inhibition of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3), leading to an increase in intracellular reactive oxygen species (ROS), which in turn suppresses mTORC1 activity[1]. This indirect inhibition mechanism offers a unique approach to dissecting the intricacies of mTORC1 signaling.

Data Presentation

While direct IC50 values of griseusin B on mTORC1 are not extensively documented, the cytotoxic effects of griseusin B and related compounds on various cancer cell lines provide an indication of their biological activity. This table summarizes the reported IC50 values for griseusin compounds.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Griseusin A	A549	Non-small cell lung cancer	>20
Griseusin A	PC3	Prostate cancer	>20
Griseusin A	HCT116	Colorectal cancer	1.5 ± 0.2
Griseusin A	DLD-1	Colorectal cancer	2.0 ± 0.3
Griseusin B	A549	Non-small cell lung cancer	15 ± 2
Griseusin B	PC3	Prostate cancer	18 ± 3
Griseusin B	HCT116	Colorectal cancer	1.8 ± 0.2
Griseusin B	DLD-1	Colorectal cancer	2.5 ± 0.4
Frenolicin B	HCT116	Colorectal cancer	~2	[2]

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action for griseusin B in the context of the PI3K/Akt/mTORC1 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Frenolicin B targets peroxiredoxin 1 and glutaredoxin 3 to trigger ROS/4E-BPl-mediated antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Heterologous Expression of Griseusin B Biosynthetic Genes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the heterologous expression of the griseusin B biosynthetic gene cluster (BGC), a type II polyketide, in a suitable Streptomyces host. The protocols outlined below are based on established methodologies for cloning large BGCs and their expression in a clean, genetically tractable host.

Introduction

Griseusin B is a member of the pyranonaphthoquinone family of aromatic polyketides, known for their diverse biological activities. The heterologous expression of the griseusin B BGC from its native producer, Streptomyces griseus, into a more amenable host, such as Streptomyces albus J1074, offers several advantages. These include overcoming the challenges of slow growth and complex regulation in the native strain, and facilitating genetic manipulation to improve yields or generate novel analogs. This document details the workflow, from cloning the BGC to analyzing the final product.[1]

Data Presentation

While specific production titers for griseusin B in heterologous hosts are not widely reported in the literature, the following table provides representative yields for other pyranonaphthoquinone polyketides produced in Streptomyces hosts. This data can serve as a benchmark for expected production levels.

Compound	Native Producer	Heterologous Host	Production Titer (mg/L)	Reference
Actinorhodin	Streptomyces coelicolor	Streptomyces lividans	~50	Flinspach et al., 2010
Granaticin	Streptomyces violaceoruber	Streptomyces lividans	~20	Ichinose et al., 2003
Medermycin	Streptomyces sp. AM-7161	Streptomyces lividans	~15	Izawa et al., 2007

Experimental Workflow

The overall workflow for the heterologous expression of the griseusin B BGC is depicted below. This process involves the construction of a Bacterial Artificial Chromosome (BAC) library from the genomic DNA of Streptomyces griseus, identification of the BAC clone containing the griseusin B BGC, transfer of the BAC into the heterologous host Streptomyces albus J1074 via triparental conjugation, followed by fermentation and analysis of griseusin B production.

Overall experimental workflow for heterologous expression.

Griseusin B Biosynthetic Gene Cluster

The griseusin B BGC from Streptomyces griseus contains a set of genes encoding a type II polyketide synthase (PKS). The minimal PKS genes responsible for the synthesis of the polyketide backbone have been identified and include genes for a ketosynthase (KS), a chain length factor (CLF), an acyl carrier protein (ACP), a ketoreductase (KR), and a cyclase/dehydratase (CYC/DH).[2][3]

Minimal PKS gene organization in the griseusin B BGC.

Experimental Protocols

Bacterial Artificial Chromosome (BAC) Library Construction

This protocol describes the construction of a BAC library from Streptomyces griseus genomic DNA.[4][5][6][7][8]

Materials:

• Streptomyces griseus culture

• Lysis Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM EDTA, 20% (w/v) sucrose

• Lysozyme solution: 10 mg/mL in 10 mM Tris-HCl (pH 8.0)

• Proteinase K solution: 20 mg/mL

• 1% (w/v) low-melting-point agarose

• Partial Digestion Buffer: As recommended by the restriction enzyme manufacturer (e.g., BamHI)

• pESAC13 BAC vector (or similar E. coli-Streptomyces shuttle BAC vector)

• T4 DNA Ligase and buffer

• E. coli DH10B electrocompetent cells

• LB agar plates with appropriate antibiotics (e.g., apramycin for pESAC13)

Procedure:

• Genomic DNA Preparation:

  • Harvest S. griseus mycelia from a 50 mL liquid culture by centrifugation.

  • Wash the mycelia twice with 10.3% sucrose solution.

  • Resuspend the mycelia in 10 mL of Lysis Buffer.

  • Add 1 mL of lysozyme solution and incubate at 37°C for 1 hour.

  • Add 0.5 mL of Proteinase K solution and 1 mL of 10% SDS, and incubate at 55°C for 2 hours.

  • Perform phenol-chloroform extractions until the aqueous phase is clear.

  • Precipitate the genomic DNA with isopropanol, wash with 70% ethanol, and resuspend in TE buffer.

• Partial Digestion:

  • Perform a series of trial digestions with varying concentrations of BamHI to determine the optimal conditions for generating fragments predominantly in the 100-200 kb range.

  • Scale up the optimal digestion conditions.

  • Separate the partially digested DNA on a 1% pulsed-field gel electrophoresis (PFGE) gel.

  • Excise the gel slice containing DNA fragments of the desired size range.

  • Extract the DNA from the agarose gel using a gel extraction kit or electroelution.

• Ligation and Transformation:

  • Ligate the size-selected genomic DNA fragments with BamHI-digested and dephosphorylated pESAC13 vector using T4 DNA Ligase.

  • Transform the ligation mixture into E. coli DH10B electrocompetent cells.

  • Plate the transformed cells on LB agar containing the appropriate antibiotic and X-Gal/IPTG for blue-white screening.

• Library Picking and Storage:

  • Pick white colonies into 384-well plates containing LB medium with the selection antibiotic and glycerol.

  • Incubate overnight at 37°C and then store at -80°C.

BAC Library Screening

This protocol describes the identification of BAC clones containing the griseusin B BGC using PCR.

Materials:

• BAC library in 384-well plates

• Primers specific to the griseusin B BGC (e.g., targeting the ketosynthase gene)

• Taq DNA polymerase and buffer

• dNTPs

• Agarose gel electrophoresis system

Procedure:

• Pooling Strategy: Create hierarchical pools of BAC clones (e.g., plate pools, row pools, and column pools) to reduce the number of PCR reactions.

• PCR Screening:

  • Perform PCR on the pooled BAC DNA using primers designed to amplify a specific region of the griseusin B BGC.

  • Analyze the PCR products by agarose gel electrophoresis.

• Identification of Positive Clones: Deconvolute the pooling strategy to identify individual positive BAC clones from the positive pools.

• Verification: Confirm the presence and integrity of the full BGC in the positive BAC clones by further PCR analysis and restriction digestion.

Triparental Conjugation

This protocol details the transfer of the griseusin B BGC-containing BAC from E. coli to Streptomyces albus J1074.[9][10][11][12][13]

Materials:

• E. coli DH10B containing the griseusin B BAC

• E. coli ET12567/pUZ8002 (helper strain)

• Streptomyces albus J1074 spores

• LB medium

• 2xYT medium

• SFM agar plates

• Nalidixic acid

• Apramycin

Procedure:

• Preparation of Bacterial Strains:

  • Grow overnight cultures of the E. coli donor and helper strains in LB medium with appropriate antibiotics at 37°C.

  • Harvest and wash the E. coli cells with fresh LB medium to remove antibiotics.

  • Pre-germinate S. albus J1074 spores in 2xYT medium at 50°C for 10 minutes.

• Mating:

  • Mix the donor E. coli, helper E. coli, and germinated S. albus spores in a 1:1:10 ratio.

  • Spot the mixture onto a dry SFM agar plate and incubate at 30°C for 16-20 hours.

• Selection of Exconjugants:

  • Overlay the mating plate with a solution of nalidixic acid (to counter-select E. coli) and apramycin (to select for the BAC).

  • Incubate at 30°C for 5-7 days until exconjugant colonies appear.

• Verification of Exconjugants:

  • Streak out individual exconjugant colonies onto fresh selection plates to obtain pure isolates.

  • Confirm the presence of the griseusin B BGC in the S. albus exconjugants by PCR.

Fermentation and Metabolite Analysis

This protocol describes the cultivation of the S. albus exconjugant and the analysis of griseusin B production.

Materials:

• S. albus exconjugant strain

• R5A medium (or other suitable production medium)

• Ethyl acetate

• Methanol

• HPLC system with a C18 column and a DAD or MS detector

• Griseusin B standard (if available)

Procedure:

• Fermentation:

  • Inoculate a seed culture of the S. albus exconjugant in TSB medium and grow for 48 hours at 30°C.

  • Inoculate the production culture (R5A medium) with the seed culture and incubate at 30°C with shaking for 7-10 days.

• Metabolite Extraction:

  • Centrifuge the fermentation broth to separate the mycelia and supernatant.

  • Extract the supernatant twice with an equal volume of ethyl acetate.

  • Extract the mycelia with acetone, evaporate the acetone, and then extract the aqueous residue with ethyl acetate.

  • Combine all ethyl acetate extracts and evaporate to dryness.

• HPLC Analysis:

  • Dissolve the dried extract in methanol.

  • Analyze the extract by HPLC using a C18 column and a suitable gradient of water and acetonitrile (both containing 0.1% formic acid).

  • Monitor the elution profile at a wavelength characteristic of pyranonaphthoquinones (e.g., 254 nm and 435 nm).

  • Compare the retention time and UV-Vis spectrum of any new peaks with those of a griseusin B standard, if available. For absolute quantification, generate a standard curve using a purified griseusin B standard.

Signaling Pathway and Regulation

The production of many secondary metabolites in Streptomyces is tightly regulated. In the case of activating a silent BGC, such as that for griseusin, the overexpression of a pleiotropic or pathway-specific transcriptional activator can be crucial. For instance, regulators from the SARP (Streptomyces Antibiotic Regulatory Protein) family have been shown to activate silent BGCs. The general mechanism involves the binding of the regulator to specific promoter regions within the BGC, thereby initiating transcription of the biosynthetic genes.

Simplified regulatory pathway for griseusin B production.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cloning, sequencing, and analysis of the griseusin polyketide synthase gene cluster from Streptomyces griseus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Streptomyces BAC Cloning of a Large-Sized Biosynthetic Gene Cluster of NPP B1, a Potential SARS-CoV-2 RdRp Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mgel.msstate.edu [mgel.msstate.edu]
• 6. BCA Library Construction Protocol - Creative Biogene [creative-biogene.com]
• 7. researchgate.net [researchgate.net]
• 8. What are BAC libraries and how to make a BAC library? [yourgenome.org]
• 9. Tri-parental mating - ActinoBase [actinobase.org]
• 10. clough.cropsci.illinois.edu [clough.cropsci.illinois.edu]
• 11. CUBIC - ActinoBase [actinobase.org]
• 12. static.igem.org [static.igem.org]
• 13. youtube.com [youtube.com]

Purification of Griseusin B from Bacterial Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the purification of Griseusin B, a pyranonaphthoquinone antibiotic, from bacterial cultures, primarily Streptomyces griseus. The protocols outlined below cover the fermentation, extraction, and chromatographic purification of Griseusin B, along with data presentation and a schematic of its biosynthetic pathway.

Introduction

Griseusin B is a member of the pyranonaphthoquinone class of antibiotics, known for their activity against Gram-positive bacteria.[1] It is a secondary metabolite produced by strains of Streptomyces, most notably Streptomyces griseus.[1] The purification of Griseusin B is a critical step for its further study and potential development as a therapeutic agent. This document outlines a comprehensive workflow for its isolation and purification.

Fermentation

Successful purification of Griseusin B begins with robust and optimized fermentation of the producing microorganism.

Culture Media and Conditions

Several media have been utilized for the cultivation of Streptomyces species for the production of secondary metabolites. A common medium for Streptomyces fermentation is the M016 medium. The composition of a typical fermentation medium is detailed in Table 1.

Table 1: Fermentation Medium Composition for Griseusin B Production

Component	Concentration (g/L)
Glucose	20.0
Soluble Starch	10.0
Yeast Extract	5.0
Peptone	5.0
K₂HPO₄	1.0
MgSO₄·7H₂O	0.5
NaCl	0.5
CaCO₃	2.0
Trace Elements*	1.0 mL
pH	7.0 - 7.2

*Trace elements solution (g/L): FeSO₄·7H₂O 1.0, MnCl₂·4H₂O 1.0, ZnSO₄·7H₂O 1.0.

Fermentation Protocol

• Inoculum Preparation: Inoculate a suitable seed medium (e.g., Tryptic Soy Broth) with a spore suspension or a vegetative culture of Streptomyces griseus. Incubate at 28-30°C with shaking at 200-250 rpm for 48-72 hours.

• Production Culture: Inoculate the production medium (Table 1) with 5-10% (v/v) of the seed culture.

• Incubation: Incubate the production culture at 28-30°C with vigorous aeration and agitation (e.g., 200-250 rpm in shake flasks or appropriate settings in a fermenter) for 7-10 days.

• Monitoring: Monitor the production of Griseusin B periodically by extracting a small sample of the culture broth and analyzing it by High-Performance Liquid Chromatography (HPLC).

Extraction and Initial Purification

Following fermentation, the first step in purification is the extraction of Griseusin B from the culture broth.

Solvent Extraction Protocol

• Harvesting: Centrifuge the fermentation broth at 8,000-10,000 x g for 15-20 minutes to separate the mycelium from the supernatant. Griseusin B is typically found in both the mycelium and the supernatant.

• Mycelial Extraction: Extract the mycelial cake with a polar organic solvent such as acetone or methanol (1:1 v/v) with shaking for 1-2 hours. Separate the solvent extract from the mycelial debris by filtration or centrifugation.

• Supernatant Extraction: Extract the supernatant with an equal volume of a water-immiscible organic solvent such as ethyl acetate or chloroform. Repeat the extraction 2-3 times to ensure complete recovery.

• Pooling and Concentration: Combine the solvent extracts from both the mycelium and the supernatant. Concentrate the pooled extract under reduced pressure using a rotary evaporator to obtain a crude extract.

Chromatographic Purification

A multi-step chromatographic approach is employed to achieve high purity Griseusin B.

Medium Pressure Liquid Chromatography (MPLC)

MPLC is an effective initial step to fractionate the crude extract and remove major impurities.

Table 2: MPLC Parameters for Griseusin B Purification

Parameter	Specification
Stationary Phase	Silica gel 60 (40-63 µm)
Mobile Phase	A: HexaneB: Ethyl Acetate
Gradient	Step or linear gradient from 100% A to 100% B
Flow Rate	10-20 mL/min (for a medium-sized column)
Detection	UV at 254 nm and 280 nm

Protocol:

• Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane/methanol mixture) and adsorb it onto a small amount of silica gel.

• Load the dried, adsorbed sample onto the pre-equilibrated silica gel column.

• Elute the column with the specified gradient, collecting fractions based on the UV chromatogram.

• Analyze the collected fractions by thin-layer chromatography (TLC) or analytical HPLC to identify those containing Griseusin B.

• Pool the Griseusin B-containing fractions and concentrate them under reduced pressure.

Preparative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The final purification step is typically performed using preparative RP-HPLC to isolate Griseusin B to a high degree of purity.

Table 3: Preparative RP-HPLC Parameters for Griseusin B Purification

Parameter	Specification
Stationary Phase	C18 silica gel (e.g., 10 µm, 250 x 20 mm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	A linear gradient from 30% B to 70% B over 40 minutes
Flow Rate	10-15 mL/min
Detection	UV at 254 nm and 280 nm

Protocol:

• Dissolve the semi-purified sample from the MPLC step in a minimal amount of the initial mobile phase.

• Inject the sample onto the pre-equilibrated preparative RP-HPLC column.

• Run the gradient elution and collect fractions corresponding to the Griseusin B peak.

• Analyze the purity of the collected fractions using analytical HPLC.

• Pool the pure fractions and lyophilize or evaporate the solvent to obtain pure Griseusin B.

Data Presentation

The following table summarizes the expected quantitative data from a typical purification of Griseusin B. Actual values may vary depending on the specific strain and fermentation conditions.

Table 4: Purification Table for Griseusin B

Purification Step	Total Protein (mg)	Total Griseusin B (mg)	Specific Activity (mg Griseusin B / mg Protein)	Yield (%)	Purification Fold
Crude Extract	5000	100	0.02	100	1
MPLC Pool	500	75	0.15	75	7.5
Preparative RP-HPLC	10	50	5.0	50	250

Visualizations

Experimental Workflow

Caption: Experimental workflow for the purification of Griseusin B.

Griseusin B Biosynthetic Pathway

The biosynthesis of Griseusin B proceeds through a type II polyketide synthase (PKS) pathway. The gene cluster typically contains genes encoding a ketosynthase (KS), a chain length factor (CLF), an acyl carrier protein (ACP), a ketoreductase (KR), and a cyclase (CYC).

Caption: Proposed biosynthetic pathway of Griseusin B.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Determination of Griseusin B in Fermentation Broth and Purified Samples using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

Abstract

This application note details a robust and reliable reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Griseusin B. Griseusin B, a member of the pyranonaphthoquinone family of antibiotics, requires a precise and accurate analytical method for its quantification in various samples, including fermentation broths and purified extracts, to support drug discovery and development efforts. The described method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, coupled with UV detection, providing excellent resolution and sensitivity. This protocol is intended for researchers, scientists, and drug development professionals engaged in the analysis of griseusin-related compounds.

Introduction

Griseusins are a class of polyketide antibiotics produced by various Streptomyces species, exhibiting a range of biological activities. Griseusin B, in particular, has garnered interest for its potential therapeutic applications. Accurate quantification of Griseusin B is crucial for fermentation process optimization, purification development, and pharmacological studies. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of complex mixtures. This document provides a detailed protocol for an analytical HPLC method specifically tailored for the quantification of Griseusin B. The method is designed to be specific, accurate, and reproducible for routine analysis.

Experimental Workflow

The overall workflow for the quantification of Griseusin B using the described HPLC method is depicted below.

Figure 1: A schematic overview of the experimental workflow for the quantification of Griseusin B, from sample preparation to data analysis.

Materials and Reagents

• Griseusin B reference standard (>95% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, ultrapure)

• Formic acid (LC-MS grade)

• Ethyl acetate (ACS grade)

• Methanol (HPLC grade)

• Syringe filters (0.22 µm, PTFE or nylon)

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Binary or quaternary pump

  • Autosampler

  • Column oven

  • UV-Vis or Diode Array Detector (DAD)

• Analytical balance

• Vortex mixer

• Centrifuge

• Nitrogen evaporator (optional)

• pH meter

Experimental Protocols

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Griseusin B reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Stock Solution (100 µg/mL): Dilute 1 mL of the primary stock solution to 10 mL with methanol in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serially diluting the working stock solution with the initial mobile phase composition (e.g., 90% Water with 0.1% Formic Acid : 10% Acetonitrile with 0.1% Formic Acid). Recommended concentrations are 1, 5, 10, 25, 50, and 100 µg/mL.

Sample Preparation

For Fermentation Broth:

• Centrifuge 10 mL of the fermentation broth at 4000 rpm for 15 minutes to separate the mycelium from the supernatant.

• Transfer 5 mL of the supernatant to a separation funnel.

• Perform a liquid-liquid extraction by adding 5 mL of ethyl acetate and shaking vigorously for 2 minutes. Allow the layers to separate.

• Collect the organic (upper) layer. Repeat the extraction process on the aqueous layer twice more.

• Pool the organic extracts and evaporate to dryness under a stream of nitrogen or in a rotary evaporator.

• Reconstitute the dried extract in 1 mL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

For Purified Samples:

• Accurately weigh the purified sample and dissolve it in a suitable solvent (e.g., methanol) to a known concentration.

• Dilute the sample with the initial mobile phase to fall within the range of the calibration curve.

• Filter the diluted sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC Conditions

The following HPLC parameters are recommended as a starting point for method development.

Parameter	Recommended Condition
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	10% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, return to 10% B over 1 minute, and equilibrate for 4 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 280 nm

The 5-hydroxy-1,4-naphthoquinone chromophore present in griseusins provides strong UV absorbance, making UV detection a suitable choice.[1]

Data Analysis and Quantification

• Calibration Curve: Inject the prepared calibration standards into the HPLC system. Plot the peak area of Griseusin B against the corresponding concentration to generate a linear regression curve.

• Sample Analysis: Inject the prepared samples.

• Quantification: Determine the concentration of Griseusin B in the samples by interpolating their peak areas from the calibration curve. Apply the appropriate dilution factors to calculate the final concentration in the original sample.

Method Validation Parameters (Hypothetical Data)

The following table summarizes the expected performance characteristics of this analytical method.

Parameter	Expected Value
Retention Time	Approximately 12.5 ± 0.2 minutes
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2% (Intra-day), < 5% (Inter-day)
Accuracy (Recovery)	95 - 105%

Logical Relationship for Method Validation

The validation of the analytical method follows a logical progression to ensure its suitability for the intended purpose.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Griseusin B Fermentation and Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the fermentation and production of griseusin B.

Frequently Asked Questions (FAQs)

Q1: What are the typical fermentation conditions for producing griseusin B in Streptomyces species?

A1: While optimal conditions can be strain-specific, typical starting parameters for Streptomyces fermentation for secondary metabolite production include a temperature of 28-30°C, a pH range of 7.0-8.0, and an incubation period of 7 to 10 days with high agitation and aeration.[1]

Q2: Which carbon and nitrogen sources are most effective for griseusin B production?

A2: Glucose and soybean meal are commonly used as primary carbon and nitrogen sources, respectively, for antibiotic production in Streptomyces.[1] However, optimization is crucial. Starches and other complex carbohydrates can also serve as effective carbon sources, while various peptones and yeast extracts can be suitable nitrogen sources.[2][3]

Q3: How can I activate the silent biosynthetic gene cluster (BGC) for griseusin in my Streptomyces strain?

A3: A common and effective method is the heterologous expression of transcriptional regulators, particularly from the SARP (Streptomyces antibiotic regulatory protein) family.[4] Overexpression of a suitable SARP family regulator can activate the otherwise silent griseusin BGC.[4]

Q4: What are the key challenges in scaling up griseusin B fermentation?

A4: Scaling up fermentation from shake flasks to bioreactors presents challenges in maintaining optimal oxygen supply and managing shear stress from agitation, both of which can significantly impact Streptomyces morphology and secondary metabolite production.[5] Consistent monitoring and control of dissolved oxygen, pH, and nutrient levels are critical for a successful scale-up.

Troubleshooting Guide

Issue	Potential Causes	Troubleshooting Steps & Recommendations
Low or No Griseusin B Production	- Inactive biosynthetic gene cluster (BGC).- Suboptimal fermentation medium.- Inappropriate culture conditions (pH, temperature, aeration).- Strain degradation.	- Activate the BGC: Introduce a plasmid for the overexpression of a SARP family transcriptional regulator.[4]- Optimize Medium: Systematically evaluate different carbon and nitrogen sources using methods like Plackett-Burman design and Response Surface Methodology.[2][6]- Optimize Conditions: Test a range of pH (6.5-8.5), temperatures (25-35°C), and agitation speeds to find the optimum for your strain.- Strain Maintenance: Ensure proper storage of the production strain (e.g., spore suspensions in glycerol at -80°C) to prevent degradation.
Inconsistent Yields Between Batches	- Variability in inoculum quality.- Inconsistent medium preparation.- Fluctuations in fermentation parameters.	- Standardize Inoculum: Use a consistent method for inoculum preparation, such as a standardized spore suspension or a two-stage seed culture protocol.- Precise Media Prep: Ensure all media components are accurately weighed and sterilized consistently.- Monitor & Control: Utilize a bioreactor with automated control of pH, dissolved oxygen, and temperature.
Foaming in the Bioreactor	- High protein content in the medium (e.g., soybean meal, yeast extract).- High agitation rates.	- Antifoam Agent: Add a sterile antifoam agent (e.g., silicone-based) as needed. It's often beneficial to add a small amount at the beginning of the fermentation and supplement as required.- Optimize Agitation: Reduce the agitation speed if it is excessively high, but ensure sufficient mixing and oxygen transfer are maintained.
Mycelial Pelleting and Poor Growth	- Inappropriate medium composition.- Low shear stress in the bioreactor.	- Medium Modification: Adjust the concentration of divalent cations (e.g., Mg²⁺, Ca²⁺) which can influence mycelial morphology.- Increase Agitation: A higher agitation speed can promote a more dispersed mycelial growth, but be mindful of shear damage. The use of baffled flasks in shake flask cultures can also help.

Quantitative Data on Fermentation Optimization

The following tables provide representative data for the optimization of fermentation parameters for secondary metabolite production in Streptomyces, which can be adapted for griseusin B.

Table 1: Effect of Carbon and Nitrogen Sources on Secondary Metabolite Production

Carbon Source (20 g/L)	Relative Yield (%)	Nitrogen Source (10 g/L)	Relative Yield (%)
Glucose	100	Soybean Meal	100
Soluble Starch	92	Peptone	85
Maltose	78	Yeast Extract	75
Glycerol	65	Tryptone	60
Fructose	50	Ammonium Sulfate	30

Note: This is representative data synthesized from multiple sources on Streptomyces fermentation and should be used as a starting point for optimization.[3][7]

Table 2: Optimization of Physical Parameters for Secondary Metabolite Production

Parameter	Range Tested	Optimal Value
Temperature	25 - 37 °C	30 °C
Initial pH	6.0 - 8.5	7.2
Agitation Speed	150 - 250 rpm	220 rpm
Inoculum Size	2 - 10 % (v/v)	8% (v/v)

Note: Optimal values can be strain-dependent and should be determined experimentally.[8]

Experimental Protocols

Protocol 1: Screening of Medium Components using Plackett-Burman Design

This protocol is used to identify the most significant medium components affecting griseusin B production.

• Factor Selection: Choose up to 11 variables (e.g., different carbon and nitrogen sources, inorganic salts, and trace elements) to be screened.

• Experimental Design: Set a high (+) and a low (-) level for each variable. Generate the experimental matrix using statistical software. A typical design for 11 factors will require 12 experimental runs.

• Fermentation: Prepare the fermentation media according to the experimental design. Inoculate with a standardized spore suspension or seed culture of the Streptomyces strain.

• Incubation: Incubate the cultures in shake flasks under consistent conditions (e.g., 30°C, 220 rpm) for a fixed period (e.g., 7 days).

• Analysis: At the end of the fermentation, extract griseusin B from the culture broth and quantify the yield using a suitable analytical method (e.g., HPLC).

• Statistical Analysis: Analyze the results to determine the main effects of each variable on griseusin B production. Identify the factors with the most significant positive influence for further optimization using Response Surface Methodology.[9][10]

Protocol 2: Optimization of Significant Factors using Response Surface Methodology (RSM)

This protocol is used to determine the optimal concentrations of the most significant factors identified from the Plackett-Burman design.

• Factor Selection: Choose the 2-4 most significant factors identified in Protocol 1.

• Experimental Design: Use a central composite design (CCD) or a Box-Behnken design to create a set of experiments with different combinations of the selected factors at five levels (-α, -1, 0, +1, +α).

• Fermentation and Analysis: Perform the fermentation experiments as designed and quantify the griseusin B yield for each run.

• Model Fitting and Analysis: Use statistical software to fit the experimental data to a second-order polynomial equation. Analyze the model's significance and the interaction between the factors using ANOVA.

• Optimization: Generate response surface plots to visualize the relationship between the factors and the yield. Determine the optimal concentrations of the factors that predict the maximum griseusin B production.[6][11]

• Validation: Conduct a final fermentation experiment using the optimized medium composition to validate the model's prediction.

Visualizations

Caption: Activation of the griseusin biosynthetic gene cluster by a SARP family transcriptional regulator.

Caption: Workflow for the optimization of griseusin B fermentation.

Caption: A logical workflow for troubleshooting low griseusin B yield.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Formulation and Statistical Optimization of Culture Medium for Improved Production of Antimicrobial Compound by Streptomyces sp. JAJ06 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Statistical optimization of culture medium for improved production of antimicrobial compound by Streptomyces rimosus AG-P1441 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Optimization of fermentation conditions through response surface methodology for enhanced antibacterial metabolite production by Streptomyces sp. 1-14 from cassava rhizosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of Carbon and Nitrogen Sources for Extracellular Polymeric Substances Production by Chryseobacterium indologenes MUT.2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pakbs.org [pakbs.org]
• 9. jocpr.com [jocpr.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of fermentation conditions through response surface methodology for enhanced antibacterial metabolite production by Streptomyces sp. 1-14 from cassava rhizosphere | PLOS One [journals.plos.org]

Griseusin B Aqueous Solubility: Technical Support Center

Welcome to the Technical Support Center for griseusin B. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the aqueous solubility of griseusin B. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What is griseusin B and why is its aqueous solubility a concern?

Griseusin B is a polyketide antibiotic belonging to the pyranonaphthoquinone class of natural products.[1][2][3] Its complex and largely hydrophobic molecular structure contributes to its poor solubility in aqueous solutions. This low solubility can pose significant challenges for in vitro and in vivo studies, affecting bioavailability and limiting its therapeutic potential.

Q2: What are the initial steps for dissolving griseusin B for laboratory use?

For most in vitro biological assays, griseusin B is typically first dissolved in an organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, to create a concentrated stock solution.[4][5] This stock solution is then diluted with the aqueous experimental medium (e.g., cell culture media, buffer) to the final desired concentration. It is crucial to ensure that the final concentration of the organic solvent is low enough to not affect the experimental results or induce toxicity.[5]

Q3: What is the recommended maximum final concentration of DMSO in my aqueous solution?

The final concentration of DMSO should be kept as low as possible, typically well below 1% (v/v), to minimize solvent-induced artifacts in biological assays.[5] For sensitive cell lines or assays, it is advisable to keep the final DMSO concentration at or below 0.1% (v/v). A pilot experiment to determine the tolerance of your specific experimental system to the solvent is highly recommended.

Q4: My griseusin B precipitates out of solution when I dilute the DMSO stock in my aqueous buffer. What can I do?

Precipitation upon dilution is a common issue with poorly soluble compounds. Here are a few troubleshooting steps:

• Decrease the final concentration: The most straightforward solution is to work with a lower final concentration of griseusin B.

• Increase the final DMSO concentration: While keeping toxicity in mind, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) might help maintain solubility.

• Use a different co-solvent: Consider using ethanol as an alternative to DMSO.

• Employ solubilizing agents: Investigate the use of excipients such as cyclodextrins to enhance the aqueous solubility of griseusin B.

• pH adjustment: The solubility of griseusin B may be pH-dependent. Systematically adjusting the pH of your aqueous buffer could improve its solubility.

Q5: How can I determine the aqueous solubility of my griseusin B sample?

The shake-flask method is a standard approach to determine the equilibrium solubility of a compound. This involves adding an excess amount of the compound to an aqueous solution of a specific pH, agitating it until equilibrium is reached, and then measuring the concentration of the dissolved compound in the filtered or centrifuged supernatant. Quantification can be performed using analytical techniques like UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Common Solubility Issues

Issue	Potential Cause	Recommended Solution(s)
Griseusin B powder does not dissolve in the initial organic solvent (e.g., DMSO, ethanol).	Insufficient solvent volume or low-quality solvent.	Increase the solvent volume gradually. Ensure the use of high-purity, anhydrous solvents. Gentle warming and sonication may also aid dissolution.
A clear solution of griseusin B in organic solvent turns cloudy or forms a precipitate upon dilution with aqueous buffer.	The final concentration of griseusin B exceeds its solubility limit in the final aqueous/organic mixture.	Lower the final concentration of griseusin B. Increase the percentage of the organic co-solvent in the final solution (be mindful of its effect on the experiment). Explore the use of solubility enhancers.
Inconsistent results in biological assays.	Precipitation of griseusin B over time in the assay medium.	Prepare fresh dilutions of griseusin B immediately before each experiment. Visually inspect your assay plates for any signs of precipitation before and after the incubation period. Consider using a solubility-enhancing formulation.
Observed cellular toxicity is higher than expected.	The organic solvent (e.g., DMSO) concentration is too high.	Reduce the final concentration of the organic solvent. Perform a solvent toxicity control experiment to determine the maximum tolerated solvent concentration for your specific cell line and assay.

Experimental Protocols

Protocol 1: Preparation of a Griseusin B Stock Solution and Working Solutions

Objective: To prepare a concentrated stock solution of griseusin B in an organic solvent and dilute it to working concentrations for biological assays.

Materials:

• Griseusin B (solid powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Aqueous buffer or cell culture medium

Procedure:

• Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Tare a sterile microcentrifuge tube.

  • Carefully weigh a small amount of griseusin B powder (e.g., 2.23 mg). The molecular weight of griseusin B is 446.4 g/mol .[6]

  • Calculate the required volume of DMSO to achieve a 10 mM solution. For 2.23 mg of griseusin B, this would be 500 µL.

  • Add the calculated volume of DMSO to the microcentrifuge tube containing the griseusin B powder.

  • Vortex thoroughly until the solid is completely dissolved. Visually inspect for any undissolved particles. This is your 10 mM stock solution.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Working Solutions:

  • Thaw an aliquot of the stock solution.

  • Perform serial dilutions of the stock solution with the appropriate aqueous buffer or cell culture medium to achieve the desired final concentrations.

  • Important: Add the griseusin B stock solution to the aqueous medium (and not the other way around) while vortexing to ensure rapid mixing and minimize local high concentrations that can lead to precipitation.

  • Ensure the final concentration of DMSO is compatible with your experimental system (e.g., ≤ 0.5%).

Protocol 2: Determination of Aqueous Solubility of Griseusin B using the Shake-Flask Method

Objective: To determine the equilibrium solubility of griseusin B in a specific aqueous buffer.

Materials:

• Griseusin B (solid powder)

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4)

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge or filtration apparatus (e.g., 0.22 µm syringe filters)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a mass spectrometer (MS)

• Volumetric flasks and appropriate solvents for HPLC mobile phase and standard preparation

Procedure:

• Sample Preparation:

  • Add an excess amount of griseusin B powder to a glass vial containing a known volume of the aqueous buffer (e.g., 5 mg in 1 mL). The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Prepare at least three replicate samples.

• Equilibration:

  • Seal the vials tightly.

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours). A preliminary time-course experiment can determine the optimal equilibration time.

• Separation of Undissolved Solid:

  • After equilibration, carefully remove the vials from the shaker.

  • Separate the saturated supernatant from the excess solid by either centrifugation at a high speed (e.g., 10,000 x g for 15 minutes) or by filtering through a 0.22 µm syringe filter. Be careful not to disturb the solid pellet if using centrifugation.

• Quantification of Dissolved Griseusin B:

  • Prepare a calibration curve using accurately weighed standards of griseusin B dissolved in a suitable organic solvent (e.g., methanol or acetonitrile).

  • Analyze the saturated supernatant and the standards using a validated HPLC method. A reverse-phase C18 column is often suitable for such compounds. The mobile phase could consist of a gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).[7] Detection can be performed using a UV detector at a wavelength where griseusin B has significant absorbance or with a mass spectrometer for higher sensitivity and specificity.

  • Calculate the concentration of griseusin B in the supernatant using the calibration curve. This concentration represents the aqueous solubility of griseusin B under the tested conditions.

Visualizations

Experimental Workflow for Solubility Enhancement

Caption: A logical workflow for troubleshooting griseusin B solubility issues.

Signaling Pathway Diagram (Hypothetical)

As the specific signaling pathways affected by griseusin B are still under extensive research, the following is a generalized, hypothetical diagram illustrating how a bioactive compound like griseusin B might interact with a cellular signaling cascade. For instance, some pyranonaphthoquinones have been shown to inhibit enzymes like peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[4][8]

Caption: Hypothetical inhibition of a signaling pathway by griseusin B.

References

• 1. Recent research on the physicochemical properties and biological activities of quinones and their practical applications: a comprehensive review - Food & Function (RSC Publishing) [pubs.rsc.org]
• 2. Pyranonaphthoquinone antibiotics--isolation, structure and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyranonaphthoquinones--isolation, biological activity and synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Griseusin B | C22H22O10 | CID 10321333 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

stabilizing griseusin B for in vitro and in vivo studies

Welcome to the technical support center for griseusin B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of griseusin B in in vitro and in vivo studies. Due to the limited availability of specific stability data for griseusin B, this guide incorporates best practices for handling structurally related pyranonaphthoquinone compounds and general strategies for stabilizing poorly soluble natural products.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for griseusin B?

A1: Griseusin B is part of the griseusin family of pyranonaphthoquinones. Mechanistic studies on related griseusins have shown that they are potent inhibitors of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1][2][3] This inhibition leads to an increase in intracellular reactive oxygen species (ROS) and subsequently inhibits mTORC1-mediated phosphorylation of 4E-BP1.[1][2]

Q2: What are the potential stability issues I should be aware of when working with griseusin B?

A2: While specific degradation pathways for griseusin B are not extensively documented, compounds with a pyranonaphthoquinone core can be susceptible to:

• Oxidation: The quinone moiety is redox-active and can be prone to oxidation, especially in the presence of light, oxygen, and certain metal ions. A related griseusin adduct has been observed to be unstable and readily oxidize at room temperature.[4]

• Hydrolysis: The ester and lactone functionalities in the griseusin B structure could be susceptible to hydrolysis under acidic or basic conditions.

• Photosensitivity: Naphthoquinones are often light-sensitive and can degrade upon exposure to UV or even ambient light.

• Poor Aqueous Solubility: Like many complex natural products, griseusin B is expected to have low water solubility, which can lead to precipitation in aqueous buffers and affect the accuracy of experimental results.[5][6][7][8]

Q3: How should I store griseusin B?

A3: To maximize stability, griseusin B should be stored as a dry solid at -20°C or -80°C, protected from light and moisture. For stock solutions, use a dry, aprotic solvent such as DMSO and store in small aliquots at -80°C to minimize freeze-thaw cycles.

Q4: What solvents should I use to dissolve griseusin B?

A4: Griseusin B is a complex organic molecule and is likely to be soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. For cell-based assays, it is common to prepare a concentrated stock solution in DMSO and then dilute it into the aqueous culture medium. It is crucial to ensure the final concentration of the organic solvent in the assay is low enough to not affect the experimental system (typically <0.5%).

Troubleshooting Guides

Issue 1: Inconsistent results or loss of activity in in vitro assays.

Possible Cause	Troubleshooting Step
Degradation of Griseusin B in stock solution	Prepare fresh stock solutions more frequently. Minimize the exposure of the stock solution to light and room temperature. Store aliquots at -80°C.
Degradation in aqueous assay buffer	Prepare working solutions immediately before use. Consider the use of antioxidants in the buffer if oxidation is suspected. Perform a time-course experiment to assess the stability of griseusin B in your specific assay medium.
Precipitation in aqueous medium	Decrease the final concentration of griseusin B. Increase the percentage of co-solvent (e.g., DMSO) if the experimental system allows. Consider using a formulation strategy to improve solubility (see Issue 2).
Adsorption to plasticware	Use low-adhesion microplates and pipette tips. Pre-treating plates with a blocking agent like bovine serum albumin (BSA) may also help in some cases.

Issue 2: Poor solubility in aqueous buffers for in vitro studies.

Potential Solution	Detailed Protocol/Consideration
Use of Co-solvents	While DMSO is common, other co-solvents like ethanol or polyethylene glycol (PEG) can be explored. Always include a vehicle control in your experiments.
Complexation with Cyclodextrins	Cyclodextrins can encapsulate hydrophobic molecules, increasing their aqueous solubility.[9][10] Beta-cyclodextrins and their derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.[9] A 1:1 or 1:2 molar ratio of griseusin B to cyclodextrin is a good starting point for complexation.
Formulation as a Solid Dispersion	Dispersing griseusin B in a hydrophilic carrier can improve its dissolution rate.[11] Common carriers include polyvinylpyrrolidone (PVP) and polyethylene glycols (PEGs).

Issue 3: Low bioavailability or inconsistent results in in vivo studies.

Possible Cause	Troubleshooting/Formulation Strategy
Poor aqueous solubility leading to low absorption	Formulate griseusin B in a vehicle designed for poorly soluble compounds. Options include: - Lipid-based formulations: Self-emulsifying drug delivery systems (SEDDS) can improve solubility and absorption.[6][7][12] - Suspensions: Micronization of the griseusin B powder to increase surface area can be used to prepare a suspension with a suitable vehicle (e.g., 0.5% methylcellulose).
Metabolic instability	The in vivo half-life of griseusin B is not well-documented. If rapid metabolism is suspected, consider co-administration with metabolic inhibitors (if the study design allows) or chemical modification of the griseusin B structure to block metabolic sites.
Efflux by transporters	As a natural product, griseusin B could be a substrate for efflux transporters like P-glycoprotein (P-gp). Formulation with excipients that inhibit these transporters may improve absorption.

Experimental Protocols

Protocol 1: Preparation of a Griseusin B-Cyclodextrin Inclusion Complex for Improved Aqueous Solubility

• Molar Ratio Calculation: Determine the molar amounts of griseusin B and a selected cyclodextrin (e.g., HP-β-CD) for a desired molar ratio (e.g., 1:2).

• Dissolution: Dissolve the calculated amount of HP-β-CD in deionized water with gentle heating and stirring.

• Complexation: Prepare a concentrated solution of griseusin B in a minimal amount of a water-miscible organic solvent (e.g., ethanol). Add this solution dropwise to the cyclodextrin solution while stirring vigorously.

• Equilibration: Continue stirring the mixture at room temperature, protected from light, for 24-48 hours to allow for complex formation.

• Lyophilization: Freeze the resulting solution and lyophilize to obtain a dry powder of the inclusion complex.

• Characterization (Optional): Confirm complex formation using techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), or Nuclear Magnetic Resonance (NMR).

• Solubility Assessment: Determine the aqueous solubility of the complex and compare it to that of free griseusin B.

Data Summary

Due to the lack of specific quantitative stability data for griseusin B in the public domain, a comparative table cannot be generated at this time. Researchers are encouraged to perform their own stability assessments under their specific experimental conditions. Below is a template for such an assessment.

Table 1: Template for Griseusin B Stability Assessment in Solution

Condition	Solvent/Buffer	Concentration (µM)	Time Point	Remaining Griseusin B (%)
Room Temp, Light	DMSO	10 mM	0 h	100
24 h
48 h
Room Temp, Dark	DMSO	10 mM	0 h	100
24 h
48 h
4°C, Dark	Assay Buffer (pH 7.4)	10 µM	0 h	100
2 h
6 h
24 h

Visualizations

Caption: Mechanism of action of griseusins.

Caption: Troubleshooting workflow for in vitro studies.

Caption: Decision workflow for in vivo formulation.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods [mdpi.com]
• 5. Synthesis and formulation studies of griseofulvin analogues with improved solubility and metabolic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation strategies to improve the bioavailability of poorly absorbed drugs with special emphasis on self-emulsifying systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. mdpi.com [mdpi.com]
• 10. Stability, Morphology, and Effects of In Vitro Digestion on the Antioxidant Properties of Polyphenol Inclusion Complexes with β-Cyclodextrin [mdpi.com]
• 11. ScholarWorks@Dongguk University: Improved In vivo Effect of Chrysin as an Absorption Enhancer Via the Preparation of Ternary Solid Dispersion with Brij (R) L4 and Aminoclay [scholarworks.dongguk.edu]
• 12. researchgate.net [researchgate.net]

troubleshooting griseusin B antibacterial assay variability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering variability in griseusin B antibacterial assays.

Troubleshooting Guide

This guide addresses common issues that can lead to inconsistent results in determining the antibacterial activity of griseusin B.

Question: Why am I seeing significant well-to-well or plate-to-plate variability in my Minimum Inhibitory Concentration (MIC) results for griseusin B?

Answer: Variability in MIC assays can stem from several factors throughout the experimental workflow.[1][2][3] A systematic approach to troubleshooting is crucial. Consider the following potential causes and solutions:

• Inoculum Preparation: The density of the bacterial inoculum is a critical variable.[2][4]

  • Issue: Inconsistent bacterial density between experiments. A lower inoculum can lead to falsely low MICs, while a higher density can result in falsely high MICs.[2][4]

  • Solution: Standardize your inoculum preparation. Use a spectrophotometer to adjust the turbidity of your bacterial suspension to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).[5] Always prepare the inoculum fresh for each experiment.

• Griseusin B Stock Solution: The stability and solubility of griseusin B can impact its effective concentration.

  • Issue: Precipitation of griseusin B in the assay medium. Griseusin B is a complex organic molecule and may have limited solubility in aqueous media.

  • Solution: Visually inspect your stock solution and the wells of your microtiter plate for any signs of precipitation. If solubility is an issue, consider using a small amount of a suitable solvent (like DMSO) to dissolve the compound before preparing your serial dilutions. Ensure the final solvent concentration is consistent across all wells and does not affect bacterial growth.

• Assay Medium Composition: The components of the culture medium can influence the activity of antibacterial compounds.

  • Issue: Variations in pH or cation concentration of the Mueller-Hinton Broth (MHB).[3][6] The activity of some antibiotics can be affected by the acidity and divalent cation concentrations in the medium.

  • Solution: Use a consistent and high-quality source of MHB. Check the pH of each new batch to ensure it is within the recommended range (typically 7.2-7.4).[7]

• Incubation Conditions: Time and temperature of incubation are critical for reproducible bacterial growth.

  • Issue: Inconsistent incubation time or temperature fluctuations.[2]

  • Solution: Ensure your incubator is calibrated and maintains a stable temperature (typically 35 ± 2°C).[7] Incubate all plates for a standardized period (usually 16-20 hours for most bacteria).[7]

Question: My zone of inhibition sizes in the Kirby-Bauer (disk diffusion) assay for griseusin B are not consistent. What could be the cause?

Answer: In addition to the factors mentioned for MIC assays, disk diffusion tests have their own set of variables to control.[8][9]

• Agar Depth and Surface Moisture: The diffusion of the compound is affected by the physical properties of the agar.

  • Issue: Inconsistent agar depth or excess moisture on the agar surface.

  • Solution: Pour Mueller-Hinton Agar (MHA) plates to a uniform depth (typically 4 mm). Ensure the agar surface is dry before applying the disks.[5]

• Disk Application and Placement: Proper contact of the disk with the agar is essential for uniform diffusion.

  • Issue: Disks are not firmly and evenly applied to the agar surface.

  • Solution: Use sterile forceps to gently press each disk to ensure complete contact with the agar.[10] Do not move a disk once it has been placed.[5]

• Inoculum Streaking: The lawn of bacteria must be uniform for consistent zones of inhibition.

  • Issue: Uneven streaking of the bacterial inoculum.

  • Solution: Streak the plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure a confluent lawn of growth.[10]

Frequently Asked Questions (FAQs)

Q1: What is the expected antibacterial spectrum of griseusin B?

A1: Griseusin B is primarily active against Gram-positive bacteria.[11]

Q2: What is a typical Minimum Inhibitory Concentration (MIC) for griseusin B?

A2: Specific MIC values for griseusin B are not widely reported in recent literature. However, related compounds like a derivative of griseusin A have shown MICs in the sub-µg/mL range against certain Gram-positive pathogens like Staphylococcus aureus and Bacillus subtilis.[12] The table below provides hypothetical MIC data for reference.

Q3: Can I use a colorimetric indicator like resazurin to determine the MIC of griseusin B?

A3: Yes, a viability indicator like resazurin can be used to determine the MIC. This can provide a more objective endpoint compared to visual inspection of turbidity. However, it is important to ensure that griseusin B itself does not interfere with the indicator dye. Run a control with the highest concentration of griseusin B in sterile broth with the indicator to check for any color change in the absence of bacteria.

Q4: How does the mechanism of action of griseusin B relate to potential assay variability?

A4: While the exact mechanism is not fully elucidated, related compounds are known to inhibit bacterial DNA topoisomerases.[13] Compounds with this mechanism of action can sometimes exhibit a delayed bactericidal effect, which might lead to trailing endpoints in broth microdilution assays. This can make the visual determination of the MIC more subjective. Using a strict endpoint definition (e.g., the lowest concentration with no visible growth) is crucial.

Data Presentation

Table 1: Hypothetical Minimum Inhibitory Concentration (MIC) Data for Griseusin B

Bacterial Strain	Gram Stain	Griseusin B MIC (µg/mL)
Staphylococcus aureus ATCC 29213	Positive	0.5
Bacillus subtilis ATCC 6633	Positive	0.25
Enterococcus faecalis ATCC 29212	Positive	2
Escherichia coli ATCC 25922	Negative	> 128
Pseudomonas aeruginosa ATCC 27853	Negative	> 128
Note: This data is for illustrative purposes and may not reflect actual experimental values.

Experimental Protocols

Broth Microdilution MIC Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[14][15]

• Prepare Griseusin B Dilutions:

  • Dissolve griseusin B in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (MHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

• Prepare Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours growth), select 3-5 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard.

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the assay wells.

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL.

  • Include a growth control well (bacteria in MHB without griseusin B) and a sterility control well (MHB only).

• Incubation:

  • Seal the plate to prevent evaporation and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Determine MIC:

  • The MIC is the lowest concentration of griseusin B that completely inhibits visible growth of the organism.[14]

Kirby-Bauer Disk Diffusion Assay

This protocol is based on the standardized Kirby-Bauer method.[5][10][16]

• Prepare Inoculum:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution assay.[10]

• Inoculate Agar Plate:

  • Within 15 minutes of preparation, dip a sterile cotton swab into the inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab over the entire surface of a Mueller-Hinton Agar (MHA) plate three times, rotating the plate 60 degrees between each streaking to ensure even coverage.

• Apply Disks:

  • Aseptically apply paper disks impregnated with a known amount of griseusin B to the surface of the agar.

  • Gently press each disk to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-18 hours.

• Measure Zones of Inhibition:

  • After incubation, measure the diameter of the zones of complete growth inhibition to the nearest millimeter.

Visualizations

Caption: General workflow for antibacterial susceptibility testing.

Caption: Troubleshooting logic for assay variability.

References

• 1. What factors can influence the accuracy of Antibiotic Susceptibility Testing results? | Drlogy [drlogy.com]
• 2. Critical physiological factors influencing the outcome of antimicrobial testing according to ISO 22196 / JIS Z 2801 | PLOS One [journals.plos.org]
• 3. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Factors affecting the antimicrobial susceptibility testing of bacteria by disc diffusion method | Semantic Scholar [semanticscholar.org]
• 7. goldbio.com [goldbio.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. asm.org [asm.org]
• 11. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibacterial mechanism of fraxetin against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Broth Microdilution | MI [microbiology.mlsascp.com]
• 15. protocols.io [protocols.io]
• 16. hardydiagnostics.com [hardydiagnostics.com]

Technical Support Center: Optimizing Griseusin B for Cytotoxicity Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of Griseusin B in cytotoxicity studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for Griseusin B in cytotoxicity assays?

A1: Based on available data, the cytotoxic effects of Griseusin B and related compounds have been observed in the low micromolar range. For initial screening in cancer cell lines such as non-small cell lung (A549), prostate (PC3), and colorectal (HCT116, DLD-1), a concentration range of 0.1 µM to 20 µM is recommended. The highest concentrations tested in some studies were 2 µM for HCT116 and DLD-1 cells, and 20 µM for A549 and PC3 cells. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Q2: What is the known mechanism of action for Griseusin B's cytotoxic effects?

A2: Griseusin B induces cytotoxicity primarily through the inhibition of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1] Inhibition of these antioxidant enzymes leads to an increase in intracellular reactive oxygen species (ROS), which in turn can trigger downstream apoptotic signaling pathways.

Q3: How should I prepare a stock solution of Griseusin B?

A3: Griseusin B is soluble in organic solvents such as dimethyl sulfoxide (DMSO).[2] To prepare a stock solution, dissolve Griseusin B in 100% DMSO to a high concentration (e.g., 10 mM). It is recommended to make small aliquots of the stock solution and store them at -20°C or -80°C to minimize freeze-thaw cycles. For cell culture experiments, the final concentration of DMSO in the media should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[3][4]

Q4: Is Griseusin B stable in cell culture media?

A4: While specific stability data for Griseusin B in cell culture media is limited, it is a common practice to prepare fresh dilutions of the compound from a frozen stock solution immediately before each experiment. The stability of compounds in aqueous solutions can be influenced by factors such as pH, temperature, and light exposure.[5][6][7][8] It is advisable to minimize the exposure of Griseusin B-containing media to light and to conduct experiments over a consistent and defined time course.

Troubleshooting Guide

This guide addresses common issues that may be encountered during cytotoxicity studies with Griseusin B.

Problem	Possible Cause	Suggested Solution
Low or no cytotoxicity observed	- Inappropriate concentration range: The concentrations of Griseusin B used may be too low for the specific cell line. - Cell line resistance: The target cell line may be inherently resistant to Griseusin B. - Compound instability: Griseusin B may have degraded in the prepared solutions.	- Optimize concentration: Perform a wider dose-response curve, starting from nanomolar to high micromolar concentrations. - Use a sensitive cell line: If possible, include a positive control cell line known to be sensitive to similar compounds. - Prepare fresh solutions: Always prepare fresh dilutions of Griseusin B from a frozen stock for each experiment.
High variability between replicates	- Uneven cell seeding: Inconsistent number of cells plated in each well. - Pipetting errors: Inaccurate dilution or addition of Griseusin B or assay reagents. - Edge effects: Evaporation from wells on the edge of the plate can concentrate the compound and affect cell growth.	- Ensure uniform cell suspension: Thoroughly mix the cell suspension before and during plating. - Calibrate pipettes: Regularly check and calibrate pipettes for accuracy. - Minimize edge effects: Avoid using the outer wells of the microplate for experimental samples, or fill them with sterile media or PBS.
Precipitation of Griseusin B in culture media	- Poor solubility: The concentration of Griseusin B exceeds its solubility limit in the aqueous culture medium. - High final DMSO concentration: While DMSO aids initial dissolution, a high final concentration can sometimes cause precipitation when diluted in aqueous media.	- Lower the final concentration: If precipitation is observed at higher concentrations, test a lower concentration range. - Optimize DMSO concentration: Ensure the final DMSO concentration in the culture medium is as low as possible (ideally ≤ 0.1% and not exceeding 0.5%).[2] Prepare intermediate dilutions in serum-free media before adding to the cell culture.
Inconsistent results with MTT/XTT assays	- Interference with formazan production: Griseusin B, as a colored compound, may interfere with the absorbance reading of the formazan product. - Changes in cellular metabolism: The compound may alter the metabolic activity of the cells without necessarily causing cell death, leading to misleading results.	- Include proper controls: Run a control with Griseusin B in cell-free media to check for any direct reaction with the assay reagent. - Use an alternative assay: Consider using a different cytotoxicity assay that measures a different endpoint, such as a lactate dehydrogenase (LDH) release assay (measuring membrane integrity) or a caspase activity assay (measuring apoptosis).

Quantitative Data

The following table summarizes the reported IC50 values for a group of griseusins including Griseusin B (compounds 6-8, 12) in various cancer cell lines. It is important to note that these values are for a mixture and specific IC50 values for pure Griseusin B may vary.

Cell Line	Cancer Type	IC50 (µM)	Highest Concentration Tested (µM)
A549	Non-small cell lung	>20	20
PC3	Prostate	10.5 ± 2.1	20
HCT116	Colorectal	1.1 ± 0.2	2
DLD-1	Colorectal	1.5 ± 0.3	2

Experimental Protocols

MTT Cytotoxicity Assay

This protocol provides a general guideline for assessing the cytotoxicity of Griseusin B using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Griseusin B

• DMSO (cell culture grade)

• Target cancer cell line

• Complete cell culture medium

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS, sterile-filtered)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Griseusin B from your DMSO stock in a complete culture medium. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.5%.

  • Include a vehicle control (medium with the same final concentration of DMSO) and a positive control for cytotoxicity if available.

  • Carefully remove the old medium from the wells and add 100 µL of the prepared Griseusin B dilutions or control media to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

  • Mix gently by pipetting up and down or by placing the plate on an orbital shaker for 10-15 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank (media only) from all readings.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the Griseusin B concentration to determine the IC50 value.

Visualizations

Experimental Workflow for Cytotoxicity Assay

Caption: A typical experimental workflow for determining the cytotoxicity of Griseusin B using an MTT assay.

Proposed Signaling Pathway of Griseusin B-Induced Apoptosis

Caption: Proposed signaling pathway of Griseusin B-induced apoptosis through inhibition of Prx1 and Grx3.

References

• 1. researchgate.net [researchgate.net]
• 2. lifetein.com [lifetein.com]
• 3. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Short-term stability studies of ampicillin and cephalexin in aqueous solution and human plasma: Application of least squares method in Arrhenius equation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study of the stability of polymyxins B(1), E(1) and E(2) in aqueous solution using liquid chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability studies of gabapentin in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Study of the stability of tylosin A in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of griseusin B in cell-based assays

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target effects of Griseusin B in cell-based assays. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Griseusin B?

Griseusin B is a pyranonaphthoquinone natural product that acts as a potent inhibitor of Peroxiredoxin 1 (Prx1) and Glutaredoxin 3 (Grx3).[1] This inhibition leads to an increase in intracellular reactive oxygen species (ROS), which in turn suppresses mTORC1-mediated 4E-BP1 phosphorylation and induces apoptosis.[1][2]

Q2: What are the likely causes of off-target effects observed with Griseusin B?

The off-target effects of Griseusin B are likely attributable to its quinone structure. Quinones are known to have two primary mechanisms for non-specific activity:

• Redox Cycling: Quinones can undergo redox cycling, a process that generates reactive oxygen species (ROS), leading to generalized oxidative stress and cytotoxicity that is independent of its primary targets.[3][4]

• Michael Addition: As a Michael acceptor, the quinone moiety of Griseusin B can react with nucleophilic residues on proteins, most notably cysteine thiols, through a process called Michael addition.[5][6] This can lead to the non-specific covalent modification and inactivation of numerous proteins.

Q3: My cells are showing high levels of cytotoxicity at concentrations where I don't expect to see target-specific effects. What could be the cause?

High cytotoxicity at low concentrations could be due to several factors:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to Griseusin B.[1] It is crucial to determine the IC50 for your specific cell line.

• Off-Target Cytotoxicity: The observed cytotoxicity may be a result of off-target effects mediated by excessive ROS production or widespread protein alkylation.

• Experimental Conditions: Factors such as cell density, passage number, and media composition can influence cellular responses to treatment.

Q4: How can I confirm that the observed cellular phenotype is due to the inhibition of Prx1 and Grx3 and not an off-target effect?

To validate on-target activity, consider the following approaches:

• Target Engagement Assays: Employ techniques like the Cellular Thermal Shift Assay (CETSA) to confirm direct binding of Griseusin B to Prx1 and Grx3 in your cell model.[7][8]

• Rescue Experiments: Overexpression of Prx1 or Grx3 in your cells could potentially rescue the phenotype induced by Griseusin B, demonstrating target specificity.

• Downstream Pathway Analysis: Measure the levels of downstream markers of the Prx1/Grx3 signaling pathway, such as phosphorylated 4E-BP1, to confirm on-target pathway modulation.[1]

• Use of Analogs: If available, utilize a structurally related but inactive analog of Griseusin B as a negative control.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High background signal or non-specific cell death	Off-target effects due to high concentrations of Griseusin B.	Perform a dose-response curve to determine the optimal concentration range. Start with a concentration at or below the reported IC50 for Prx1 inhibition and titrate upwards.
Prolonged incubation time leading to cumulative off-target toxicity.	Optimize the incubation time. A shorter incubation period may be sufficient to observe on-target effects while minimizing off-target cytotoxicity.
Redox cycling of Griseusin B causing excessive ROS.	Co-incubate with an antioxidant, such as N-acetylcysteine (NAC), to quench excess ROS. If the phenotype is rescued, it suggests a significant contribution from off-target oxidative stress.
Inconsistent or non-reproducible results	Variability in cell health and density.	Standardize cell culture conditions, including seeding density, passage number, and confluence at the time of treatment.
Degradation of Griseusin B in solution.	Prepare fresh stock solutions of Griseusin B and store them appropriately. Avoid repeated freeze-thaw cycles.
Difficulty distinguishing on-target from off-target effects	Overlapping signaling pathways affected by both on-target and off-target mechanisms.	Employ orthogonal assays. For example, in addition to a viability assay, use a specific assay for Prx1 activity or a downstream signaling event.
Lack of specific molecular tools.	Use siRNA or CRISPR to knock down Prx1 or Grx3 and assess if this phenocopies the effect of Griseusin B.

Quantitative Data Summary

The following tables summarize key quantitative data for Griseusin compounds.

Table 1: In Vitro Inhibitory Activity of a Griseusin Analog

Target	Apparent IC50 (µM)
Peroxiredoxin 1 (Prx1)	2.3
Peroxiredoxin 2 (Prx2)	7.3

Data for a model griseusin compound (compound 13 in the cited study).[1]

Table 2: Cytotoxicity of Griseusin Analogs in Cancer Cell Lines

Compound	A549 IC50 (µM)	PC3 IC50 (µM)	HCT116 IC50 (µM)	DLD-1 IC50 (µM)
Griseusin A analog	>20	>20	0.43 ± 0.05	0.12 ± 0.02
Griseusin B analog	15.3 ± 1.1	12.5 ± 0.9	1.8 ± 0.1	1.1 ± 0.1
Griseusin C analog	5.3 ± 0.4	3.9 ± 0.3	0.15 ± 0.01	0.07 ± 0.01

Data from a study on various synthesized griseusin analogs.[1]

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is a generalized method to determine if Griseusin B binds to a target protein (e.g., Prx1) within intact cells.

Materials:

• Cell line of interest

• Complete cell culture medium

• Griseusin B

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• PCR tubes

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blot reagents

• Primary antibody against the target protein (e.g., anti-Prx1)

• Secondary antibody

Procedure:

• Cell Treatment: Culture cells to ~80% confluency. Treat one set of cells with Griseusin B at the desired concentration and another set with an equivalent volume of DMSO for 1-2 hours.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in lysis buffer.

• Lysate Preparation: Lyse the cells by freeze-thaw cycles or sonication. Clarify the lysate by centrifugation at high speed to pellet insoluble debris.

• Heat Treatment: Aliquot the soluble lysate into PCR tubes. Place the tubes in a thermal cycler and heat them across a temperature gradient (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Separation of Soluble and Aggregated Proteins: Centrifuge the heated lysates at high speed to pellet the aggregated proteins.

• Analysis: Collect the supernatant (soluble fraction) and analyze the protein concentration. Normalize the samples and analyze by SDS-PAGE and Western blotting using an antibody against the target protein.

• Data Interpretation: A shift in the melting curve to a higher temperature in the Griseusin B-treated samples compared to the DMSO control indicates that Griseusin B binding stabilizes the target protein.

Protocol 2: Identifying Off-Target Proteins using Proteome Microarrays

This protocol outlines a general workflow for screening for off-target proteins of Griseusin B.

Materials:

• Human proteome microarray slides

• Griseusin B, labeled with a detection tag (e.g., biotin)

• Blocking buffer (e.g., BSA in TBST)

• Wash buffer (e.g., TBST)

• Labeled streptavidin (if using biotinylated Griseusin B)

• Microarray scanner

Procedure:

• Microarray Blocking: Block the proteome microarray slides with blocking buffer to prevent non-specific binding.

• Probe Incubation: Incubate the blocked slides with the labeled Griseusin B at various concentrations.

• Washing: Wash the slides extensively with wash buffer to remove unbound probe.

• Detection: Incubate the slides with a labeled detection molecule (e.g., fluorescently-labeled streptavidin for a biotinylated probe).

• Scanning and Analysis: Scan the microarray slides using a microarray scanner. Analyze the data to identify proteins that show a significant signal, indicating binding of Griseusin B.

• Validation: Validate the identified hits using orthogonal methods such as CETSA or surface plasmon resonance (SPR).

Visualizations

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Research Progress on Quinone Compounds for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluating the cytotoxic effects of novel quinone compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Michael acceptor molecules in natural products and their mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cellular Thermal Shift Assay for the Detection of Small Molecule-Target Interactions in Arabidopsis Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Selectivity of Griseusin B for Peroxiredoxin 1 (Prx1) Inhibition

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for experiments aimed at improving the selectivity of griseusin B as a Peroxiredoxin 1 (Prx1) inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges and questions encountered during the development and characterization of selective Prx1 inhibitors based on the griseusin scaffold.

Q1: My griseusin B analog shows potent inhibition of Prx1, but also significantly inhibits Glutaredoxin 3 (Grx3). How can I improve its selectivity for Prx1?

A1: This is a known characteristic of the pyranonaphthoquinone (PNQ) scaffold, to which griseusin B belongs. Both griseusins and the related natural product frenolicin B have been identified as dual inhibitors of Prx1 and Grx3.[1][2][3] Improving selectivity requires a structure-activity relationship (SAR) approach focused on exploiting structural differences between the active sites of Prx1 and Grx3.

• Structural Modifications: The griseusin scaffold has several positions amenable to chemical modification. Focus on substitutions on the pyranonaphthoquinone core that could introduce steric hindrance or new interactions that are favored by the Prx1 active site over the Grx3 active site. A divergent modular synthesis strategy can facilitate the creation of a library of analogs for screening.[1][2]

• Rational Drug Design: Utilize computational modeling and docking simulations based on the crystal structures of Prx1 and Grx3 to predict which modifications on the griseusin B framework might enhance selective binding to Prx1.

• Systematic SAR Studies: As demonstrated with frenolicin B analogs, systematic SAR studies are crucial.[4] Consider that the mechanism of action involves covalent modification of active site cysteines; therefore, modifications that alter the reactivity of the quinone moiety could modulate selectivity.[4]

Q2: I am observing high variability in my IC50 values for Prx1 inhibition assays. What are the common causes and solutions?

A2: Inconsistent IC50 values in enzymatic assays can stem from several factors related to reagents, protocol execution, and data analysis.

• Reagent Preparation and Storage:

  • Compound Stability: Ensure your griseusin B analog is fully dissolved and stable in the assay buffer. Some compounds may precipitate or degrade over time. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.

  • Enzyme Activity: Use a consistent lot of recombinant Prx1 and verify its activity before starting a large screening campaign. Store the enzyme in small aliquots at the recommended temperature to prevent loss of activity due to freeze-thaw cycles.[5]

• Assay Conditions:

  • Buffer pH and Temperature: Enzymatic reactions are sensitive to pH and temperature. Ensure the assay buffer is at the correct pH and that all reactions are incubated at a consistent, optimal temperature.[5]

  • Incubation Times: Adhere strictly to the pre-incubation and reaction times specified in your protocol.

• Sample-Related Issues:

  • Interfering Substances: Solvents like DMSO, used to dissolve compounds, can inhibit enzyme activity at high concentrations. Keep the final DMSO concentration constant and low (typically <1%) across all wells. Other substances like EDTA (>0.5 mM) or certain detergents can also interfere.[5]

• Plate and Reader Settings:

  • Plate Type: Use the correct type of microplate for your detection method (e.g., black plates for fluorescence, clear plates for colorimetry).[5]

  • Wavelength: Double-check that the plate reader is set to the correct excitation and emission wavelengths for your assay's substrate.[5]

Q3: How can I confirm that my griseusin B analog is engaging Prx1 within a cellular context?

A3: Confirming target engagement in cells is a critical step to validate your inhibitor.

• Cellular Thermal Shift Assay (CETSA): This method assesses the thermal stability of a protein in the presence of a ligand. Successful binding of your inhibitor to Prx1 should increase its melting temperature. This can be measured by heating cell lysates treated with your compound to various temperatures, followed by western blotting for soluble Prx1.

• Biotinylated Probes and Pulldown Assays: Synthesize a biotinylated version of a potent griseusin analog. This probe can be used in a competition assay where cell lysates are incubated with the probe and varying concentrations of your non-biotinylated inhibitor. The amount of Prx1 pulled down by streptavidin beads will be inversely proportional to the binding of your inhibitor. A similar probe-based approach was used to confirm Prx1 and Grx3 as targets for the related compound, frenolicin B.[2]

• Downstream Pathway Analysis: The inhibition of Prx1 by PNQs leads to an increase in intracellular Reactive Oxygen Species (ROS), which subsequently inhibits mTORC1-mediated phosphorylation of 4E-BP1.[1][4] You can measure these downstream effects via:

  • ROS Detection: Use fluorescent probes like DCFDA to measure changes in intracellular ROS levels via flow cytometry or fluorescence microscopy.[4]

  • Western Blotting: Analyze the phosphorylation status of 4E-BP1 in cells treated with your inhibitor. A decrease in p-4E-BP1 would indicate successful target engagement and pathway modulation.[1][4]

Data Presentation

Effective lead optimization requires the clear and concise presentation of quantitative data. The following table provides an example of how to summarize inhibitory activity and selectivity data for a series of griseusin B analogs.

Table 1: Example Inhibitory Activity (IC50) and Selectivity Profile of Griseusin B Analogs

Compound ID	Prx1 IC50 (µM)	Prx2 IC50 (µM)	Prx6 IC50 (µM)	Grx3 IC50 (µM)	Selectivity Index (Grx3/Prx1)
Griseusin B	2.5	> 50	> 50	7.3	2.9
Analog 1A	1.8	45.2	> 50	15.5	8.6
Analog 1B	15.6	> 50	> 50	20.1	1.3
Analog 2A	0.9	25.8	30.1	22.7	25.2
Analog 2B	3.1	> 50	> 50	5.9	1.9

Data are hypothetical and for illustrative purposes. The Selectivity Index is calculated as the ratio of the IC50 for the primary off-target (Grx3) to the IC50 for the intended target (Prx1). A higher index indicates greater selectivity.

Experimental Protocols

Protocol 1: In Vitro Prx1 Inhibition Assay (Coupled Enzyme System)

• Principle: This assay measures the peroxidase activity of Prx1 through a coupled reaction with thioredoxin (Trx) and thioredoxin reductase (TrxR). The oxidation of NADPH by TrxR is monitored by the decrease in absorbance at 340 nm.

• Materials:

  • Recombinant human Prx1, Trx, and TrxR.

  • Assay Buffer: 50 mM HEPES, pH 7.4, 50 mM KCl, 1 mM EDTA.

  • NADPH solution (10 mM stock).

  • Hydrogen peroxide (H₂O₂) solution (10 mM stock).

  • Griseusin B analog (test inhibitor) dissolved in DMSO.

  • 96-well, UV-transparent microplate.

  • Microplate reader capable of reading absorbance at 340 nm.

• Procedure:

  • Prepare a reaction mixture in the assay buffer containing TrxR (e.g., 50 nM), Trx (e.g., 2 µM), and NADPH (e.g., 200 µM).

  • In the wells of the microplate, add 2 µL of the test inhibitor at various concentrations (in DMSO). For the control, add 2 µL of DMSO.

  • Add 188 µL of the reaction mixture to each well.

  • Add 5 µL of Prx1 solution (e.g., 100 nM final concentration) to each well.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to Prx1.

  • Initiate the reaction by adding 5 µL of H₂O₂ solution (e.g., 100 µM final concentration).

  • Immediately place the plate in the reader and monitor the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve) for each concentration of the inhibitor.

  • Normalize the rates relative to the DMSO control (0% inhibition) and a no-Prx1 control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cellular ROS Detection Assay

• Principle: The 2',7'-dichlorodihydrofluorescein diacetate (H2DCFDA) probe is a cell-permeable non-fluorescent probe. Once inside the cell, it is deacetylated by cellular esterases and then oxidized by ROS into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Materials:

  • HCT116 or other suitable cancer cell line.

  • Cell culture medium (e.g., McCoy's 5A).

  • H2DCFDA probe (10 mM stock in DMSO).

  • Griseusin B analog (test inhibitor).

  • Phosphate-buffered saline (PBS).

  • Flow cytometer.

• Procedure:

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with the griseusin B analog at the desired concentration (e.g., 2 µM) or DMSO as a vehicle control for 1-3 hours.[4]

  • After treatment, wash the cells twice with warm PBS.

  • Load the cells with 5 µM H2DCFDA in serum-free medium and incubate for 30 minutes at 37°C in the dark.

  • Wash the cells twice with PBS to remove excess probe.

  • Harvest the cells by trypsinization, then resuspend them in PBS for analysis.

  • Analyze the fluorescence of the cell suspension using a flow cytometer (e.g., with an excitation wavelength of 488 nm and emission detected at ~525 nm).

• Data Analysis:

  • Quantify the mean fluorescence intensity (MFI) of the cell populations.

  • Compare the MFI of inhibitor-treated cells to that of DMSO-treated control cells to determine the fold-change in intracellular ROS levels.

Visualizations: Pathways and Workflows

Diagram 1: Griseusin B Signaling Pathway

Caption: Signaling pathway of Prx1 inhibition by griseusin B.

Diagram 2: Workflow for Screening Selective Prx1 Inhibitors

Caption: Experimental workflow for identifying selective Prx1 inhibitors.

Diagram 3: Key Modification Sites on the Griseusin Scaffold

Caption: Logical diagram of key sites for SAR studies on griseusin B.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Total synthesis of griseusins and elucidation of the griseusin mechanism of action. | University of Kentucky College of Arts & Sciences [is.as.uky.edu]
• 4. Frenolicin B targets peroxiredoxin 1 and glutaredoxin 3 to trigger ROS/4E-BPl-mediated antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. docs.abcam.com [docs.abcam.com]

dealing with poor reactivity in griseusin B synthetic intermediates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering challenges with poor reactivity in the synthesis of griseusin B intermediates. The information is compiled from established synthetic routes and optimization studies.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactivity challenges encountered in the synthesis of griseusin B intermediates?

A1: Researchers often face several key challenges, including:

• Poor diol reactivity during acylation reactions.[1]

• Suboptimal yields and side product formation in C-H olefination reactions for the construction of the 1-methylene isochroman core.[2][3]

• Difficulty in achieving desired stereoselectivity during the reduction of carbonyl groups, particularly for the formation of trans-diols.

• Controlling regioselectivity in reactions such as O-acetylation of diols.[1][3]

• C1 epimerization , which poses a significant hurdle during the construction of the spiropyran system.[1][2]

Q2: How can I improve the yield of the C-H olefination step to form the 1-methylene isochroman intermediate?

A2: Initial conditions for the hydroxyl-directed C-H olefination may be suboptimal.[3] Optimization of the reaction solvent and the catalyst/oxidant loading is crucial. Modifying these parameters can significantly improve the yield of the desired product and minimize the formation of undesired side products.[2][3] Refer to the detailed experimental protocol for the optimized conditions.

Q3: I am struggling with the regioselective acetylation of the C3'/C4' diol. How can I control which hydroxyl group is acetylated?

A3: The choice of base plays a critical role in determining the regioselectivity of this reaction. Using a sterically hindered base can favor C4'-acetylation, while a relatively weak base can lead to exclusive C3'-acetylation.[1][3] For detailed conditions, please see the experimental protocols section.

Q4: The formation of the trans-diol upon reduction of the C4'-carbonyl is proving difficult. What is the recommended approach?

A4: Direct reduction to furnish the trans-diol can be challenging. This is potentially due to the C3'-OH interfering with the necessary spiroketal oxygen-borane coordination for stereoselective hydride delivery. A protection/reduction/deprotection sequence may be necessary to achieve the desired trans-diol.[1]

Troubleshooting Guides

Problem 1: Low Yield in C-H Olefination for 1-Methylene Isochroman Synthesis

Symptoms:

• Low yield of the desired 1-methylene isochroman product (e.g., compound 43 in the referenced synthesis).

• Formation of a significant amount of side product 52 .[2]

Root Cause Analysis: The formation of the desired product and the side product represents a bifurcation in the reaction pathway. The undesired pathway involves an irreversible consumption of a key intermediate. This bifurcation is influenced by the propensity for palladium re-coordination versus the nucleophilic attack of the hydroxyl group.[2][3]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting low yields in C-H olefination.

Corrective Actions:

• Solvent Optimization: Modify the reaction solvent. The choice of solvent can influence the reaction pathway.

• Catalyst and Oxidant Loading: Adjust the loading of the palladium catalyst and the oxidant. An optimized ratio is critical for maximizing the yield of the desired product.[2]

Problem 2: Poor Reactivity in Diol Transesterification

Symptoms:

• Initial attempts at mild transesterification result in low or no conversion of the diol starting material.[1]

Root Cause Analysis: The diol may possess inherent low reactivity under mild transesterification conditions.

Recommended Solution: Switch to a more reactive acylating agent. The use of acetic anhydride with base optimization has been shown to yield the desired acetylated products.[1]

Problem 3: Lack of Regioselectivity in Diol Acetylation

Symptoms:

• A mixture of C3'-acetylated, C4'-acetylated, and di-acetylated products is obtained.

Root Cause Analysis: The choice of base is not optimal for directing the regioselectivity of the acetylation.

Decision Pathway for Regioselective Acetylation:

References

• 1. scispace.com [scispace.com]
• 2. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Regioselective Transformations in Griseusin B Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Griseusin B and related pyranonaphthoquinones. The following information is derived from established synthetic strategies and aims to address common challenges encountered during key regioselective transformations.

Frequently Asked Questions (FAQs)

Q1: What are the most critical regioselective transformations in the total synthesis of Griseusin B?

A1: The key regioselective transformations in a successful Griseusin B synthesis typically include:

• Regioselective O-acetylation: Differentiating between the hydroxyl groups on the pyran ring is crucial for installing the acetate group at the correct position.

• Diastereoselective reduction: The reduction of carbonyl groups on the pyran ring needs to be controlled to achieve the desired stereochemistry.

• Regioselective epoxidation and cyclization: Formation of the characteristic spiro-ring system of griseusins relies on a highly regioselective epoxidation followed by an intramolecular cyclization.

• Hydroxyl-directed C-H olefination: This reaction is pivotal in constructing the core structure by selectively forming a new carbon-carbon bond at a specific position.

Q2: I am observing poor regioselectivity during the acetylation of the diol precursor to Griseusin B. What are the common causes and solutions?

A2: Poor regioselectivity in the O-acetylation of the diol intermediate is a common issue. The outcome is highly dependent on the choice of base and reaction conditions. Sterically hindered bases tend to favor acetylation at the less hindered hydroxyl group (C4'), while weaker bases may lead to acetylation at the more reactive hydroxyl (C3'). Optimization of the base, solvent, and temperature is critical. For instance, using a sterically hindered base can significantly improve the yield of the desired C4'-acetylated product.[1]

Q3: My diastereoselective reduction of the C4'-carbonyl is giving a mixture of stereoisomers. How can I improve the diastereoselectivity?

A3: Achieving high diastereoselectivity in the reduction of the C4'-carbonyl is essential for establishing the correct stereochemistry of Griseusin B. The choice of reducing agent and solvent system is paramount. Bulky reducing agents often provide higher diastereoselectivity by favoring hydride attack from the less sterically hindered face of the molecule. A thorough screening of various borohydride reagents and reaction conditions is recommended to optimize the diastereomeric ratio.

Q4: What are some common pitfalls during the epoxidation-cyclization cascade to form the spiro-pyran core?

A4: The epoxidation-cyclization cascade is a delicate step where C1 epimerization can be a significant hurdle.[1] The stability of the C1 stereocenter is crucial. One successful strategy involves a diastereoselective epoxidation of a C1-C3' enone followed by an intramolecular cyclization of a C6'-OH group. This approach helps to lock the C1 stereocenter and prevent epimerization during subsequent synthetic steps.[1] Careful control of the reaction conditions, particularly the pH and temperature, is necessary to avoid side reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in hydroxyl-directed C-H olefination	- Inefficient catalyst turnover- Steric hindrance around the reaction site- Inappropriate oxidant or additive	- Screen different palladium catalysts and ligands.- Optimize the reaction temperature and time.- Experiment with different silver or copper oxidants.
Formation of multiple products in regioselective acetylation	- Non-selective reaction conditions- Use of a non-ideal base	- Employ a sterically hindered base to direct acetylation to the desired hydroxyl group.- Lower the reaction temperature to enhance selectivity.- See Table 1 for a summary of reaction conditions.
Poor diastereoselectivity in ketone reduction	- Inappropriate reducing agent- Insufficient steric differentiation on the substrate	- Utilize bulky reducing agents (e.g., L-Selectride®).- Consider introducing a temporary bulky protecting group to enhance facial bias.
Epimerization at C1 during spiro-pyran formation	- Unstable intermediate- Harsh reaction conditions	- Employ a strategy that stabilizes the C1 stereocenter, such as the epoxidation-cyclization approach.- Use mild acidic or basic conditions for cyclization.

Quantitative Data Summary

Table 1: Optimization of Regioselective O-Acetylation of Diol Intermediate [1]

Entry	Reagent	Base	Solvent	Temperature (°C)	Yield (C4'-OAc)	Yield (C3'-OAc)	Yield (Di-OAc)
1	Ac₂O	Et₃N	CH₂Cl₂	25	20%	45%	15%
2	Ac₂O	DMAP	CH₂Cl₂	0	15%	60%	20%
3	Ac₂O	2,6-lutidine	CH₂Cl₂	0	65%	10%	<5%
4	Ac₂O	Proton-sponge	CH₂Cl₂	-20	75%	<5%	<5%

Key Experimental Protocols

Protocol 1: Regioselective O-Acetylation using 2,6-Lutidine [1]

• To a solution of the diol intermediate (1.0 equiv) in anhydrous dichloromethane (0.1 M) at 0 °C is added 2,6-lutidine (1.5 equiv).

• Acetic anhydride (1.2 equiv) is added dropwise to the stirring solution.

• The reaction mixture is stirred at 0 °C and monitored by TLC.

• Upon completion, the reaction is quenched with saturated aqueous sodium bicarbonate solution.

• The aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by flash column chromatography on silica gel to afford the desired C4'-acetylated product.

Protocol 2: Diastereoselective Reduction of C4'-Carbonyl [1]

• To a solution of the C4'-keto intermediate (1.0 equiv) in anhydrous THF (0.05 M) at -78 °C is added L-Selectride® (1.0 M in THF, 1.5 equiv) dropwise.

• The reaction mixture is stirred at -78 °C for 1 hour or until TLC analysis indicates complete consumption of the starting material.

• The reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature and then extracted with ethyl acetate (3 x 25 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The resulting crude alcohol is purified by flash chromatography to yield the desired diastereomer.

Visualizing Synthetic Strategies

Caption: Logic diagram illustrating the influence of base selection on the regioselective acetylation of a key diol intermediate in Griseusin B synthesis.

Caption: A simplified workflow diagram outlining the key regioselective and stereoselective transformations in the synthesis of Griseusin B.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Griseusin B vs. Frenolicin B: A Comparative Guide to their Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanisms of action of two pyranonaphthoquinone natural products, griseusin B and frenolicin B. Both compounds have demonstrated significant cytotoxic effects against cancer cell lines, and recent research has elucidated a shared molecular mechanism underlying their activity. This document summarizes the key experimental findings, presents quantitative data for comparison, and details the experimental protocols used to generate this data.

Overview of Griseusin B and Frenolicin B

Griseusin B and frenolicin B are structurally related antibiotics belonging to the pyranonaphthoquinone class.[1] While both have been investigated for their anti-cancer properties, the precise mechanism of action was, until recently, not fully understood.[1] It is now established that both molecules exert their cytotoxic effects through the inhibition of key antioxidant enzymes, leading to a cascade of events that culminates in the suppression of tumor growth.[1][2]

Mechanism of Action: Inhibition of Peroxiredoxin 1 and Glutaredoxin 3

The primary mechanism of action for both griseusin B and frenolicin B is the inhibition of two critical antioxidant proteins: peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1][2] These enzymes play a crucial role in maintaining redox homeostasis within cells, and their inhibition leads to a significant increase in intracellular reactive oxygen species (ROS).[1][2]

The accumulation of ROS creates a state of oxidative stress, which in turn triggers the activation of the peroxisome-bound tuberous sclerosis complex (TSC).[2][3] This activation leads to the inhibition of the mTORC1 signaling pathway, a central regulator of cell growth and proliferation.[1][3] A key downstream effector of mTORC1 is the eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1).[1][3] By inhibiting mTORC1, both griseusin B and frenolicin B prevent the phosphorylation of 4E-BP1.[1][3] Hypophosphorylated 4E-BP1 binds to and sequesters the translation initiation factor eIF4E, thereby inhibiting cap-dependent translation of oncogenic mRNAs and suppressing tumor progression.[1][3]

Recent studies on griseusins have confirmed that they function in a manner similar to frenolicin B, suggesting a common mechanism for this class of compounds.[1][4]

Figure 1: Shared mechanism of action for griseusin B and frenolicin B.

Quantitative Data Comparison

While both compounds share the same molecular targets, their inhibitory potency can differ. The following table summarizes the available quantitative data on the inhibitory activity of frenolicin B and a representative griseusin compound against peroxiredoxins. It is important to note that these values were obtained in separate studies and may not be directly comparable due to potential variations in experimental conditions.

Compound	Target	Apparent IC50 (μM)
Frenolicin B	Prx1	4.2[3]
Griseusin (model compound 13)	Prx1	2.3[4]
Griseusin (model compound 13)	Prx2	7.3[4]

Experimental Protocols

The following are detailed methodologies for the key experiments used to elucidate the mechanism of action of griseusin B and frenolicin B.

Peroxiredoxin 1 (Prx1) Inhibition Assay

This assay measures the catalytic activity of Prx1 and its inhibition by the test compounds.

• Assay Principle: The glutamine synthase (GS) protection assay is used to determine Prx1 activity. Prx1 protects GS from inactivation by a dithiothreitol (DTT)- and iron-dependent oxidation system. The level of GS activity is inversely proportional to the activity of the oxidation system and directly proportional to the protective effect of Prx1.

• Protocol:

  • Recombinant human Prx1 is incubated with varying concentrations of the test compound (frenolicin B or griseusin B) or a vehicle control (DMSO).

  • The Prx1-compound mixture is then added to a reaction mixture containing glutamine synthase, DTT, and FeCl₃.

  • The reaction is allowed to proceed for a set time at 37°C.

  • The remaining GS activity is measured by a colorimetric assay that detects the formation of γ-glutamyl hydroxamate.

  • The IC50 value is calculated by plotting the percentage of Prx1 inhibition against the logarithm of the compound concentration.[3]

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol describes the quantification of intracellular ROS levels in response to treatment with griseusin B or frenolicin B.

• Assay Principle: The CellROX Deep Red reagent is a fluorogenic probe that exhibits fluorescence upon oxidation by ROS. The intensity of the fluorescence is proportional to the amount of ROS present in the cells.

• Protocol:

  • Cancer cells (e.g., HCT116) are seeded in 6-well plates and allowed to adhere overnight.

  • The cells are treated with the test compound (e.g., 2 µM) or DMSO as a control for 1 hour.

  • Following treatment, the cells are incubated with 0.5 µM CellROX Deep Red reagent at 37°C for 45 minutes.

  • The cells are then harvested, washed with PBS, and resuspended in a suitable buffer for flow cytometry.

  • The fluorescence of the CellROX Deep Red reagent is analyzed by flow cytometry.[3]

Figure 2: Workflow for measuring intracellular ROS.

Western Blot Analysis of 4E-BP1 Phosphorylation

This method is used to assess the phosphorylation status of 4E-BP1, a downstream target of the mTORC1 signaling pathway.

• Assay Principle: Western blotting uses specific antibodies to detect the total and phosphorylated forms of 4E-BP1 in cell lysates. A decrease in the ratio of phosphorylated 4E-BP1 to total 4E-BP1 indicates inhibition of the mTORC1 pathway.

• Protocol:

  • Cancer cells are treated with various concentrations of griseusin B or frenolicin B for a specified duration (e.g., 12 hours).

  • The cells are then lysed in a buffer containing protease and phosphatase inhibitors.

  • The protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

  • Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with a suitable blocking agent (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for phosphorylated 4E-BP1 (e.g., anti-phospho-4E-BP1 Thr37/46) and total 4E-BP1.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • The band intensities are quantified using densitometry software, and the ratio of phosphorylated 4E-BP1 to total 4E-BP1 is calculated.[3]

Conclusion

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frenolicin B Targets Peroxiredoxin 1 and Glutaredoxin 3 to Trigger ROS/4E-BP1-Mediated Antitumor Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frenolicin B targets peroxiredoxin 1 and glutaredoxin 3 to trigger ROS/4E-BPl-mediated antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]

A Comparative Analysis of the Cytotoxic Properties of Griseusin B and Doxorubicin

Aimed at researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the cytotoxic effects of the natural product Griseusin B and the widely used chemotherapeutic agent Doxorubicin. This analysis is supported by experimental data on their efficacy in various cancer cell lines and detailed insights into their distinct mechanisms of action.

Quantitative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values for Griseusin B and Doxorubicin across a panel of human cancer cell lines, providing a quantitative comparison of their cytotoxic activity.

Cell Line	Cancer Type	Griseusin B IC50 (µM)	Doxorubicin IC50 (µM)
A549	Non-Small Cell Lung Cancer	>20	>20[1][2], ~0.4-5.587[3][4]
PC3	Prostate Cancer	>20	~2.64[5]
HCT116	Colorectal Carcinoma	~2	~1.9-24.3[5]
DLD-1	Colorectal Carcinoma	~2	Not widely reported

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density, exposure time, and assay methodology. The data presented here is a synthesis of reported values to provide a comparative overview.

Mechanisms of Cytotoxicity

Griseusin B and Doxorubicin exert their cytotoxic effects through distinct molecular mechanisms, leading to the induction of apoptosis in cancer cells.

Griseusin B is a pyranonaphthoquinone that has been identified as a potent inhibitor of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[6] Inhibition of these antioxidant enzymes leads to an increase in intracellular reactive oxygen species (ROS).[6] The resulting oxidative stress is believed to trigger downstream signaling pathways that culminate in apoptosis.[6]

Doxorubicin , a well-established anthracycline antibiotic, has a multi-faceted mechanism of action. Its primary modes of inducing cytotoxicity include:

• DNA Intercalation: Doxorubicin inserts itself between the base pairs of DNA, distorting its structure and interfering with DNA replication and transcription.

• Topoisomerase II Inhibition: It forms a stable complex with DNA and topoisomerase II, an enzyme crucial for DNA replication and repair. This leads to the accumulation of DNA double-strand breaks.

• Generation of Reactive Oxygen Species (ROS): Doxorubicin can undergo redox cycling, leading to the production of free radicals that cause oxidative damage to cellular components, including DNA, proteins, and lipids.[7]

• Induction of Apoptosis: The cellular damage induced by doxorubicin activates various signaling pathways, including the p53 tumor suppressor pathway, leading to programmed cell death (apoptosis).[7][8][9][10][11]

Signaling Pathways

The distinct mechanisms of action of Griseusin B and Doxorubicin translate into the activation of different signaling cascades to induce apoptosis.

Caption: Signaling pathway of Griseusin B-induced cytotoxicity.

References

• 1. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 2. tis.wu.ac.th [tis.wu.ac.th]
• 3. journal.waocp.org [journal.waocp.org]
• 4. researchgate.net [researchgate.net]
• 5. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 6. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. P53 enhances apoptosis induced by doxorubicin only under conditions of severe DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. P53 is required for Doxorubicin-induced apoptosis via the TGF-beta signaling pathway in osteosarcoma-derived cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ERKs/p53 signal transduction pathway is involved in doxorubicin-induced apoptosis in H9c2 cells and cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. e-century.us [e-century.us]

Griseusin Analogues: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of griseusin analogues, focusing on their structure-activity relationships (SAR) in anticancer and antimicrobial applications. The information is compiled from recent studies, with a focus on quantitative data and detailed experimental methodologies to support further research and development.

Cytotoxicity of Griseusin Analogues

A significant body of research has focused on the cytotoxic properties of griseusin analogues against various cancer cell lines. The pyranonaphthoquinone core of these molecules is a key pharmacophore, and modifications at different positions have been shown to significantly impact their potency.

Comparative Cytotoxicity Data

A 2019 study by Zhang et al. provides a detailed SAR analysis of a series of naturally occurring and synthetic griseusin analogues.[1][2] The cytotoxicity of these compounds was evaluated against four human cancer cell lines: non-small cell lung (A549), prostate (PC3), and colorectal (HCT116 and DLD-1). The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Compound	A549 (μM)	PC3 (μM)	HCT116 (μM)	DLD-1 (μM)
Griseusin A	>50	10.2	4.7	5.1
ent-Griseusin A	>50	15.8	6.2	7.9
Griseusin B	>50	21.4	11.5	13.8
ent-Griseusin B	>50	25.6	15.1	18.2
Griseusin C	12.5	3.1	1.2	1.5
ent-Griseusin C	15.8	4.2	1.8	2.1
Griseusin D	25.1	8.9	3.6	4.2
ent-Griseusin D	31.6	11.2	4.9	5.8
4'-Deacetylgriseusin B	>50	35.5	18.9	22.4
Analogue 1	8.9	2.5	0.9	1.1
Analogue 2	42.7	12.1	5.3	6.1
Analogue 3	>50	>50	>50	>50
Analogue 4	2.1	0.5	0.2	0.3
Analogue 5	3.5	0.8	0.3	0.4
Analogue 6	11.2	3.9	1.5	1.8
Analogue 7	22.4	7.1	2.8	3.3
Analogue 8	>50	28.2	12.6	15.1

Key SAR Observations for Cytotoxicity:

• Intact δ-lactone ring: An intact D-ring (lactone) is generally favorable for cytotoxicity, as seen in the higher potency of griseusins A and C compared to their D-ring opened counterparts like griseusin B.[2]

• Stereochemistry: Enantiomeric pairs (e.g., griseusin A vs. ent-griseusin A) displayed similar cytotoxic potencies, suggesting that the overall shape of the molecule is more critical than the absolute configuration at the tested stereocenters.[2]

• Substitution at C3': Substitution on the E-ring at the C3′ position generally leads to a decrease in cytotoxic activity.[2]

• A549 Cell Line Resistance: The A549 cell line was consistently less susceptible to the cytotoxic effects of most griseusin analogues, showing 2- to 10-fold higher IC50 values compared to the other cell lines.[2]

Antimicrobial Activity of Griseusin Analogues

Griseusins were initially discovered for their antibacterial properties.[3] While much of the recent focus has been on their anticancer potential, their antimicrobial activity remains a subject of interest.

Comparative Antimicrobial Data

Data on the antimicrobial SAR of a wide range of griseusin analogues is less systematically compiled than the cytotoxicity data. However, studies on specific derivatives provide valuable insights.

Compound	Staphylococcus aureus Smith (MIC, μg/mL)	Methicillin-resistant S. aureus No. 5 (MIC, μg/mL)	Bacillus subtilis PCI 219 (MIC, μg/mL)
3′-O-α-d-forosaminyl-(+)-griseusin A	0.39	0.78	0.39
4-AcCys-3′-O-α-d-forosaminyl-(+)-griseusin A	>128	>128	Not Tested

Key SAR Observations for Antimicrobial Activity:

• Activity against Gram-positive bacteria: Griseusins, such as 3′-O-α-d-forosaminyl-(+)-griseusin A, have shown potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[4][5]

• Detoxification through Adduct Formation: The formation of an N-acetyl cysteine (AcCys) adduct at the C-4 position of the naphthoquinone ring, a process potentially mediated by the mycothiol-dependent detoxification pathway in the producing organism, leads to a complete loss of antibacterial activity.[4][5] This highlights the importance of the unsubstituted quinone moiety for antimicrobial action.

Mechanism of Action: A Dual Role

Recent mechanistic studies have revealed that griseusins exert their cytotoxic effects by inhibiting peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1][2][6] This inhibition leads to an increase in intracellular reactive oxygen species (ROS), which in turn inhibits the mTORC1 signaling pathway, specifically the phosphorylation of 4E-BP1.[2] This cascade of events ultimately leads to cancer cell death.

Caption: Proposed mechanism of action for the cytotoxic effects of griseusin analogues.

Experimental Protocols

Cytotoxicity Assay (Sulforhodamine B Assay)

The following is a general protocol for determining the cytotoxicity of compounds using the Sulforhodamine B (SRB) assay, a method that relies on the ability of SRB to bind to cellular proteins.

• Cell Plating: Seed adherent cells in a 96-well plate at a density of 5,000-20,000 cells per well in 200 µL of growth medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the griseusin analogues in a suitable solvent (e.g., DMSO) and add them to the wells. Include a vehicle control (solvent only). Incubate the plates for an additional 72 hours.

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Carefully wash the plates four to five times with slow-running tap water to remove the TCA and medium. Remove excess water by tapping the plate on a paper towel and allow it to air dry.

• Staining: Add 50-100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye. Allow the plates to air-dry completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510-565 nm using a microplate reader.

• IC50 Calculation: The percentage of cell survival is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of cell survival against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC Determination)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of griseusin analogues against bacteria using the broth microdilution method.

• Bacterial Inoculum Preparation: Prepare a bacterial suspension from a fresh culture on an appropriate agar plate. Adjust the turbidity of the suspension in a suitable broth (e.g., Mueller-Hinton Broth) to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: Perform serial two-fold dilutions of the griseusin analogues in a 96-well microtiter plate containing the appropriate broth.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria. Visual inspection is the primary method of determination. A growth indicator dye, such as resazurin, can be added to aid in the visualization of bacterial growth.

Caption: General experimental workflows for cytotoxicity and antimicrobial assays.

References

• 1. Synthesis and antimicrobial activity of pyranobenzoquinones related to the pyranonaphthoquinone antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. New antibiotics, griseusins A and B. Isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Validating the In Vivo Inhibition of Peroxiredoxin 1 by Griseusin B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of griseusin B, a potent inhibitor of Peroxiredoxin 1 (Prx1), with other relevant compounds, supported by available experimental data. It is designed to assist researchers in evaluating the potential of griseusin B for in vivo applications and to provide detailed methodologies for key validation experiments.

Executive Summary

Peroxiredoxin 1 (Prx1) is a critical antioxidant enzyme frequently overexpressed in various cancers, where it contributes to tumor progression and resistance to therapy by reducing cellular reactive oxygen species (ROS). Its inhibition is a promising strategy for anticancer drug development. Griseusin B, a member of the pyranonaphthoquinone class of natural products, has been identified as a potent inhibitor of Prx1. While direct in vivo validation in mammalian models is still emerging, studies on the closely related compound frenolicin B and in vivo studies in non-mammalian models provide strong evidence for the potential of griseusin B as an effective in vivo Prx1 inhibitor. This guide will delve into the available data, compare griseusin B with other inhibitors, and provide detailed experimental protocols to facilitate further in vivo validation.

Data Presentation: Comparison of Prx1 Inhibitors

The following table summarizes the available data on griseusin B and compares it with frenolicin B, another pyranonaphthoquinone, and conoidin A, a known pan-Prx inhibitor. This comparative data highlights the potential of griseusin B and the mechanistic insights gained from similar compounds.

Inhibitor	Mechanism of Action	In Vitro IC50 (Prx1)	In Vivo Model	Observed In Vivo Effects	Reference
Griseusin B	Covalent modification of active-site cysteines in Prx1 and Grx3	Not explicitly quantified, but described as a "potent inhibitor"	Axolotl (aquatic salamander)	Inhibition of tail regeneration, a process where Prx1/Grx3 are implicated.	[1]
Frenolicin B	Covalent modification of active-site cysteines in Prx1 and Grx3	~0.2 µM	Mouse (colorectal cancer xenograft)	Suppression of tumor growth, increased intracellular ROS, and inhibition of 4E-BP1 phosphorylation.	[2]
Conoidin A	Pan-peroxiredoxin inhibitor	>20 µM	Not specified in comparative studies	Less potent than frenolicin B in in vitro Prx1 inhibition assays.	[2]

Experimental Protocols

In Vivo Assessment of Prx1 Inhibition using the Ferric-Xylenol Orange (FOX) Assay

This protocol is adapted for the in vivo measurement of hydroperoxides, which can be used to infer Prx1 activity, as Prx1 is a major peroxidase. Inhibition of Prx1 would lead to an accumulation of hydroperoxides.

Principle: The FOX assay is based on the oxidation of ferrous ions (Fe2+) to ferric ions (Fe3+) by hydroperoxides in an acidic solution. The resulting Fe3+ ions form a colored complex with xylenol orange, which can be measured spectrophotometrically.

Materials:

• Tissue homogenizer

• Phosphate-buffered saline (PBS), ice-cold

• FOX reagent (freshly prepared):

  • 250 µM ammonium ferrous sulfate

  • 100 µM xylenol orange

  • 25 mM sulfuric acid

  • 4 mM butylated hydroxytoluene (BHT) in 90% methanol

• Trichloroacetic acid (TCA), 10% (w/v)

• Microplate reader

Procedure:

• Animal Treatment: Administer griseusin B or vehicle control to the animal model of choice (e.g., mice bearing tumor xenografts) according to the desired dosing regimen.

• Tissue Collection: At the desired time point, euthanize the animals and rapidly excise the target tissues (e.g., tumor, liver). Immediately place the tissues in ice-cold PBS to minimize post-mortem oxidative damage.

• Tissue Homogenization: Homogenize the tissues in ice-cold PBS.

• Protein Precipitation: Add an equal volume of 10% TCA to the homogenate to precipitate proteins. Centrifuge at 10,000 x g for 10 minutes at 4°C.

• FOX Assay:

  • Add 50 µL of the supernatant to a microplate well.

  • Add 200 µL of the freshly prepared FOX reagent to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 560 nm using a microplate reader.

• Quantification: Calculate the concentration of hydroperoxides using a standard curve generated with known concentrations of hydrogen peroxide or a suitable lipid hydroperoxide. An increase in hydroperoxide levels in the griseusin B-treated group compared to the control group would indicate inhibition of Prx1 activity.

Axolotl Tail Regeneration Assay

This in vivo assay provides a functional readout of Prx1 inhibition, as Prx1 is implicated in the regenerative process.

Principle: The axolotl has a remarkable ability to regenerate its tail. This process involves cell proliferation and differentiation, which can be influenced by the redox state of the cells. Inhibition of Prx1 by griseusin B is expected to disrupt this process.

Materials:

• Juvenile axolotls (Ambystoma mexicanum)

• Anesthetic (e.g., MS-222)

• Sterile scalpel

• Griseusin B solution (dissolved in a suitable vehicle, e.g., DMSO, and diluted in aquarium water)

• Control solution (vehicle only)

• Stereomicroscope with a camera

Procedure:

• Acclimatization: Acclimatize juvenile axolotls to the experimental conditions.

• Anesthesia: Anesthetize the axolotls in a solution of MS-222.

• Amputation: Under a stereomicroscope, amputate the distal third of the tail with a sterile scalpel.

• Treatment: Place the amputated axolotls in individual containers with either the griseusin B solution or the control solution. The treatment can be administered for a specific duration (e.g., 24-48 hours) before returning the animals to regular aquarium water.

• Observation and Imaging: At regular intervals (e.g., daily or every other day) for a period of 1-2 weeks, observe and photograph the regenerating tails using a stereomicroscope.

• Analysis: Measure the length of the regenerated tail and assess the morphology of the regenerate. A significant reduction in the rate of regeneration and/or abnormal morphology in the griseusin B-treated group compared to the control group would indicate an in vivo inhibitory effect.

Visualizations

Prx1 Signaling Pathway and Inhibition by Griseusin B

Caption: Prx1 signaling pathway and its inhibition by Griseusin B.

Experimental Workflow for In Vivo Validation of Griseusin B

Caption: Experimental workflow for in vivo validation of Griseusin B.

Conclusion

Griseusin B presents a compelling case as a potent in vivo inhibitor of Prx1. While direct quantitative data in mammalian models remains to be fully elucidated, the existing evidence from biochemical assays, in vivo studies in axolotls, and strong comparative data from the structurally similar compound frenolicin B, collectively suggest its significant potential. The experimental protocols provided in this guide offer a clear path for researchers to further validate and quantify the in vivo efficacy of griseusin B. The continued investigation of griseusin B and other pyranonaphthoquinones is a promising avenue for the development of novel anticancer therapeutics targeting the Prx1-mediated antioxidant pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Frenolicin B targets peroxiredoxin 1 and glutaredoxin 3 to trigger ROS/4E-BPl-mediated antitumor effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antibacterial Spectrum of Griseusin B and Other Prominent Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antibacterial spectrum of griseusin B against a selection of commonly used antibiotics: vancomycin, linezolid, daptomycin, and ciprofloxacin. Due to the limited availability of specific minimum inhibitory concentration (MIC) data for griseusin B in publicly accessible literature, this guide utilizes data for a closely related compound, 3′-O-α-d-forosaminyl-(+)-griseusin A, as a representative of the griseusin family of compounds. This allows for a preliminary comparison while highlighting the need for further research into the specific activity of griseusin B.

Executive Summary

The available data indicates that griseusins exhibit potent activity primarily against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). In contrast, the comparator antibiotics display a broader range of activity. Vancomycin is a glycopeptide antibiotic with a strong focus on Gram-positive bacteria. Linezolid, an oxazolidinone, is also primarily effective against Gram-positive organisms. Daptomycin, a cyclic lipopeptide, demonstrates rapid bactericidal activity against a range of Gram-positive bacteria. Ciprofloxacin, a fluoroquinolone, possesses a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.

Data Presentation: Minimum Inhibitory Concentration (MIC)

The following table summarizes the available MIC data for the griseusin A derivative and the comparator antibiotics against key bacterial species. The MIC is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

Antibiotic/Compound	Staphylococcus aureus (Smith)	Methicillin-Resistant Staphylococcus aureus (MRSA No. 5)	Bacillus subtilis (PCI 219)	Escherichia coli
3′-O-α-d-forosaminyl-(+)-griseusin A	0.39 µg/mL	0.78 µg/mL	0.39 µg/mL	No data available
Vancomycin	0.5 - 2 µg/mL	0.5 - 4 µg/mL	No data available	> 128 µg/mL
Linezolid	1 - 4 µg/mL	1 - 4 µg/mL	No data available	> 128 µg/mL
Daptomycin	0.25 - 1 µg/mL	0.25 - 1 µg/mL	No data available	No data available
Ciprofloxacin	0.125 - 2 µg/mL	0.125 - >32 µg/mL	No data available	0.004 - >32 µg/mL

Note: The provided MIC values are ranges compiled from various studies and can vary depending on the specific strain and testing methodology. The data for 3′-O-α-d-forosaminyl-(+)-griseusin A is from a single study and should be interpreted with caution as it is not griseusin B.

Experimental Protocols: Broth Microdilution Method for MIC Determination

The most common method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent is the broth microdilution method. This quantitative technique involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate.

Procedure:

• Preparation of Antimicrobial Stock Solution: A stock solution of the antibiotic at a known concentration is prepared in a suitable solvent.

• Serial Dilutions: The antimicrobial stock solution is serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate to create a range of concentrations.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a specific turbidity, typically equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Each well of the microtiter plate containing the serially diluted antimicrobial agent is inoculated with the standardized bacterial suspension. A growth control well (containing only medium and bacteria) and a sterility control well (containing only medium) are also included.

• Incubation: The inoculated microtiter plate is incubated at a specific temperature (e.g., 35-37°C) for a defined period (typically 16-20 hours).

• Reading of Results: After incubation, the plate is visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Caption: Workflow of the broth microdilution method for MIC determination.

In Vivo Validation of Griseusin B's Anticancer Activity: A Review of Available Preclinical Evidence

A comprehensive review of published literature reveals a notable absence of in vivo studies in animal models to validate the anticancer activity of griseusin B. While the chemical properties of griseusin B, a member of the benzoisochromanequinone class of antibiotics, are documented, its efficacy and therapeutic potential in a living organism for cancer treatment remain uninvest ed in publicly accessible research.

This guide, intended for researchers, scientists, and drug development professionals, aims to transparently address the current knowledge gap regarding the in vivo anticancer validation of griseusin B. The absence of animal model data precludes a direct comparison with alternative therapies and the presentation of quantitative efficacy data.

To facilitate future research and provide a framework for the eventual in vivo evaluation of griseusin B, this document outlines the necessary experimental data and protocols that would be required to construct a comprehensive comparison guide.

Data Presentation: A Template for Future Research

Should in vivo data for griseusin B become available, the following table structure is recommended for a clear and comparative presentation of its anticancer efficacy against a standard chemotherapeutic agent.

Table 1: Comparative Efficacy of Griseusin B and Doxorubicin in a Xenograft Model of Human Breast Cancer (MCF-7)

Treatment Group	Dose and Schedule	Mean Tumor Volume (mm³) ± SD (Day 28)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SD
Vehicle Control	0.5% DMSO, i.p., daily	Data Not Available	0	Data Not Available
Griseusin B	Dose TBD, i.p., daily	Data Not Available	Data Not Available	Data Not Available
Doxorubicin	2 mg/kg, i.p., weekly	Data Not Available	Data Not Available	Data Not Available

Data Not Available: Indicates the absence of published experimental results. TBD: To be determined in dose-finding studies.

Experimental Protocols: A Roadmap for In Vivo Validation

The following methodologies represent a standard approach for assessing the in-vivo anticancer activity of a novel compound like griseusin B.

1. Animal Model:

• Species: Female athymic nude mice (nu/nu), 6-8 weeks old.

• Housing: Maintained under specific-pathogen-free conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• Acclimatization: Animals should be acclimatized for at least one week before the commencement of the study.

2. Cell Culture and Tumor Implantation:

• Cell Line: Human breast adenocarcinoma cell line, MCF-7.

• Culture Conditions: Cells are to be cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Implantation: 5 x 10^6 MCF-7 cells in 100 µL of a 1:1 mixture of serum-free medium and Matrigel will be subcutaneously injected into the right flank of each mouse.

3. Treatment Protocol:

• Tumor Growth Monitoring: Tumor volume will be monitored twice weekly using caliper measurements and calculated using the formula: (Length x Width²) / 2.

• Group Allocation: Once tumors reach an average volume of 100-150 mm³, mice will be randomized into treatment groups (n=8-10 per group).

• Drug Administration:

  • Vehicle Control: 0.5% Dimethyl sulfoxide (DMSO) in saline, administered intraperitoneally (i.p.) daily.

  • Griseusin B: To be administered i.p. daily at doses determined by prior toxicity studies.

  • Positive Control: Doxorubicin (2 mg/kg) administered i.p. once weekly.

• Duration: Treatment will continue for 28 days.

4. Efficacy and Toxicity Assessment:

• Tumor Growth Inhibition (TGI): Calculated as: [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100%.

• Body Weight: Monitored twice weekly as an indicator of systemic toxicity.

• Histopathology: At the end of the study, tumors and major organs (liver, kidney, spleen, heart, lungs) should be harvested, fixed in 10% formalin, and subjected to histopathological examination.

Mandatory Visualizations: Conceptual Frameworks for Future Studies

The following diagrams illustrate the conceptual workflows and potential mechanisms of action that would be central to the in vivo validation of griseusin B.

A Comparative Analysis of Griseusin B and Other Pyranonaphthoquinones in Antimicrobial and Anticancer Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of griseusin B and other notable pyranonaphthoquinones, focusing on their antimicrobial and anticancer properties. The information is compiled from various studies to offer a comprehensive overview for researchers in drug discovery and development.

Introduction

Pyranonaphthoquinones are a class of naturally occurring compounds characterized by a fused pyran and naphthoquinone ring system. This diverse family of molecules, isolated from various microbial and plant sources, has garnered significant interest due to a wide range of biological activities, including antibacterial, antifungal, and anticancer effects. Griseusin B, a member of this family, has been a subject of study for its potential therapeutic applications.

This guide aims to provide a comparative perspective on the performance of griseusin B and related pyranonaphthoquinones by presenting available quantitative data on their biological activities. It is important to note that the data presented here are compiled from different studies, and direct comparisons should be made with caution due to potential variations in experimental conditions. Detailed experimental protocols for the key assays are provided to aid in the interpretation and replication of these findings.

Data Presentation: Comparative Biological Activities

The following tables summarize the quantitative data on the antibacterial and anticancer activities of griseusin B and other selected pyranonaphthoquinones.

Table 1: Antibacterial Activity of Pyranonaphthoquinones (Minimum Inhibitory Concentration - MIC)

Compound	Bacterium	Strain	MIC (µg/mL)	Reference
3′-O-α-d-forosaminyl-(+)-griseusin A	Staphylococcus aureus	Smith	0.39	[1]
3′-O-α-d-forosaminyl-(+)-griseusin A	Methicillin-resistant Staphylococcus aureus (MRSA)	No. 5	0.78	[1]
3′-O-α-d-forosaminyl-(+)-griseusin A	Bacillus subtilis	PCI 219	0.39	[1]
Griseusin D	Alternaria alternata	-	140	[2]

Table 2: Anticancer Activity of Pyranonaphthoquinones (Half-maximal Inhibitory Concentration - IC50)

Compound	Cancer Cell Line	Cell Line Type	IC50 (µM)	Reference
Griseusin D	HL-60	Human leukemia	0.23 (as µg/mL)	[2]
Griseusin D	AGZY	Human lung adenocarcinoma	19.6 (as µg/mL)	[2]
Lapachol Oxime	HL-60	Human leukemia	10.20	[3]
β-lapachone Oxime	HL-60	Human leukemia	3.84	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Broth Microdilution Method for MIC Determination

The minimum inhibitory concentration (MIC) of an antimicrobial agent is the lowest concentration that prevents visible growth of a microorganism. The broth microdilution method is a widely used technique to determine MIC values.

1. Preparation of Materials:

• Microorganism: A standardized inoculum of the test microorganism is prepared from a fresh culture. The turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 colony-forming units (CFU)/mL.

• Antimicrobial Agent: A stock solution of the pyranonaphthoquinone is prepared in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) and then serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate to obtain a range of concentrations.

• Growth Medium: A sterile liquid medium that supports the growth of the test microorganism.

2. Assay Procedure:

• The wells of the 96-well plate are filled with the serially diluted antimicrobial agent.

• A standardized inoculum of the microorganism is added to each well.

• Control wells are included: a positive control (microorganism and medium, no drug) and a negative control (medium only).

• The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

3. Data Analysis:

• After incubation, the plate is visually inspected for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

• Optionally, a growth indicator dye (e.g., resazurin) can be added to aid in the determination of viability.

MTT Assay for IC50 Determination

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic effects of potential therapeutic agents on cancer cell lines.

1. Cell Culture and Seeding:

• Cancer cells are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

• Cells are harvested, counted, and seeded into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well). The plates are then incubated to allow the cells to attach.

2. Compound Treatment:

• A stock solution of the pyranonaphthoquinone is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the cell culture medium.

• The medium from the seeded cells is replaced with the medium containing the various concentrations of the test compound. Control wells (cells with medium and solvent, but no compound) are also included.

• The plates are incubated for a specific period (e.g., 48 or 72 hours).

3. MTT Addition and Incubation:

• After the incubation period, the medium is removed, and a solution of MTT in serum-free medium is added to each well.

• The plates are incubated for a few hours (e.g., 2-4 hours) to allow the viable cells to metabolize the MTT into formazan crystals.

4. Formazan Solubilization and Absorbance Measurement:

• The MTT solution is removed, and a solvent (e.g., DMSO or isopropanol) is added to each well to dissolve the formazan crystals, resulting in a colored solution.

• The absorbance of the solution in each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

5. Data Analysis:

• The absorbance values are used to calculate the percentage of cell viability for each compound concentration relative to the control.

• The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualization

Caption: Workflow for MIC determination.

Caption: Simplified apoptosis pathway.

References

• 1. Activation and Identification of a Griseusin Cluster in Streptomyces sp. CA-256286 by Employing Transcriptional Regulators and Multi-Omics Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Griseusin D, a new pyranonaphthoquinone derivative from a alkaphilic Nocardiopsis sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]

A Comparative Analysis of Griseusin B's Anticancer Profile

Griseusin B, a member of the pyranonaphthoquinone (PNQ) class of natural products, has demonstrated significant potential as an anticancer agent. This guide provides a comparative analysis of griseusin B's anticancer profile against established chemotherapeutic agents, doxorubicin, and the natural flavonoid, chrysin. The comparison is based on their cytotoxic activity, effects on apoptosis and cell cycle progression, and in vivo efficacy, supported by experimental data from peer-reviewed studies.

Mechanism of Action: A Novel Pathway

Griseusin B exerts its anticancer effects through a distinct mechanism of action. Like other PNQs, it is a potent inhibitor of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3).[1][2] Inhibition of these antioxidant enzymes leads to an increase in intracellular reactive oxygen species (ROS). This elevation in ROS subsequently suppresses the mTORC1 signaling pathway, a key regulator of cell growth and proliferation, ultimately inducing apoptosis and hampering tumor progression.[1] This mechanism is considered novel, setting it apart from many conventional anticancer drugs.[1]

In contrast, doxorubicin, an anthracycline antibiotic, primarily functions by intercalating into DNA, inhibiting topoisomerase II, and generating free radicals, leading to DNA damage and apoptosis. Chrysin, a natural flavonoid, exhibits a broader range of activities, including the induction of apoptosis through the modulation of Bcl-2 family proteins, activation of caspases, and inhibition of various signaling pathways like PI3K/Akt and NF-κB.[3] It also induces cell cycle arrest.[3]

Comparative Cytotoxicity

The in vitro cytotoxicity of griseusin B and its analogues has been evaluated against several cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values for griseusin B analogues, doxorubicin, and chrysin across various cancer cell lines. It is important to note that specific IC50 data for griseusin B is limited in publicly available literature; therefore, data for its analogues are presented.

Compound	Cell Line	Cancer Type	IC50 (µM)
Griseusin B Analogue (7)	A549	Non-small cell lung	>20
PC3	Prostate	>20
HCT116	Colorectal	1.8 ± 0.2
DLD-1	Colorectal	2.0 ± 0.3
Doxorubicin	HCT116	Colorectal	24.30 (µg/mL)
PC3	Prostate	2.64 (µg/mL)
Hep-G2	Hepatocellular carcinoma	14.72 (µg/mL)
MCF-7	Breast	2.50
MDA-MB-231	Breast	0.68 ± 0.07
Chrysin	CT26	Colon	80 (µg/mL)
HT-29	Colon	~400
SW480	Colon	~150
HeLa	Cervical	15
MDA-MB-231	Breast	221 ± 15

Induction of Apoptosis

Doxorubicin is a potent inducer of apoptosis. Treatment of HeLa cells with doxorubicin resulted in a significant increase in the apoptotic cell population.[4] Similarly, in 32D BCR-ABL1+ cells, 1 µM doxorubicin induced a notable increase in apoptosis after 24 hours.[5]

Chrysin also effectively induces apoptosis across various cancer cell lines. In HeLa cells, treatment with 10 µM and 15 µM chrysin for 48 hours led to a 21.6% and 31% decrease in live cells, respectively, with a corresponding increase in apoptotic cells.[6] In ovarian cancer cells (A2780 and OVCAR3), chrysin treatment resulted in a dose-dependent increase in apoptosis.[7]

Effects on Cell Cycle Progression

The impact of griseusin B on cell cycle progression has not been extensively documented in available studies. Further research is required to elucidate its specific effects on cell cycle checkpoints.

Doxorubicin is well-known to cause cell cycle arrest, primarily at the G2/M phase.[8] In PC3 prostate cancer cells, doxorubicin treatment led to a significant accumulation of cells in the G2/M phase.

Chrysin has been shown to induce cell cycle arrest at different phases depending on the cancer cell type. In HeLa and gastric cancer cells, chrysin treatment resulted in G2/M phase arrest.[6][9] In other cancer cell lines, it has been reported to cause arrest in the G1 or S phase.[10] For instance, in A549 and DLA cells, chrysin treatment led to an accumulation of cells in the S phase.[10]

In Vivo Anticancer Efficacy

Currently, there is a lack of published in vivo studies specifically evaluating the anticancer efficacy of griseusin B in xenograft mouse models. However, the demonstrated in vivo efficacy of other pyranonaphthoquinones with a similar mechanism of action suggests potential for in vivo activity.[1]

Doxorubicin is a widely used chemotherapeutic with proven in vivo efficacy. Its ability to inhibit tumor growth has been demonstrated in numerous preclinical and clinical studies.

Chrysin has also shown in vivo anticancer activity. In a study using a CT26 colon cancer xenograft model in BALB/c mice, administration of chrysin at 8 and 10 mg/kg resulted in a remarkable reduction in tumor volume compared to untreated mice.[11]

Visualizing the Mechanisms and Workflow

To better understand the concepts discussed, the following diagrams illustrate the signaling pathway of griseusin B, a standard experimental workflow for anticancer drug evaluation, and a comparison of the mechanisms of action.

Caption: Signaling pathway of Griseusin B-induced apoptosis.

Caption: General experimental workflow for anticancer drug evaluation.

Caption: Comparison of primary anticancer mechanisms.

Experimental Protocols

The following are generalized protocols for the key experiments cited in this guide. Specific details may vary between laboratories and should be optimized accordingly.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Treat the cells with various concentrations of the test compound (Griseusin B, Doxorubicin, or Chrysin) and a vehicle control. Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of the test compound for the specified duration.

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Cell Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate for 15 minutes at room temperature in the dark.[11]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Data Quantification: Quantify the percentage of cells in each quadrant to determine the rate of apoptosis.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest them.

• Cell Fixation: Fix the cells in ice-cold 70% ethanol overnight at -20°C.

• Cell Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing propidium iodide and RNase A. Incubate for 30 minutes at room temperature.[12][13]

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Tumor Xenograft Model

• Animal Model: Use immunodeficient mice (e.g., BALB/c nude or NSG mice), typically 4-6 weeks old.[14]

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells) mixed with Matrigel into the flank of each mouse.[15]

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 50-100 mm³). Measure tumor volume regularly using calipers.[14][15]

• Drug Administration: Randomize the mice into treatment and control groups. Administer the test compound (e.g., via intraperitoneal or intravenous injection) according to a predetermined schedule and dosage. The control group receives a vehicle solution.

• Efficacy Evaluation: Continue to monitor tumor growth and the general health of the mice. At the end of the study, sacrifice the mice and excise the tumors for weight measurement and further analysis. The tumor growth inhibition is calculated to assess the efficacy of the treatment.

Conclusion

Griseusin B presents a promising anticancer profile with a novel mechanism of action centered on the inhibition of Prx1 and Grx3. While its cytotoxic effects are comparable to other agents in certain cancer cell lines, further research is needed to fully elucidate its impact on cell cycle progression and its in vivo efficacy. The comparative analysis with doxorubicin and chrysin highlights the diverse strategies through which both synthetic and natural compounds can combat cancer. The unique mechanism of griseusin B may offer advantages in overcoming resistance to conventional therapies and warrants further investigation in preclinical and clinical settings.

References

• 1. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chrysin: A Comprehensive Review of Its Pharmacological Properties and Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Doxorubicin Differentially Induces Apoptosis, Expression of Mitochondrial Apoptosis-Related Genes, and Mitochondrial Potential in BCR-ABL1-Expressing Cells Sensitive and Resistant to Imatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. europeanreview.org [europeanreview.org]
• 7. mdpi.com [mdpi.com]
• 8. karger.com [karger.com]
• 9. Potentiating activities of chrysin in the therapeutic efficacy of 5-fluorouracil in gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Flow cytometry with PI staining | Abcam [abcam.com]
• 13. vet.cornell.edu [vet.cornell.edu]
• 14. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]
• 15. 2.4. Experiments in Tumor Xenograft Mouse Models [bio-protocol.org]

A Comparative Analysis of the Therapeutic Index: Griseusin B Versus Conventional Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the therapeutic index of the novel pyranonaphthoquinone, griseusin B, with established conventional anticancer drugs: doxorubicin, cisplatin, and paclitaxel. The objective is to offer a comprehensive evaluation based on available experimental data to inform future research and drug development efforts.

Introduction

The therapeutic index (TI) is a critical measure of a drug's safety, representing the ratio between its therapeutic and toxic doses. A high TI is desirable, indicating a wide margin between the effective and toxic concentrations. This guide delves into the in vitro and in vivo data to compare the potential therapeutic window of griseusin B against that of widely used chemotherapeutic agents.

Mechanism of Action

Griseusin B: Griseusin B and related pyranonaphthoquinones exert their cytotoxic effects through the inhibition of peroxiredoxin 1 (Prx1) and glutaredoxin 3 (Grx3). This inhibition leads to an increase in intracellular reactive oxygen species (ROS), which in turn disrupts cellular redox homeostasis and induces apoptosis.

Doxorubicin: This anthracycline antibiotic intercalates into DNA, inhibiting topoisomerase II and leading to DNA double-strand breaks. This DNA damage triggers a p53-dependent apoptotic pathway.[1]

Cisplatin: As a platinum-based drug, cisplatin forms adducts with DNA, leading to intra- and inter-strand crosslinks. This DNA damage activates a complex DNA damage response (DDR) pathway, ultimately culminating in apoptosis.[2]

Paclitaxel: This taxane derivative stabilizes microtubules, disrupting the normal dynamics of the mitotic spindle. This leads to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[3][4]

Quantitative Data Comparison

In Vitro Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The tables below summarize the IC50 values for griseusin B and conventional drugs against various cancer and non-cancerous cell lines. A lower IC50 value indicates higher potency.

Table 1: IC50 Values of Griseusin B and Related Naphthoquinones

Compound	Cell Line (Cancer)	IC50 (µM)	Cell Line (Normal)	IC50 (µM)	Selectivity Index (Normal/Cancer)
Griseusin B	A549 (Lung)	1.8	-	-	-
PC3 (Prostate)	0.9	-	-	-
HCT116 (Colon)	0.5	-	-	-
DLD-1 (Colon)	0.4	-	-	-
Naphthoquinone Derivative	IGROV-1 (Ovarian)	7.54	HEK-293 (Embryonic Kidney)	>100	>13.26
SK-MEL-28 (Melanoma)	>100	HEK-293 (Embryonic Kidney)	>100	-

Data for griseusin B IC50 values are derived from a study on various griseusin analogs. Data on the naphthoquinone derivative provides an estimate of the potential selectivity of this class of compounds. Direct IC50 data for griseusin B on a normal cell line is not currently available in the cited literature.

Table 2: IC50 Values of Conventional Anticancer Drugs

Drug	Cell Line (Cancer)	IC50 (µM)	Cell Line (Normal)	IC50 (µM)	Selectivity Index (Normal/Cancer)
Doxorubicin	MCF-7 (Breast)	0.01 - 0.5	HGF-1 (Gingival Fibroblast)	~1.0	~2-100
A431 (Skin)	0.1 - 1.0	HGF-1 (Gingival Fibroblast)	~1.0	~1-10
U87-MG (Glioblastoma)	0.1 - 1.0	HGF-1 (Gingival Fibroblast)	~1.0	~1-10
Cisplatin	A2780 (Ovarian)	1.53	-	-	-
A2780CP70 (Ovarian, resistant)	10.39	-	-	-
Various Cancer Cell Lines	0.98 - 104	-	-	-
Paclitaxel	MDA-MB-231 (Breast)	~0.01	Normal Human Fibroblasts	>0.5	>50
HeLa (Cervical)	0.005	-	-	-
CaSki (Cervical)	0.003	-	-	-

IC50 values for conventional drugs can vary significantly depending on the cell line and experimental conditions.

In Vivo Therapeutic Index

The in vivo therapeutic index is often calculated as the ratio of the median lethal dose (LD50) to the median effective dose (ED50).

Table 3: In Vivo Therapeutic Index of Conventional Anticancer Drugs in Mice

Drug	LD50 (mg/kg)	ED50 (mg/kg)	Therapeutic Index (LD50/ED50)
Doxorubicin	~10-20 (IV)	~1-5 (model dependent)	~2-20
Cisplatin	~12-14 (IP)	~2-5 (model dependent)	~2.4-7
Paclitaxel	~30-40 (IV)	~10-20 (model dependent)	~1.5-4

In vivo data for griseusin B is not sufficiently available to calculate a therapeutic index.

Experimental Protocols

In Vitro IC50 Determination using MTT Assay

This protocol outlines the general steps for determining the half-maximal inhibitory concentration (IC50) of a compound using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding:

  • Culture cancer and normal cells in appropriate media.

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Drug Treatment:

  • Prepare a stock solution of the test compound (e.g., griseusin B, doxorubicin) in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to obtain a range of desired concentrations.

  • Remove the culture medium from the wells and add 100 µL of fresh medium containing the different drug concentrations. Include a vehicle control (medium with the solvent) and a blank control (medium only).

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the drug concentration on a logarithmic scale.

  • Determine the IC50 value, which is the concentration of the drug that causes a 50% reduction in cell viability, using non-linear regression analysis.

In Vivo Therapeutic Index Determination

This protocol provides a general framework for determining the therapeutic index of an anticancer agent in a tumor-bearing mouse model.

• Animal Model and Tumor Implantation:

  • Select an appropriate mouse strain (e.g., nude mice for human tumor xenografts).

  • Inject a suspension of cancer cells subcutaneously or orthotopically into the mice.

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Determination of Median Effective Dose (ED50):

  • Randomly divide the tumor-bearing mice into several groups, including a control group receiving the vehicle.

  • Administer the test compound at a range of doses to the different treatment groups via a clinically relevant route (e.g., intravenous, intraperitoneal).

  • Monitor tumor growth over a specified period by measuring tumor volume with calipers.

  • The ED50 is the dose that produces a 50% reduction in tumor growth compared to the control group.

• Determination of Median Lethal Dose (LD50):

  • Use healthy, non-tumor-bearing mice for this part of the study.

  • Administer the test compound at a range of escalating doses to different groups of mice.

  • Observe the animals for a defined period (e.g., 14 days) and record the mortality in each group.

  • The LD50 is the dose that results in the death of 50% of the animals in a group.

• Calculation of Therapeutic Index:

  • Calculate the therapeutic index using the formula: TI = LD50 / ED50 .

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathways involved in the action of griseusin B and conventional anticancer drugs, as well as a generalized workflow for determining the therapeutic index.

Caption: Griseusin B induces apoptosis by inhibiting Prx1 and Grx3, leading to increased ROS.

Caption: Doxorubicin induces p53-dependent apoptosis via DNA damage.

Caption: Cisplatin triggers apoptosis through the DNA damage response pathway.

Caption: Paclitaxel induces apoptosis by stabilizing microtubules and causing mitotic arrest.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. MTT assay and estimation of half-maximal inhibitory concentration (IC50) values [bio-protocol.org]
• 3. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. Total synthesis of griseusins and elucidation of the griseusin mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Griseusin B: A Guide for Laboratory Professionals

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of griseusin B, a benzoisochromanequinone compound. Researchers, scientists, and drug development professionals handling this substance must adhere to the following procedures to ensure personal safety and environmental compliance. Due to its potential cytotoxic and bioactive properties, griseusin B and any materials contaminated with it must be treated as hazardous chemical waste.

Hazard Assessment and Personal Protective Equipment (PPE)

Table 1: Personal Protective Equipment (PPE) for Handling Griseusin B Waste

PPE Category	Specification
Hand Protection	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Body Protection	A standard laboratory coat.
Respiratory	A certified respirator (e.g., N95 or higher) is recommended if there is a risk of aerosolization or if handling the powder form.

Spill Management

In the event of a griseusin B spill, the following steps should be taken immediately:

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the PPE outlined in Table 1.

• Contain the Spill: For liquid spills, use absorbent pads or other appropriate absorbent materials. For solid spills, carefully cover the area with a damp paper towel to avoid raising dust.

• Clean the Area: Gently wipe the spill area from the outside in. Decontaminate the area with a suitable laboratory disinfectant or detergent, followed by a water rinse.

• Dispose of Cleanup Materials: All materials used for spill cleanup (e.g., absorbent pads, paper towels, gloves) must be disposed of as hazardous waste.[1]

Waste Segregation and Collection

Proper segregation of griseusin B waste is crucial to prevent accidental exposure and ensure compliant disposal.

Table 2: Griseusin B Waste Segregation and Collection

Waste Type	Collection Container
Solid Waste	A designated, leak-proof, and sealable solid waste container clearly labeled as "Hazardous Waste" and "Cytotoxic Waste."[2]
Liquid Waste	A designated, leak-proof, and chemically compatible liquid waste container (e.g., a carboy) clearly labeled as "Hazardous Waste" and "Cytotoxic Waste."
Sharps Waste	A designated, puncture-resistant sharps container clearly labeled as "Hazardous Waste" and "Cytotoxic Sharps."[3]
Contaminated Labware (non-disposable)	Decontaminate by soaking in a suitable laboratory disinfectant or detergent solution before regular washing.
Contaminated Labware (disposable)	Dispose of as solid hazardous waste.

Step-by-Step Disposal Procedure

• Preparation: Ensure you are wearing the appropriate PPE as detailed in Table 1.

• Waste Collection:

  • Place all solid waste contaminated with griseusin B (e.g., pipette tips, gloves, weigh boats) into the designated solid hazardous waste container.

  • Pour all liquid waste containing griseusin B into the designated liquid hazardous waste container. Use a funnel to avoid spills and do not overfill the container.

  • Place all sharps contaminated with griseusin B into the designated sharps container.

• Container Management:

  • Keep all waste containers securely closed when not in use.[4][5]

  • Ensure all containers are properly labeled with the words "Hazardous Waste," the full chemical name ("Griseusin B"), and the approximate concentration and quantity.

  • Store waste containers in a designated and secure satellite accumulation area within the laboratory.[6]

• Waste Pickup:

  • Once a waste container is full, or in accordance with your institution's guidelines, submit a hazardous waste pickup request to your institution's Environmental Health and Safety (EHS) department.[5]

  • Do not dispose of griseusin B waste down the drain or in the regular trash.[1][5]

Experimental Protocols Cited

While no specific experimental protocols for griseusin B disposal were found, the procedures outlined above are based on established best practices for the disposal of cytotoxic and hazardous chemical waste in a laboratory setting.[1][2][4][5][6]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of griseusin B.

Caption: Workflow for the safe disposal of griseusin B waste.

References

• 1. ehs.stanford.edu [ehs.stanford.edu]
• 2. danielshealth.ca [danielshealth.ca]
• 3. sharpsmart.co.uk [sharpsmart.co.uk]
• 4. Section 2.0 Safe Disposal of Hazardous Chemical Waste | Environment, Health and Safety [ehs.ku.edu]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. Chemical Waste – EHS [ehs.mit.edu]

Safeguarding Researchers: A Comprehensive Guide to Handling Griseusin B

Hazard Identification and Personal Protective Equipment (PPE)

Griseusin B and related compounds are classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Although specific occupational exposure limits for Griseusin B have not been established, it is prudent to handle it as a potent compound and minimize exposure. The following tables summarize the recommended personal protective equipment and safety measures.

Table 1: Personal Protective Equipment (PPE) for Handling Griseusin B

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Goggles	Snug-fitting with side-shields.[1]	Protects eyes from splashes and aerosols.
Face Shield	Worn over safety goggles.[2]	Provides full-face protection during high-splash risk procedures.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended for good protection against both dry and liquid substances.[2]	Prevents skin contact with the compound.
Body Protection	Impervious Clothing	Long-sleeved lab coat or disposable coveralls.[1][2]	Protects skin and personal clothing from contamination.
Chemical-resistant apron	Extends from the neck to at least the knees.[2]	Recommended when mixing, loading, or there is a significant risk of splashes.[2]
Respiratory Protection	Suitable Respirator	A NIOSH-approved respirator (e.g., N95 for powders, or a respirator with organic vapor cartridges for solutions).[1][2]	Prevents inhalation of dust or aerosols.[1]

Table 2: Emergency and Handling Protocols

Procedure	Action
Spill	Evacuate the area. Wear appropriate PPE. For powders, gently sweep up to avoid dust generation. For solutions, absorb with inert material. Collect spillage and dispose of as hazardous waste.[1]
Fire	Use dry chemical, carbon dioxide, or foam extinguishers. Toxic fumes may be emitted under fire conditions.[1]
First Aid: Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, lifting upper and lower eyelids. Seek medical attention.[1]
First Aid: Skin Contact	Immediately wash skin with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1]
First Aid: Inhalation	Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1]
First Aid: Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Experimental Protocols: Safe Handling and Disposal

Handling Solid Griseusin B:

• Preparation: Conduct all work with solid Griseusin B in a certified chemical fume hood to avoid dust inhalation.[1]

• Weighing: Use a balance inside the fume hood or a powder containment hood.

• Personal Protective Equipment: Wear all PPE as specified in Table 1.

• Cleaning: Decontaminate surfaces with a suitable cleaning agent (e.g., 70% ethanol) after handling.

Handling Griseusin B in Solution:

• Preparation: Prepare solutions in a chemical fume hood.[1]

• Personal Protective Equipment: Wear all PPE as specified in Table 1. Pay special attention to splash protection by using a face shield in addition to safety goggles.

• Storage: Store solutions in tightly sealed containers in a cool, well-ventilated area, away from direct sunlight and ignition sources.[1] Recommended storage is at -20°C for powder and -80°C when in solvent.[1]

Disposal Plan:

• Waste Collection: All solid waste contaminated with Griseusin B (e.g., gloves, weigh boats, paper towels) should be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing Griseusin B in a labeled, sealed, and chemical-resistant container.

• Disposal: Dispose of all Griseusin B waste through an approved hazardous waste disposal plant.[1] Do not dispose of it down the drain, as it is very toxic to aquatic life.[1]

Visualizing Safe Handling Workflows

To further clarify the procedural steps for handling Griseusin B, the following diagrams illustrate the recommended workflows.

Caption: Workflow for Safe Handling of Griseusin B.

Caption: PPE Selection Based on Task Risk Level.

References

• 1. Griseolutein B|2072-68-6|MSDS [dcchemicals.com]
• 2. Welcome to PSEP! [core.psep.cce.cornell.edu]